DFX117

Core Science & Biosynthesis

Dual Targeting of c-Met and PI3Kα with DFX117: A Technical Overview for Cancer Research

For Immediate Release

This whitepaper provides an in-depth technical guide on DFX117, a novel dual inhibitor targeting both the c-Met receptor tyrosine kinase and the phosphoinositide 3-kinase alpha (PI3Kα). Designed for researchers, scientists, and professionals in drug development, this document details the mechanism of action, preclinical efficacy, and experimental methodologies associated with DFX117 in the context of non-small cell lung cancer (NSCLC).

Introduction: The Rationale for Dual Inhibition

The hepatocyte growth factor (HGF)/c-Met signaling pathway is a critical driver of tumorigenesis, with its aberrant activation, often through gene amplification or mutation, playing a significant role in cancer development.[1] Consequently, c-Met has emerged as a key target for cancer therapeutics. However, resistance to c-Met inhibitors frequently develops, commonly driven by the activation of the PI3K/Akt signaling pathway.[1] This understanding has led to the strategic development of dual inhibitors. By simultaneously targeting both c-Met and PI3Kα, compounds like DFX117 aim to overcome this resistance mechanism and offer a more durable anti-tumor response, particularly in cancers with c-Met hyperactivation and PIK3CA mutations.[1]

DFX117 (6-(5-(2,4-difluorophenylsulfonamido)-6-methoxypyridin-3-yl)-N-(2-morpholinoethyl) imidazo[1,2-a]pyridine-3-carboxamide) was rationally designed as a selective PI3Kα inhibitor and subsequently identified as a potent dual inhibitor of both PI3Kα and c-Met.[1] Preclinical studies in non-small cell lung cancer (NSCLC) models have demonstrated its potential to inhibit cell growth, induce cell cycle arrest, and promote apoptosis.[1]

Mechanism of Action: DFX117 Signaling Pathway Inhibition

DFX117 exerts its anti-tumor effects by concurrently blocking two key oncogenic signaling cascades: the c-Met pathway and the PI3K/Akt pathway.

Upon binding of its ligand, HGF, the c-Met receptor dimerizes and autophosphorylates, creating docking sites for adaptor proteins like GAB1 and GRB2.[2][3] This initiates downstream signaling, including the RAS-RAF-MEK-ERK pathway, which promotes cell proliferation, and the PI3K-AKT-mTOR pathway, which regulates cell survival and metabolism.[2][3]

The PI3Kα pathway is activated when the p85 regulatory subunit of PI3K binds to activated receptor tyrosine kinases like c-Met, either directly or via an adaptor protein.[2][4] This leads to the phosphorylation of PIP2 to PIP3, which in turn activates AKT.[2] Activated AKT promotes cell survival by inhibiting pro-apoptotic factors and stimulating downstream effectors involved in protein synthesis and cell cycle progression.[2][3]

DFX117's dual inhibition of c-Met and PI3Kα effectively shuts down these pro-survival and proliferative signals.

DFX117 dual inhibition of c-Met and PI3Kα signaling pathways.

Quantitative Preclinical Data

The anti-tumor activity of DFX117 has been evaluated in various NSCLC cell lines. The following tables summarize the key quantitative data from these preclinical studies.

Table 1: In Vitro Inhibitory Activity of DFX117

Cell Line	Key Mutations	c-Met Status	DFX117 IC50 (nM)
H1975	PIK3CA	Amplification	Data not specified

| A549 | KRAS | Not specified | Data not specified |

IC50 values represent the concentration of DFX117 required to inhibit cell growth by 50%. Data is based on in vitro cell growth assays.[1]

Table 2: In Vivo Efficacy of DFX117 in NSCLC Xenograft Model

Treatment Group	Tumor Growth Inhibition (%)	Change in Body Weight (%)
Vehicle Control	0	Not specified

| DFX117 | Dose-dependent inhibition | Not specified |

Data from in vivo studies using animal models of NSCLC.[1]

Detailed Experimental Protocols

The following sections provide detailed methodologies for the key experiments conducted to evaluate the efficacy of DFX117.

In Vitro Kinase Inhibition Assay

This assay determines the inhibitory potency of DFX117 against its target kinases.

Workflow for an in vitro kinase inhibition assay.

Protocol:

• Compound Preparation: Prepare serial dilutions of DFX117 in the appropriate assay buffer. The final DMSO concentration should not exceed 1%.[5]

• Kinase Reaction Setup: In a white assay plate, add 5 µL of the diluted DFX117 or a vehicle control.[5]

• Enzyme and Substrate Addition: Add 10 µL of a 2X kinase/substrate mixture containing the purified c-Met or PI3Kα enzyme and its specific peptide substrate. Pre-incubate the plate at room temperature for 10 minutes.[5]

• Reaction Initiation: Start the kinase reaction by adding 10 µL of a 2X ATP solution. The final ATP concentration should be near the Km for the specific kinase.[5]

• Incubation: Incubate the plate at 30°C for 60 minutes.[5]

• Reaction Termination: Stop the reaction by adding 25 µL of ADP-Glo™ Reagent, which also depletes the remaining ATP. Incubate at room temperature for 40 minutes.[5]

• Signal Generation: Add 50 µL of Kinase-Glo® Reagent to convert the ADP generated to ATP, which then produces a luminescent signal in a luciferase reaction.[5]

• Data Acquisition and Analysis: Measure the luminescence using a plate reader. Plot the percentage of inhibition against the logarithm of the DFX117 concentration to determine the IC50 value.[5]

Cell-Based Assays: Growth, Cell Cycle, and Apoptosis

These assays assess the effect of DFX117 on cancer cell lines.

Cell Growth Assay:

• Seed NSCLC cells (e.g., H1975, A549) in 96-well plates and allow them to adhere overnight.

• Treat the cells with increasing concentrations of DFX117 for a specified period (e.g., 72 hours).

• Assess cell viability using a standard method such as the MTT or CellTiter-Glo® assay.

• Calculate the IC50 value from the dose-response curve.

Cell Cycle Analysis:

• Treat cells with DFX117 or vehicle for 24 hours.

• Harvest, wash, and fix the cells in ethanol.

• Stain the cells with propidium (B1200493) iodide (PI), a fluorescent DNA intercalating agent.

• Analyze the DNA content of the cells by flow cytometry to determine the distribution of cells in different phases of the cell cycle (G0/G1, S, G2/M).

Apoptosis Assay:

• Treat cells with DFX117 or vehicle for 48 hours.

• Stain the cells with Annexin V and PI. Annexin V binds to phosphatidylserine, which is exposed on the outer leaflet of the plasma membrane during early apoptosis, while PI stains the DNA of cells with compromised membranes (late apoptosis/necrosis).

• Analyze the stained cells by flow cytometry to quantify the percentage of apoptotic cells.

In Vivo Tumor Xenograft Model

This model evaluates the anti-tumor efficacy of DFX117 in a living organism.

Workflow for an in vivo tumor xenograft study.

Protocol:

• Cell Preparation: Culture the desired NSCLC cells and harvest them during the logarithmic growth phase. Prepare a single-cell suspension in a 1:1 mixture of PBS and Matrigel.[6]

• Animal Model: Use immunocompromised mice (e.g., athymic nude or SCID mice), 4-6 weeks old.[7]

• Tumor Cell Implantation: Subcutaneously inject the cell suspension (typically 1 x 10^6 to 5 x 10^6 cells in 100-200 µL) into the flank of each mouse.[6][7]

• Tumor Growth Monitoring: Allow the tumors to grow to a palpable size (e.g., 100-150 mm³). Measure tumor volume regularly using calipers with the formula: (Length x Width²) / 2.[7]

• Treatment Administration: Once tumors reach the desired size, randomize the mice into control and treatment groups. Administer DFX117 (at a specified dose) or the vehicle control to the respective groups, typically via oral gavage or intraperitoneal injection, on a predetermined schedule.[7]

• Efficacy and Toxicity Assessment: Monitor tumor volume and animal body weight regularly as an indicator of efficacy and general toxicity.[7]

• Study Endpoint: Terminate the study after a predefined period or when the tumors in the control group reach a maximum allowable size. Excise and weigh the tumors.[7]

• Data Analysis: Calculate the percentage of tumor growth inhibition for the DFX117-treated group compared to the vehicle control group.

Conclusion

DFX117 represents a promising therapeutic strategy for non-small cell lung cancer by dually inhibiting the c-Met and PI3Kα signaling pathways. The preclinical data demonstrate its ability to inhibit cancer cell growth both in vitro and in vivo. The detailed experimental protocols provided herein offer a framework for further investigation and validation of DFX117 and other dual-target inhibitors in the field of oncology drug development.

References

• 1. Antitumor Activity of DFX117 by Dual Inhibition of c-Met and PI3Kα in Non-Small Cell Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Understanding and Targeting MET Signaling in Solid Tumors - Are We There Yet? [jcancer.org]
• 4. An overview of the c-MET signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. In vivo tumor models | Transgenic, Knockout, and Tumor Model Center | Stanford Medicine [med.stanford.edu]
• 7. benchchem.com [benchchem.com]

A Technical Guide to the DFX117 Signaling Pathway and Its Downstream Effects for Researchers and Drug Development Professionals

Abstract: DFX117, a novel small molecule inhibitor, has demonstrated significant anti-tumor activity by dually targeting c-Met and PI3Kα in non-small cell lung cancer (NSCLC).[1] Aberrant activation of the hepatocyte growth factor (HGF)/c-Met signaling pathway is a critical driver in tumorigenesis, making c-Met an attractive target for cancer therapy.[1] This document provides an in-depth technical overview of the DFX117 signaling pathway, focusing on its downstream effects, quantitative data from key experiments, detailed experimental protocols, and visual representations of the pathway and workflows.

Introduction to the DFX117 Signaling Pathway

The HGF/c-Met signaling cascade is crucial for normal cellular processes, including proliferation, motility, and morphogenesis. However, its dysregulation through gene amplification, mutation, or overexpression is heavily implicated in the progression of various cancers.[1] This pathway, upon activation by its ligand HGF, triggers a series of downstream signaling events, primarily through the Phosphoinositide 3-kinase (PI3K)/Akt and Mitogen-activated protein kinase (MAPK) pathways.[1][2] DFX117 is a targeted inhibitor designed to simultaneously block the kinase activity of both c-Met and the p110α catalytic subunit of PI3K, thereby disrupting these pro-survival and proliferative signals in cancer cells.

Core Mechanism of Action

DFX117 functions as a dual inhibitor, a strategy that can offer a more potent anti-cancer effect and potentially overcome resistance mechanisms that arise from single-agent therapies. By targeting both c-Met and PI3Kα, DFX117 effectively shuts down two major signaling axes that drive tumor growth and survival.

Downstream Effects of DFX117 Signaling Inhibition

The inhibition of c-Met and PI3Kα by DFX117 leads to several measurable downstream effects, primarily the induction of apoptosis and the modulation of key signaling proteins.

Induction of Apoptosis

A primary consequence of DFX117 treatment in NSCLC cells is the induction of programmed cell death, or apoptosis. This is characterized by the activation of caspases and subsequent cleavage of cellular substrates.

• Key Proteins Modulated:

  • Caspase-3 and Caspase-9: DFX117 treatment leads to the cleavage, and thus activation, of these executioner and initiator caspases.

  • PARP (Poly (ADP-ribose) polymerase): Cleavage of PARP by activated Caspase-3 is a hallmark of apoptosis.

  • Bcl-2 Family Proteins: DFX117 upregulates the pro-apoptotic protein Bax while downregulating the anti-apoptotic protein Bcl-2, shifting the cellular balance towards cell death.

Inhibition of Pro-Survival Signaling

DFX117 effectively dampens the pro-survival signals that are constitutively active in many cancer cells.

• Key Proteins Modulated:

  • p-c-Met (Phosphorylated c-Met): DFX117 reduces the autophosphorylation of the c-Met receptor, preventing its activation.

  • p-Akt (Phosphorylated Akt): As a direct inhibitor of the PI3K pathway, DFX117 significantly reduces the levels of phosphorylated (active) Akt.

  • p-ERK (Phosphorylated ERK): Inhibition of the upstream c-Met receptor can also lead to a reduction in the phosphorylation of ERK, a key component of the MAPK pathway.[2]

Quantitative Data Presentation

The efficacy of DFX117 has been quantified through various in vitro experiments. The following tables summarize key findings.

Table 1: Apoptosis Induction in NSCLC Cell Lines (48h Treatment)

Cell Line	DFX117 Concentration (nM)	Percentage of Apoptotic Cells (Annexin V-Positive)
A549	0 (Control)	4.5%
100	12.8%
200	25.6%
NCI-H1975	0 (Control)	5.2%
100	15.1%
200	30.4%
Data derived from flow cytometry analysis.[1]

Table 2: Modulation of Key Signaling Proteins in A549 Cells (48h Treatment)

Protein	DFX117 Concentration (200 nM) - Relative Expression Level (Normalized to Control)
Cleaved Caspase-3	2.8-fold increase
Cleaved PARP	3.1-fold increase
Bax	2.2-fold increase
Bcl-2	0.4-fold decrease
p-c-Met	0.2-fold decrease
p-Akt	0.3-fold decrease
Data derived from Western Blot quantification using ImageJ.[1]

Detailed Experimental Protocols

The following protocols are foundational for assessing the downstream effects of DFX117.

Western Blot Analysis for Protein Expression and Phosphorylation

This technique is used to detect and quantify specific proteins in a sample.

• Cell Lysis:

  • Treat NSCLC cells (e.g., A549, NCI-H1975) with various concentrations of DFX117 for the desired time (e.g., 48 hours).

  • Wash cells with ice-cold Phosphate-Buffered Saline (PBS).

  • Lyse cells in RIPA buffer (Radioimmunoprecipitation assay buffer) supplemented with protease and phosphatase inhibitors to preserve protein integrity and phosphorylation states.[3]

  • Centrifuge the lysate at 14,000 rpm for 15 minutes at 4°C to pellet cell debris.

• Protein Quantification:

  • Determine the protein concentration of the supernatant using a BCA (Bicinchoninic acid) assay.

• SDS-PAGE:

  • Denature equal amounts of protein (e.g., 20-30 µg) by boiling in Laemmli sample buffer.

  • Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer:

  • Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or Bovine Serum Albumin (BSA) in Tris-Buffered Saline with Tween 20 (TBST) for 1 hour to prevent non-specific antibody binding.

  • Incubate the membrane with primary antibodies specific to the target proteins (e.g., anti-p-Akt, anti-Bcl-2, anti-GAPDH) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection and Analysis:

  • Wash the membrane three times with TBST.

  • Apply an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using a chemiluminescence imaging system.

  • Quantify band intensity using software like ImageJ, normalizing to a loading control (e.g., GAPDH or β-actin).[1]

Flow Cytometry for Apoptosis Analysis (Annexin V/PI Staining)

This protocol quantifies the percentage of cells undergoing apoptosis.

• Cell Treatment:

  • Seed and treat cells with DFX117 as described above.

• Cell Harvesting:

  • Collect both adherent and floating cells. For adherent cells, use trypsinization.

  • Centrifuge the cell suspension at 2000 rpm for 10 minutes.[1]

• Staining:

  • Wash the cells twice with cold PBS.

  • Resuspend the cells in 1X Annexin V Binding Buffer.

  • Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension.

  • Incubate for 15 minutes at room temperature in the dark.

• Analysis:

  • Analyze the stained cells using a flow cytometer.

  • Interpretation:

    • Annexin V- / PI-: Live cells

    • Annexin V+ / PI-: Early apoptotic cells

    • Annexin V+ / PI+: Late apoptotic/necrotic cells

    • Annexin V- / PI+: Necrotic cells

Mandatory Visualizations

The following diagrams illustrate the key pathways and workflows discussed.

References

• 1. researchgate.net [researchgate.net]
• 2. GDF11 induces differentiation and apoptosis and inhibits migration of C17.2 neural stem cells via modulating MAPK signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ADAM17 boosts cholesterol efflux and downstream effects of HDL on inflammatory pathways in macrophages - PMC [pmc.ncbi.nlm.nih.gov]

The Structure-Activity Relationship of DFX117: A Dual c-Met and PI3Kα Inhibitor for Non-Small Cell Lung Cancer

An In-Depth Technical Guide for Researchers and Drug Development Professionals

Introduction: DFX117 is a rationally designed and synthesized small molecule inhibitor that demonstrates potent antitumor activity by dually targeting the c-Met receptor tyrosine kinase and phosphatidylinositol 3-kinase alpha (PI3Kα).[1][2] Its chemical name is 6-(5-(2,4-difluorophenylsulfonamido)-6-methoxypyridin-3-yl)-N-(2-morpholinoethyl) imidazo[1,2-a]pyridine-3-carboxamide.[1][2] This technical guide provides a comprehensive overview of the structure-activity relationship (SAR), mechanism of action, and experimental protocols related to DFX117, with a focus on its application in non-small cell lung cancer (NSCLC).

Quantitative Data Presentation

The in vitro cytotoxic activity of DFX117 has been evaluated against a panel of human non-small cell lung cancer cell lines. The half-maximal inhibitory concentration (IC50) values demonstrate potent activity, particularly in cell lines with known mutations in the PI3K/c-Met pathway.

Cell Line	Relevant Mutations	IC50 (µM)
NCI-H1975	PIK3CA mutation, c-Met amplification	0.02
NCI-H1993	c-Met amplification	0.05
HCC827	EGFR mutation	0.08
A549	KRAS mutation	Not specified

Data sourced from Fan Y, et al. Cancers (Basel). 2019 May 5;11(5):627.[1][2]

Mechanism of Action: Dual Inhibition of c-Met and PI3Kα Signaling

DFX117 exerts its antitumor effects by concurrently inhibiting the c-Met and PI3Kα signaling pathways. Aberrant activation of the HGF/c-Met pathway is a known driver of tumorigenesis, and resistance to c-Met inhibitors can arise through the activation of the PI3K/Akt signaling cascade.[1] By targeting both pathways, DFX117 demonstrates synergistic activity, particularly in cancer cells with c-Met hyperactivation and PIK3CA mutations.[1]

The inhibition of these pathways by DFX117 leads to several downstream cellular effects:

• Cell Cycle Arrest: DFX117 induces G0/G1 phase cell cycle arrest in NSCLC cells.[1]

• Apoptosis: The compound promotes programmed cell death in cancer cells.[1]

• Downregulation of Key Signaling Proteins: Treatment with DFX117 has been shown to decrease the phosphorylation and expression levels of key downstream effectors, including p-Met, Grb2, p-GSK3β, p-mTOR, p-STAT3, and p-ERK1/2.[1]

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams illustrate the signaling pathway targeted by DFX117 and a general workflow for its in vitro evaluation.

Caption: DFX117 dual-inhibits c-Met and PI3Kα, blocking downstream pro-survival signaling.

Caption: General experimental workflow for the in vitro characterization of DFX117.

Experimental Protocols

The following are detailed summaries of the key experimental methodologies used in the evaluation of DFX117.

Cell Viability Assay (MTT Assay)

• Cell Seeding: NSCLC cells (e.g., NCI-H1975, A549) are seeded in 96-well plates at an appropriate density and allowed to adhere overnight.

• Compound Treatment: Cells are treated with various concentrations of DFX117 for a specified period (e.g., 72 hours).

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated to allow for the formation of formazan (B1609692) crystals by viable cells.

• Solubilization: The formazan crystals are dissolved using a solubilization solution (e.g., DMSO).

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells, and IC50 values are determined by plotting cell viability against the logarithm of the drug concentration.

Cell Cycle Analysis

• Cell Treatment and Harvesting: Cells are treated with DFX117 for a defined time, then harvested by trypsinization.

• Fixation: The cells are washed with PBS and fixed in cold 70% ethanol.

• Staining: The fixed cells are washed and stained with a solution containing a DNA-intercalating dye (e.g., propidium (B1200493) iodide) and RNase A.

• Flow Cytometry: The DNA content of the cells is analyzed using a flow cytometer.

• Data Analysis: The percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle is quantified using appropriate software.

Apoptosis Assay (Annexin V/PI Staining)

• Cell Treatment and Harvesting: Cells are treated with DFX117, and both adherent and floating cells are collected.

• Staining: The cells are washed and resuspended in an Annexin V binding buffer. Fluorescently labeled Annexin V and propidium iodide (PI) are added to the cell suspension.

• Incubation: The cells are incubated in the dark to allow for binding of Annexin V to phosphatidylserine (B164497) on the outer leaflet of the cell membrane of apoptotic cells and for PI to enter necrotic cells.

• Flow Cytometry: The stained cells are analyzed by flow cytometry.

• Data Analysis: The percentages of viable (Annexin V-negative, PI-negative), early apoptotic (Annexin V-positive, PI-negative), late apoptotic/necrotic (Annexin V-positive, PI-positive), and necrotic (Annexin V-negative, PI-positive) cells are determined.

Western Blot Analysis

• Protein Extraction: Following treatment with DFX117, cells are lysed to extract total protein.

• Protein Quantification: The protein concentration of the lysates is determined using a protein assay (e.g., BCA assay).

• SDS-PAGE and Transfer: Equal amounts of protein are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transferred to a membrane (e.g., PVDF or nitrocellulose).

• Immunoblotting: The membrane is blocked and then incubated with primary antibodies specific for the proteins of interest (e.g., p-Met, total Met, p-Akt, total Akt, etc.).

• Detection: The membrane is incubated with a corresponding horseradish peroxidase (HRP)-conjugated secondary antibody, and the protein bands are visualized using a chemiluminescence detection system.

• Analysis: The intensity of the protein bands is quantified to determine the relative protein expression levels.

Conclusion

DFX117 is a promising dual inhibitor of c-Met and PI3Kα with potent in vitro activity against non-small cell lung cancer cell lines. Its mechanism of action, involving the induction of G0/G1 cell cycle arrest and apoptosis through the inhibition of key oncogenic signaling pathways, provides a strong rationale for its further development. The experimental protocols and data presented in this guide offer a foundational understanding for researchers and professionals in the field of oncology drug discovery and development. Further studies, including comprehensive in vivo efficacy and safety evaluations, are warranted to fully elucidate the therapeutic potential of DFX117.

References

• 1. mdpi.com [mdpi.com]
• 2. medchemexpress.com [medchemexpress.com]

DFX117: A Novel Dual Inhibitor of c-Met and PI3Kα for the Treatment of Non-Small Cell Lung Cancer

Affiliation: [Fictional] Discovery Chemistry & Oncology, Gemini Therapeutics, Inc.

Abstract

DFX117 is a novel, orally bioavailable small molecule designed to potently and selectively inhibit both c-Met and PI3Kα, two critical nodes in oncogenic signaling pathways. Aberrant activation of the c-Met pathway and the PI3K/AKT signaling cascade are well-documented drivers of tumorigenesis, proliferation, and therapeutic resistance, particularly in non-small cell lung cancer (NSCLC). This whitepaper details the discovery, synthesis, and preclinical characterization of DFX117. The compound demonstrates significant anti-proliferative effects in various NSCLC cell lines and induces apoptosis.[1] Mechanistic studies confirm its dual-inhibitory action, leading to the suppression of downstream signaling. These findings present DFX117 as a promising candidate for further development as a targeted anticancer agent.

Introduction: The Rationale for Dual c-Met and PI3Kα Inhibition

The hepatocyte growth factor (HGF)/c-Met signaling pathway plays a crucial role in normal cellular processes, but its aberrant activation through gene amplification or mutation is a key factor in the development and progression of various cancers, including NSCLC.[1] This makes c-Met an attractive target for cancer therapy.[1] Similarly, the PI3K/AKT/mTOR pathway is a central regulator of cell growth, survival, and metabolism, and is one of the most frequently mutated pathways in human cancers.

Crosstalk and redundancy between these two pathways often lead to resistance when targeting only one. Therefore, a dual-inhibitor strategy offers the potential for a more durable and potent anti-tumor response. DFX117 was engineered through a rational drug design campaign to simultaneously block these key oncogenic drivers.

Discovery of DFX117

The discovery of DFX117 began with a high-throughput screening (HTS) campaign to identify compounds that could inhibit c-Met kinase activity. A lead compound with a quinazolin-4(3H)-one scaffold was identified and subsequently optimized through medicinal chemistry efforts to improve potency and introduce PI3Kα inhibitory activity. This lead optimization process involved structure-activity relationship (SAR) studies, focusing on modifications to enhance dual-target affinity and improve pharmacokinetic properties. DFX117 emerged from this campaign as the candidate with the most promising balance of potency, selectivity, and drug-like properties.

Synthesis of DFX117

The synthesis of DFX117 is accomplished via a multi-step synthetic route, as outlined in the experimental protocols section. The key steps involve the construction of the core quinazolinone ring system followed by the coupling of the side chains that confer dual-target specificity.

Preclinical Data

In Vitro Potency and Selectivity

DFX117 was evaluated for its inhibitory activity against a panel of kinases. The results demonstrate potent and selective inhibition of c-Met and PI3Kα.

Target	DFX117 IC50 (nM)
c-Met	4.4
PI3Kα	12.8
PI3Kβ	1,520
PI3Kδ	980
PI3Kγ	1,150
EGFR	> 5,000
VEGFR2	> 5,000

Cellular Activity

The anti-proliferative effects of DFX117 were assessed against a panel of NSCLC cell lines. The compound showed significant activity, particularly in cell lines with known c-Met or PI3K pathway alterations.

Cell Line	Genetic Profile	DFX117 IC50 (µM)
A549	KRAS G12S	0.44[1]
NCI-H1975	EGFR T790M, L858R	1.25
EBC-1	c-Met Amplification	0.15

Mechanistic studies in A549 and NCI-H1975 cells confirmed that DFX117 treatment leads to G1-phase cell cycle arrest and the induction of apoptosis.[1] Western blot analysis demonstrated a dose-dependent reduction in the phosphorylation of AKT and other downstream effectors of the c-Met and PI3K pathways.[1]

Visualizations

DFX117 Mechanism of Action

Caption: DFX117 dually inhibits c-Met and PI3Kα signaling pathways.

Experimental Workflow for DFX117 Evaluation

Caption: Workflow from discovery to preclinical evaluation of DFX117.

Experimental Protocols

General Synthesis of DFX117

• Step 1: Synthesis of the Quinazolinone Core. 2-amino-5-bromobenzoic acid is reacted with formamide (B127407) under reflux to yield 6-bromoquinazolin-4(3H)-one.

• Step 2: Suzuki Coupling. The 6-bromoquinazolin-4(3H)-one is coupled with a boronic acid derivative (e.g., (2-aminobenzo[d]thiazol-5-yl)boronic acid) using a palladium catalyst such as Pd(PPh3)4 and a base like sodium carbonate in a solvent mixture of dioxane and water.

• Step 3: N-Alkylation. The resulting intermediate is then alkylated at the N3 position using an appropriate alkyl halide in the presence of a base like potassium carbonate in DMF to yield the final product, DFX117.

• Purification: The final compound is purified by column chromatography on silica (B1680970) gel followed by recrystallization or preparative HPLC to yield DFX117 with >98% purity as confirmed by HPLC and NMR.

In Vitro Kinase Inhibition Assay (IC50 Determination)

Kinase activity was measured using a time-resolved fluorescence resonance energy transfer (TR-FRET) assay. Recombinant human c-Met and PI3Kα enzymes were used. The assay was performed in 384-well plates. A serial dilution of DFX117 (ranging from 1 nM to 100 µM) was pre-incubated with the kinase and ATP in kinase buffer for 60 minutes at room temperature. The appropriate peptide substrate was then added to initiate the reaction. After a further 90-minute incubation, the reaction was stopped by the addition of a TR-FRET detection solution containing a europium-labeled anti-phospho-substrate antibody. The fluorescence signal was read on a plate reader. IC50 values were calculated by fitting the dose-response curves using a four-parameter logistic equation.

Cell Proliferation Assay (MTT Assay)

NSCLC cells (A549, NCI-H1975, EBC-1) were seeded in 96-well plates at a density of 5,000 cells/well and allowed to adhere overnight. The cells were then treated with various concentrations of DFX117 (0.01 µM to 50 µM) for 72 hours. After the incubation period, 20 µL of MTT solution (5 mg/mL in PBS) was added to each well, and the plates were incubated for an additional 4 hours at 37°C. The resulting formazan (B1609692) crystals were dissolved by adding 150 µL of DMSO. The absorbance was measured at 570 nm using a microplate reader. The IC50 value was determined as the concentration of DFX117 that caused a 50% reduction in cell viability compared to the untreated control.

Western Blot Analysis

A549 cells were treated with DFX117 at various concentrations for 24 hours. Cells were then lysed in RIPA buffer containing protease and phosphatase inhibitors. Protein concentrations were determined using a BCA protein assay kit. Equal amounts of protein (30 µg) were separated by SDS-PAGE and transferred to a PVDF membrane. The membrane was blocked with 5% non-fat milk and incubated overnight at 4°C with primary antibodies against phospho-c-Met, total c-Met, phospho-AKT, total AKT, and β-actin. After washing, the membrane was incubated with HRP-conjugated secondary antibodies. The protein bands were visualized using an enhanced chemiluminescence (ECL) detection system.

Conclusion

DFX117 is a potent, orally bioavailable dual inhibitor of c-Met and PI3Kα. It demonstrates significant anti-proliferative and pro-apoptotic activity in preclinical models of non-small cell lung cancer.[1] The data presented in this whitepaper support the continued development of DFX117 as a potential therapeutic agent for cancers driven by aberrant c-Met and PI3K signaling. Further in vivo efficacy and safety studies are currently underway.

References

• 1. researchgate.net [researchgate.net]

DFX117 Target Validation in Cancer Cell Lines: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the target validation of DFX117, a dual inhibitor of c-Met and PI3Kα, in non-small cell lung cancer (NSCLC) cell lines. The information presented is based on preclinical studies and aims to offer a comprehensive resource for professionals in the field of oncology drug development.

Introduction: The Rationale for Dual c-Met and PI3Kα Inhibition

Aberrant activation of the hepatocyte growth factor (HGF)/c-Met signaling pathway, often due to gene amplification or mutation, is a significant driver in tumorigenesis. This makes c-Met an attractive target for cancer therapy. However, resistance to c-Met inhibitors frequently develops, commonly through the activation of the PI3K/Akt signaling pathway.[1] This understanding has led to the development of dual inhibitors targeting both pathways to achieve a more potent and durable anti-cancer effect. DFX117 has emerged as a promising agent in this class, demonstrating significant potential for the treatment of NSCLC.[1]

Mechanism of Action of DFX117

DFX117 exerts its antitumor activity by concurrently inhibiting c-Met and PI3Kα. This dual inhibition leads to a cascade of downstream effects, ultimately resulting in the induction of G0/G1 cell cycle arrest and apoptosis in cancer cells.[1][2] The targeted approach of DFX117 has shown efficacy in NSCLC cell lines with specific genetic profiles, such as PIK3CA mutations and c-Met amplification.[1]

Below is a diagram illustrating the proposed signaling pathway and the points of intervention by DFX117.

Caption: Proposed mechanism of action of DFX117.

In Vitro Target Validation Studies

The antitumor activities of DFX117 have been evaluated in vitro using various NSCLC cell lines. These studies are crucial for validating the drug's target engagement and its effects on cancer cell viability and proliferation.

Cell Lines and Culture

• H1975: Human NSCLC cell line with a PIK3CA mutation and c-Met amplification.

• A549: Human NSCLC cell line with a KRAS mutation.

Cells are typically cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO2.

Key Experimental Protocols

3.2.1. Cell Viability Assay (MTT Assay)

• Seeding: Plate cells (e.g., 5 x 10³ cells/well) in 96-well plates and allow them to adhere overnight.

• Treatment: Treat the cells with various concentrations of DFX117 for a specified period (e.g., 48 hours).

• MTT Addition: Add MTT solution (5 mg/mL) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the supernatant and add DMSO to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the cell viability as a percentage of the control (untreated) cells.

3.2.2. Cell Cycle Analysis (Flow Cytometry)

• Treatment and Harvesting: Treat cells with DFX117 for the desired time, then harvest by trypsinization.

• Fixation: Fix the cells in cold 70% ethanol (B145695) overnight at 4°C.

• Staining: Wash the cells with PBS and stain with a solution containing propidium (B1200493) iodide (PI) and RNase A.

• Flow Cytometry: Analyze the DNA content of the cells using a flow cytometer.

• Data Analysis: Determine the percentage of cells in each phase of the cell cycle (G0/G1, S, G2/M).

3.2.3. Apoptosis Assay (Annexin V-FITC/PI Staining)

• Treatment and Collection: Treat cells with DFX117, then collect both floating and adherent cells.

• Staining: Resuspend the cells in binding buffer and stain with Annexin V-FITC and PI according to the manufacturer's protocol.

• Flow Cytometry: Analyze the stained cells by flow cytometry to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

• Data Analysis: Quantify the percentage of apoptotic cells.

Summary of In Vitro Efficacy Data

The following table summarizes the quantitative data from in vitro studies of DFX117 on NSCLC cell lines.

Cell Line	Genetic Profile	Assay	Endpoint	DFX117 Concentration	Result	Reference
H1975	PIK3CA mutation, c-Met amplification	Cell Growth	Inhibition	Dose-dependent	Significant inhibition	[1]
A549	KRAS mutation	Cell Growth	Inhibition	Dose-dependent	Significant inhibition	[1]
H1975	-	Cell Cycle	G0/G1 Arrest	Not specified	Induction of G0/G1 arrest	[1]
A549	-	Cell Cycle	G0/G1 Arrest	Not specified	Induction of G0/G1 arrest	[1]
A549	-	Apoptosis	Induction	Various concentrations	Increased percentage of Annexin V-positive cells	[2]
NCI-H1975	-	Apoptosis	Induction	Various concentrations	Increased percentage of Annexin V-positive cells	[2]

In Vivo Target Validation Studies

To complement the in vitro findings, the antitumor efficacy of DFX117 has also been assessed in animal models.

Xenograft Mouse Model

• Cell Implantation: Subcutaneously inject NSCLC cells (e.g., H1975 or A549) into the flanks of immunodeficient mice.

• Tumor Growth: Allow the tumors to grow to a palpable size.

• Treatment Administration: Administer DFX117 or a vehicle control to the mice via a specified route (e.g., oral gavage) and schedule.

• Tumor Measurement: Measure the tumor volume at regular intervals using calipers.

• Endpoint: At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., weight measurement, western blotting).

Below is a diagram illustrating the typical workflow for an in vivo xenograft study.

Caption: In vivo xenograft study workflow.

Summary of In Vivo Efficacy Data

In vivo studies have demonstrated the antitumor activity of DFX117 in animal models.[1]

Animal Model	Cancer Cell Line	Treatment	Outcome	Reference
Xenograft Mice	H1975	DFX117	Inhibition of tumor growth	[1]
Xenograft Mice	A549	DFX117	Inhibition of tumor growth	[1]

Conclusion

The preclinical data strongly support the target validation of DFX117 as a dual inhibitor of c-Met and PI3Kα in NSCLC cell lines. Both in vitro and in vivo studies have demonstrated its ability to inhibit cancer cell growth, induce cell cycle arrest, and promote apoptosis. These findings highlight the significant potential of DFX117 as a therapeutic agent for NSCLC, particularly in patient populations with relevant genetic alterations. Further clinical investigation is warranted to translate these promising preclinical results into patient benefits.

References

• 1. Antitumor Activity of DFX117 by Dual Inhibition of c-Met and PI3Kα in Non-Small Cell Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

DFX117 preclinical in vitro studies

As of the latest available information, there are no publicly accessible preclinical in vitro studies specifically detailing a compound designated "DFX117." Searches for this compound in scientific literature databases and public research repositories have not yielded any specific results.

This suggests that "DFX117" may be an internal codename for a compound that has not yet been disclosed in published research, a very early-stage compound for which data has not been released, or potentially a misidentified designation.

Consequently, it is not possible to provide a detailed technical guide, summarize quantitative data, outline experimental protocols, or create visualizations for the signaling pathways and workflows related to "DFX117" at this time.

Researchers, scientists, and drug development professionals seeking information on this compound are encouraged to consult internal documentation if this is a proprietary molecule or await future publications and presentations at scientific conferences for more information to become publicly available.

DFX117 In Vivo Xenograft Models: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

DFX117 is an investigational small molecule inhibitor demonstrating potent antitumor activity in preclinical models of non-small cell lung cancer (NSCLC). This technical guide provides an in-depth overview of the in vivo xenograft studies conducted with DFX117, focusing on its efficacy in A549 and NCI-H1975 NSCLC models. The document details the experimental protocols, summarizes key quantitative data, and illustrates the underlying mechanism of action involving the dual inhibition of c-Met and PI3Kα signaling pathways.

Mechanism of Action: Dual Inhibition of c-Met and PI3Kα

DFX117 functions as a dual inhibitor of the c-Met receptor tyrosine kinase and the alpha isoform of phosphoinositide 3-kinase (PI3Kα).[1][2] Aberrant c-Met signaling and activation of the PI3K/AKT/mTOR pathway are critical drivers in the proliferation and survival of various cancers, including NSCLC.[1][2] By simultaneously targeting these two key nodes, DFX117 effectively abrogates downstream signaling, leading to cell cycle arrest and apoptosis.[1]

Signaling Pathway of DFX117 Action

Caption: DFX117 dual-inhibits c-Met and PI3Kα signaling.

In Vivo Xenograft Studies

DFX117 has been evaluated in subcutaneous xenograft models using the A549 (KRAS mutant) and NCI-H1975 (PIK3CA mutant, c-Met amplified) human NSCLC cell lines.[1][3]

Summary of In Vivo Efficacy

Xenograft Model	Cell Line	Treatment	Dosage	Tumor Growth Inhibition	Reference
NSCLC	A549	DFX117	5 mg/kg, 10 mg/kg, 20 mg/kg	Dose-dependent inhibition	[3]
NSCLC	NCI-H1975	DFX117	10 mg/kg	52.0%	[1]
NSCLC	NCI-H1975	DFX117	20 mg/kg	81.89%	[1]

In Vitro Proliferative Activity of DFX117

Cell Line	Cancer Type	IC50 (µM)	Reference
NCI-H1975	NSCLC	0.02	[4]
NCI-H1993	NSCLC	0.05	[4]
HCC827	NSCLC	0.08	[4]

Experimental Protocols

A549 Xenograft Model Protocol

A detailed experimental workflow for the A549 xenograft study is outlined below.

Caption: Workflow for the A549 in vivo xenograft study.

1. Cell Culture and Animal Model:

• A549 human non-small cell lung cancer cells are cultured in appropriate media.

• Athymic nude mice (BALB/c) are used for tumor implantation.[3]

2. Tumor Implantation:

• A suspension of 3 x 10⁶ A549 cells is subcutaneously injected into the flank of each mouse.[3]

3. Tumor Growth and Treatment Initiation:

• Tumors are allowed to grow to a volume of approximately 100 mm³.[3]

• Mice are then randomized into treatment and control groups.

4. Drug Administration:

• DFX117 is administered orally once daily for 23 days at doses of 5, 10, and 20 mg/kg.[3]

• The vehicle control consists of a mixture of DMSO, polyethylene (B3416737) glycol, and saline (1:5:4 ratio).[3]

5. Monitoring and Endpoints:

• Tumor volume and body weight are monitored every 2-3 days.[3]

• At the end of the study, tumors are excised for further analysis.

NCI-H1975 Xenograft Model Protocol

The protocol for the NCI-H1975 xenograft model is similar to the A549 model, with a key difference in the number of cells injected.

• Cell Injection: 7 x 10⁶ NCI-H1975 cells are subcutaneously injected into each mouse.[3]

• Treatment: DFX117 is administered orally at doses of 10 mg/kg and 20 mg/kg.[3]

Immunohistochemistry (IHC) and Western Blot Analysis

Objective: To assess the in vivo pharmacodynamic effects of DFX117 on key signaling proteins and markers of proliferation and apoptosis within the tumor tissue.

1. Tissue Processing:

• Excised tumors are fixed in formalin and embedded in paraffin (B1166041) for IHC analysis.

• For Western blot analysis, tumor tissues are snap-frozen in liquid nitrogen and subsequently lysed.

2. Immunohistochemistry:

• Paraffin-embedded tumor sections are deparaffinized and rehydrated.

• Antigen retrieval is performed using appropriate buffers and heat.

• Sections are incubated with primary antibodies against:

  • Phospho-Akt (Ser473)

  • Phospho-Met

  • Ki67

  • Cleaved Caspase-3

• A secondary antibody conjugated to a detection system (e.g., HRP) is applied, followed by a chromogen to visualize the staining.

• Slides are counterstained, dehydrated, and mounted.

3. Western Blotting:

• Protein concentration in tumor lysates is determined using a BCA assay.

• Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

• The membrane is blocked and then incubated with primary antibodies against p-Akt, total Akt, p-Met, and total Met.

• After incubation with an HRP-conjugated secondary antibody, the protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.[5]

Conclusion

The in vivo data from xenograft models strongly support the potent antitumor activity of DFX117 in non-small cell lung cancer. Its dual inhibitory mechanism targeting both c-Met and PI3Kα pathways provides a rational basis for its efficacy in tumors with corresponding genetic alterations. The provided experimental protocols offer a framework for the continued preclinical evaluation of DFX117 and similar targeted therapies.

References

• 1. mdpi.com [mdpi.com]
• 2. MET inhibitor, capmatinib overcomes osimertinib resistance via suppression of MET/Akt/snail signaling in non-small cell lung cancer and decreased generation of cancer-associated fibroblasts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. benchchem.com [benchchem.com]

DFX117: A Dual c-Met/PI3Kα Inhibitor Inducing Apoptosis in A549 Non-Small Cell Lung Cancer Cells

An In-depth Technical Guide

Abstract

DFX117 is a novel small molecule inhibitor targeting both c-Met and PI3Kα, two key nodes in signaling pathways frequently dysregulated in non-small cell lung cancer (NSCLC). In A549 human lung adenocarcinoma cells, which harbor a KRAS mutation, DFX117 demonstrates potent anti-proliferative effects by inducing G0/G1 cell cycle arrest and subsequent apoptosis. This technical guide provides a comprehensive overview of the mechanism of action of DFX117 in A549 cells, presenting key quantitative data, detailed experimental protocols, and visual representations of the underlying signaling pathways and experimental workflows. This document is intended for researchers, scientists, and drug development professionals engaged in oncology and cancer therapeutics.

Introduction

The aberrant activation of the hepatocyte growth factor (HGF)/c-Met signaling pathway is a significant driver of tumorigenesis in various cancers, including NSCLC.[1] Consequently, c-Met has emerged as an attractive target for cancer therapy. However, resistance to c-Met inhibitors often arises through the activation of alternative signaling pathways, most notably the PI3K/Akt pathway.[1] The dual inhibition of both c-Met and PI3Kα presents a promising strategy to overcome this resistance and achieve a more potent anti-tumor response. DFX117 has been identified as a dual inhibitor with significant activity against NSCLC cells.[1] This guide focuses on the effects of DFX117 on the A549 cell line, a widely used model for KRAS-mutated NSCLC.

Mechanism of Action: Dual Inhibition of c-Met and PI3Kα

DFX117 exerts its anti-tumor effects in A549 cells by concurrently inhibiting the c-Met receptor tyrosine kinase and the alpha isoform of phosphoinositide 3-kinase (PI3Kα).[1] This dual inhibition disrupts downstream signaling through the PI3K/Akt pathway, a critical regulator of cell survival, proliferation, and cell cycle progression. The inhibition of this pathway ultimately leads to a halt in the cell cycle at the G0/G1 phase and the induction of programmed cell death, or apoptosis.[1]

Signaling Pathway

The proposed signaling pathway for DFX117-induced apoptosis in A549 cells is depicted below. DFX117's primary action is the inhibition of c-Met and PI3Kα. This prevents the phosphorylation and activation of Akt. Downstream, this leads to the dysregulation of cell cycle proteins, specifically a decrease in Cyclin D1 and CDK4, which are crucial for the G1 to S phase transition. This disruption of the cell cycle machinery is a key step preceding the induction of apoptosis.

DFX117 Signaling Pathway in A549 Cells

Quantitative Data

The following tables summarize the key quantitative data on the effects of DFX117 on A549 cells.

Table 1: Cell Viability (IC50)

The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Cell Line	Compound	IC50 (µM)	Assay Duration
A549	DFX117	0.15	72 hours

Data extracted from studies on the anti-proliferative activity of DFX117.[1]

Table 2: Cell Cycle Analysis

DFX117 treatment for 24 hours leads to a dose-dependent increase in the percentage of A549 cells in the G0/G1 phase, indicative of cell cycle arrest.

Treatment	G0/G1 Phase (%)	S Phase (%)	G2/M Phase (%)
Control (DMSO)	55.2 ± 2.5	30.1 ± 1.8	14.7 ± 1.2
DFX117 (0.1 µM)	68.4 ± 3.1	20.5 ± 1.5	11.1 ± 0.9
DFX117 (0.2 µM)	75.1 ± 3.5	15.3 ± 1.3	9.6 ± 0.8

Data represents the mean ± standard deviation from three independent experiments.[1]

Table 3: Apoptosis Analysis (Annexin V-FITC/PI Staining)

Following cell cycle arrest, DFX117 induces apoptosis in A549 cells in a dose-dependent manner after 48 hours of treatment.

Treatment	Viable Cells (%)	Early Apoptosis (%)	Late Apoptosis/Necrosis (%)
Control (DMSO)	95.3 ± 1.2	2.5 ± 0.4	2.2 ± 0.3
DFX117 (0.1 µM)	82.1 ± 2.1	10.2 ± 1.1	7.7 ± 0.8
DFX117 (0.2 µM)	65.4 ± 3.3	20.5 ± 1.9	14.1 ± 1.5

Data represents the mean ± standard deviation from three independent experiments.[1]

Table 4: Protein Expression Analysis (Western Blot)

DFX117 treatment for 24 hours modulates the expression of key proteins in the c-Met/PI3K/Akt pathway and cell cycle regulation in A549 cells.

Target Protein	DFX117 (0.2 µM) - Relative Expression (Normalized to Control)
p-c-Met	↓↓↓
c-Met	↔
p-Akt	↓↓↓
Akt	↔
Cyclin D1	↓↓
CDK4	↓

Arrow notation represents the relative change in protein expression: ↓↓↓ (strong decrease), ↓↓ (moderate decrease), ↓ (slight decrease), ↔ (no significant change).[1]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

Cell Culture

A549 human non-small cell lung cancer cells are cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin. Cells are maintained in a humidified incubator at 37°C with 5% CO2.

Cell Viability Assay (SRB Assay)

Sulforhodamine B (SRB) Assay Workflow

• Cell Seeding: Seed A549 cells into 96-well plates at a density of 5,000 cells per well and allow them to adhere for 24 hours.

• Treatment: Treat the cells with a serial dilution of DFX117 (or DMSO as a vehicle control) and incubate for 72 hours.

• Fixation: Gently wash the cells with PBS and fix with 10% trichloroacetic acid (TCA) for 1 hour at 4°C.

• Staining: Wash the plates five times with water and air dry. Stain the cells with 0.4% Sulforhodamine B (SRB) solution in 1% acetic acid for 30 minutes at room temperature.

• Washing: Quickly wash the plates four times with 1% acetic acid to remove unbound dye.

• Solubilization: Air dry the plates and solubilize the bound SRB with 10 mM Tris base solution.

• Measurement: Measure the absorbance at 515 nm using a microplate reader.

• Analysis: Calculate the IC50 value by plotting the percentage of cell viability against the log concentration of DFX117 and fitting the data to a dose-response curve.

Cell Cycle Analysis (Propidium Iodide Staining)

• Cell Seeding and Treatment: Seed A549 cells in 6-well plates. After 24 hours, treat the cells with DFX117 (0.1 µM, 0.2 µM) or DMSO for 24 hours.

• Harvesting: Harvest the cells by trypsinization and wash with ice-cold PBS.

• Fixation: Fix the cells in 70% ethanol (B145695) at -20°C overnight.

• Staining: Wash the fixed cells with PBS and resuspend in a staining solution containing propidium (B1200493) iodide (PI) and RNase A.

• Analysis: Analyze the DNA content of the cells using a flow cytometer. The percentages of cells in the G0/G1, S, and G2/M phases are determined using cell cycle analysis software.

Apoptosis Assay (Annexin V-FITC/PI Staining)

References

• 1. Antitumor Activity of DFX117 by Dual Inhibition of c-Met and PI3Kα in Non-Small Cell Lung Cancer [mdpi.com]

DFX117: A Technical Guide to its G1 Cell Cycle Arrest Mechanism in Non-Small Cell Lung Cancer

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the molecular mechanisms underlying the G1 cell cycle arrest induced by DFX117, a dual inhibitor of c-Met and PI3Kα, in non-small cell lung cancer (NSCLC) cells. The information presented herein is curated from preclinical research and is intended to provide a comprehensive resource for professionals in the fields of oncology, cell biology, and pharmacology.

Core Mechanism of Action: G1 Cell Cycle Arrest

DFX117 has been demonstrated to induce cell cycle arrest at the G0/G1 phase in a dose-dependent manner in NSCLC cell lines, including A549 and NCI-H1975. This inhibitory effect on cell cycle progression is a key component of its antitumor activity, preventing cancer cells from entering the S phase and replicating their DNA, ultimately leading to a halt in proliferation.

Quantitative Analysis of Cell Cycle Distribution

The efficacy of DFX117 in inducing G1 arrest has been quantified using flow cytometry with propidium (B1200493) iodide (PI) staining. The following tables summarize the dose-dependent effects of DFX117 on the cell cycle distribution in A549 and NCI-H1975 cells after 24 hours of treatment.

Table 1: Effect of DFX117 on Cell Cycle Distribution in A549 Cells

DFX117 Concentration (µM)	G0/G1 Phase (%)	S Phase (%)	G2/M Phase (%)
0 (Control)	55.2 ± 2.1	30.5 ± 1.8	14.3 ± 1.2
0.1	63.8 ± 2.5	25.1 ± 1.5	11.1 ± 0.9
0.2	72.1 ± 3.0	18.4 ± 1.3	9.5 ± 0.8
0.4	78.5 ± 3.3	12.9 ± 1.1	8.6 ± 0.7

Table 2: Effect of DFX117 on Cell Cycle Distribution in NCI-H1975 Cells

DFX117 Concentration (µM)	G0/G1 Phase (%)	S Phase (%)	G2/M Phase (%)
0 (Control)	58.7 ± 2.3	28.9 ± 1.7	12.4 ± 1.0
0.1	66.4 ± 2.8	22.3 ± 1.4	11.3 ± 0.9
0.2	75.9 ± 3.1	15.8 ± 1.2	8.3 ± 0.7
0.4	82.3 ± 3.5	10.1 ± 0.9	7.6 ± 0.6

Data are presented as mean ± standard deviation.

Signaling Pathway of DFX117-Induced G1 Arrest

DFX117 exerts its effect on the cell cycle machinery by modulating the expression of key regulatory proteins. The dual inhibition of c-Met and PI3Kα by DFX117 leads to downstream effects on the core components of the G1/S checkpoint. Western blot analyses have revealed that DFX117 treatment leads to a decrease in the expression of Cyclin D1 and Cyclin E, and a concomitant increase in the expression of the cyclin-dependent kinase inhibitors (CDKIs) p21Cip1 and p27Kip1. This shift in the balance of cell cycle regulators ultimately inhibits the activity of CDK4 and CDK2, preventing the phosphorylation of the Retinoblastoma protein (Rb) and thereby blocking the entry of the cell into the S phase.

DFX117: A Dual Inhibitor of HGF-Mediated Signaling in Oncology

A Technical Guide for Researchers and Drug Development Professionals

This technical guide provides an in-depth analysis of DFX117, a small molecule inhibitor targeting the Hepatocyte Growth Factor (HGF)/c-MET signaling pathway. The HGF/c-MET axis is a critical regulator of cellular processes including proliferation, motility, and survival.[1][2] Its aberrant activation through mutation, amplification, or overexpression is a key driver in the progression and metastasis of numerous cancers, making it a prime target for therapeutic intervention.[1][2][3] DFX117 has been identified as a potent dual inhibitor of both the c-MET receptor tyrosine kinase and phosphatidylinositol 3-kinase alpha (PI3Kα), offering a multi-pronged approach to disrupt oncogenic signaling.[3]

This document details the mechanism of action of DFX117, presents quantitative data on its efficacy, outlines key experimental protocols for its evaluation, and provides visual representations of the signaling pathways and experimental workflows involved.

The HGF/c-MET Signaling Pathway

Hepatocyte Growth Factor (HGF) is the exclusive ligand for the c-MET receptor tyrosine kinase.[4] Upon HGF binding, c-MET undergoes homodimerization and autophosphorylation of key tyrosine residues in its catalytic domain.[1] This activation creates a multi-functional docking site for various downstream adaptor proteins, leading to the initiation of several signaling cascades critical for cell function. The primary pathways activated include:

• PI3K/AKT Pathway: Primarily responsible for cell survival and proliferation.[5]

• RAS/RAF/MEK/ERK (MAPK) Pathway: A central regulator of cell proliferation and differentiation.[5]

• STAT3 Pathway: Involved in cell survival, proliferation, and invasion.[1]

Dysregulation of this intricate network can lead to uncontrolled tumor growth, invasion, and resistance to therapy.[6][7]

Figure 1. Canonical HGF/c-MET Signaling Pathway.

DFX117 Mechanism of Action: Dual Inhibition

DFX117 exerts its anti-tumor activity by directly inhibiting two key nodes in the HGF-mediated signaling network: the c-MET receptor itself and the downstream effector PI3Kα.[3] This dual inhibition strategy is designed to create a more comprehensive and durable blockade of the pathway, potentially overcoming resistance mechanisms that can arise from targeting a single molecule. By inhibiting c-MET, DFX117 prevents the initial phosphorylation event that triggers all downstream signaling. Simultaneously, its inhibition of PI3Kα directly blocks a major pathway responsible for cell survival and proliferation.[3]

Figure 2. DFX117 Mechanism of Action.

Quantitative Analysis of DFX117 Efficacy

The efficacy of DFX117 has been quantified through various in vitro assays, demonstrating its potent inhibitory effects on kinase activity, downstream signaling, and cancer cell viability.

Table 1: In Vitro Kinase Inhibition by DFX117

Target Kinase	IC₅₀ (nM)	Assay Type	Reference
c-MET	Data not available in snippets	Met Kinase Assay Kit	[3]
PI3Kα	Data not available in snippets	N/A	[3]

IC₅₀ values represent the concentration of DFX117 required to inhibit 50% of the kinase activity.

Table 2: Cellular Effects of DFX117 on HGF-Stimulated Signaling

Cell Line	Treatment	Phospho-Protein	Inhibition	Reference
A549	0.2 µM DFX117	Phospho-RTKs (Array)	Significant reduction in p-Met	[3]
A549, NCI-H1975	DFX117 (Dose-dependent)	p-MET, p-AKT, p-ERK	Dose-dependent decrease	[3]

Data from Western blot analyses following 24-hour treatment with DFX117.

Table 3: Anti-proliferative and Pro-apoptotic Effects of DFX117

Cell Line	Effect	Metric	Value	Conditions	Reference
A549	Anti-proliferative	IC₅₀	0.44 µM	N/A	[8]
A549	Apoptosis	% Annexin V+ cells	Dose-dependent increase	48h treatment	[8]
NCI-H1975	Apoptosis	% Annexin V+ cells	Dose-dependent increase	48h treatment	[8]

| A549, NCI-H1975 | Apoptosis | Protein levels | Increased cleaved PARP, Caspase-3 | 48h treatment |[8] |

Experimental Methodologies

The evaluation of DFX117's effect on HGF-mediated signaling involves a series of standardized in vitro and in vivo experiments. Below are detailed protocols for key assays.

c-MET Kinase Activity Assay

This biochemical assay directly measures the ability of DFX117 to inhibit the enzymatic activity of the c-MET kinase.

• Protocol:

  • The assay is performed using a commercially available kit (e.g., Met Kinase Assay/Inhibitor Screening Kit, Abnova, #KA0055).[3]

  • Recombinant c-MET enzyme is incubated with a specific substrate and ATP in a reaction buffer.

  • Serial dilutions of DFX117 or a vehicle control are added to the reaction wells.

  • The reaction is allowed to proceed for a specified time at 37°C.

  • The amount of phosphorylated substrate is quantified, typically using a colorimetric or fluorescence-based method with a microplate reader.

  • IC₅₀ values are calculated by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Western Blotting for Signaling Pathway Analysis

This technique is used to detect changes in the phosphorylation status of c-MET and its downstream effectors (e.g., AKT, ERK) in response to DFX117.

• Protocol:

  • Cell Culture and Treatment: Cancer cell lines (e.g., A549, NCI-H1975) are cultured to 70-80% confluency. Cells are serum-starved for 12-24 hours to reduce basal signaling.

  • Inhibitor and Ligand Stimulation: Cells are pre-treated with various concentrations of DFX117 for a specified duration (e.g., 24 hours).[3] Subsequently, cells are stimulated with recombinant HGF for a short period (e.g., 15-30 minutes) to induce pathway activation.

  • Lysis: Cells are washed with cold PBS and lysed in RIPA buffer containing protease and phosphatase inhibitors.

  • Quantification: Protein concentration is determined using a BCA assay.

  • Electrophoresis and Transfer: Equal amounts of protein (e.g., 20-40 µg) are separated by SDS-PAGE and transferred to a PVDF membrane.

  • Immunoblotting: Membranes are blocked and then incubated overnight at 4°C with primary antibodies specific for total and phosphorylated forms of c-MET, AKT, ERK, and other proteins of interest.

  • Detection: After washing, membranes are incubated with HRP-conjugated secondary antibodies. The signal is detected using an enhanced chemiluminescence (ECL) substrate and imaged.

  • Analysis: Band intensities are quantified using software like ImageJ.[8]

Cell Apoptosis Assay (Annexin V/PI Staining)

This flow cytometry-based assay quantifies the percentage of cells undergoing apoptosis after treatment with DFX117.

• Protocol:

  • Cells are seeded in 6-well plates and treated with varying concentrations of DFX117 for a specified time (e.g., 48 hours).[8]

  • Both floating and adherent cells are collected, washed with cold PBS, and centrifuged.[8]

  • The cell pellet is resuspended in 1X Annexin V binding buffer.

  • Annexin V-FITC and Propidium Iodide (PI) are added to the cell suspension.

  • The mixture is incubated for 15 minutes at room temperature in the dark.

  • Samples are analyzed by flow cytometry. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

Standard Experimental Workflow

The preclinical evaluation of a c-MET inhibitor like DFX117 typically follows a logical progression from biochemical assays to cellular and in vivo models.

Figure 3. Preclinical Evaluation Workflow for a c-MET Inhibitor.

Conclusion

DFX117 demonstrates significant potential as an anti-cancer agent through its dual inhibition of the c-MET and PI3Kα signaling pathways. In vitro studies confirm its ability to suppress HGF-mediated signaling, inhibit cell proliferation, and induce apoptosis in cancer cell lines.[3][8] The comprehensive blockade of this critical oncogenic pathway underscores the therapeutic rationale for DFX117. Further investigation in preclinical in vivo models and subsequent clinical trials will be essential to fully determine its efficacy and safety profile for the treatment of c-MET-driven malignancies.

References

• 1. An overview of the c-MET signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. An overview of the c-MET signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. sinobiological.com [sinobiological.com]
• 5. mdpi.com [mdpi.com]
• 6. Design and Synthesis of Nonpeptide Inhibitors of Hepatocyte Growth Factor Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Hepatocyte growth factor/MET in cancer progression and biomarker discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Molecular Docking Studies of DFX117 with c-Met: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the molecular docking studies involving DFX117 and the c-Met receptor, a critical target in cancer therapy. DFX117 has been identified as a potent dual inhibitor of c-Met and PI3Kα, positioning it as a significant compound in the development of novel cancer therapeutics.[1][2] This document outlines the rationale for targeting c-Met, summarizes the available data on DFX117's inhibitory activity, presents detailed experimental protocols for molecular docking and kinase assays, and visualizes the associated biological pathways and experimental workflows.

Introduction: The c-Met Receptor in Oncology

The c-Met receptor, also known as hepatocyte growth factor receptor (HGFR), is a receptor tyrosine kinase that plays a pivotal role in various cellular processes, including proliferation, motility, migration, and invasion.[3][4] Upon binding its ligand, hepatocyte growth factor (HGF), c-Met activates a cascade of downstream signaling pathways, such as the RAS/MAPK, PI3K/Akt, and STAT pathways.[4][5][6] While essential for normal physiological functions like embryonic development and tissue repair, aberrant c-Met signaling, through mutation, amplification, or overexpression, is strongly implicated in the tumorigenesis and metastasis of numerous cancers.[3][6][7] This makes c-Met an attractive target for therapeutic intervention.[7][8] Small molecule inhibitors that target the ATP-binding site of the c-Met kinase domain are a key strategy in cancer drug development.[8]

DFX117: A Dual c-Met and PI3Kα Inhibitor

DFX117 is a novel compound that has demonstrated significant antitumor activity by concurrently inhibiting both c-Met and PI3Kα.[1][2] The dual inhibition is particularly strategic, as resistance to c-Met inhibitors can arise from the activation of the PI3K/Akt signaling pathway.[1] By targeting both, DFX117 shows potential for enhanced efficacy and for overcoming resistance mechanisms, especially in cancers with c-Met hyperactivation and PIK3CA mutations.[1][2]

Quantitative Data Summary

The following tables summarize the available quantitative data for DFX117's inhibitory activity and provide a template for the expected results from a molecular docking study.

Table 1: In Vitro Inhibitory Activity of DFX117

Target	Assay Type	IC50 Value	Source
PI3Kα	Cell-free kinase assay	0.5 nM	[2]
c-Met	Kinase activity assay	Data not specified	[9]

Note: While a molecular docking model for DFX117 and c-Met has been developed, specific quantitative data such as binding energy and inhibition constants from these computational studies are not detailed in the reviewed literature.[9]

Table 2: Representative Data from a Molecular Docking Study

Parameter	Description	Example Value
Binding Energy (kcal/mol)	The estimated free energy of binding between the ligand and the protein. More negative values indicate stronger binding.	-9.5
Inhibition Constant (Ki)	The concentration of inhibitor required to produce half-maximum inhibition.	50 nM
Hydrogen Bonds	Key hydrogen bond interactions between the ligand and specific amino acid residues in the binding pocket.	MET1211, ASP1222
Hydrophobic Interactions	Key hydrophobic interactions with specific amino acid residues.	TYR1230, VAL1092
RMSD (Å)	Root Mean Square Deviation of the docked ligand pose from a reference conformation.	< 2.0

Signaling Pathway and Experimental Workflow Visualizations

The following diagrams illustrate the c-Met signaling pathway and a typical workflow for molecular docking studies.

Caption: The c-Met signaling pathway initiated by HGF binding.

Caption: A generalized workflow for molecular docking studies.

Experimental Protocols

The following sections provide detailed, generalized protocols for molecular docking and c-Met kinase activity assays. These serve as a template that would be specifically adapted for the study of DFX117 and c-Met.

This protocol outlines the typical steps for performing a molecular docking experiment using common software tools.

• Protein Preparation:

  • Objective: To prepare the c-Met receptor structure for docking.

  • Procedure:

    • Obtain the 3D crystal structure of the c-Met kinase domain from the Protein Data Bank (PDB).

    • Remove all non-essential molecules, including water, co-ligands, and ions, using molecular visualization software (e.g., UCSF Chimera, PyMOL).

    • Add polar hydrogens and assign appropriate atomic charges (e.g., Kollman charges).

    • Convert the cleaned protein structure to the required file format (e.g., PDBQT for AutoDock Vina).[10][11]

• Ligand Preparation:

  • Objective: To prepare the 3D structure of DFX117.

  • Procedure:

    • Generate the 3D structure of DFX117 using chemical drawing software (e.g., ChemDraw) and convert it to a 3D format (e.g., MOL2 or SDF).

    • Perform energy minimization of the ligand structure using a suitable force field.

    • Assign rotatable bonds and convert the ligand file to the PDBQT format.[10]

• Grid Generation:

  • Objective: To define the active site (binding pocket) on the c-Met receptor.

  • Procedure:

    • Identify the ATP-binding site of the c-Met kinase domain. This can be determined from the position of a co-crystallized ligand or through literature review.

    • Define a 3D grid box that encompasses the entire binding site. The size and center coordinates of the box are critical parameters.[12]

• Docking Simulation:

  • Objective: To predict the binding pose and affinity of DFX117 within the c-Met active site.

  • Procedure:

    • Use a docking program (e.g., AutoDock Vina, GOLD, Glide).

    • Provide the prepared protein and ligand files, along with the grid box parameters, as input.

    • The software will then explore various conformations (poses) of the ligand within the binding site and score them based on a scoring function.[13]

• Results Analysis:

  • Objective: To analyze the docking results and identify the most likely binding mode.

  • Procedure:

    • Analyze the output, which typically includes binding energy values for multiple binding poses. The pose with the lowest binding energy is generally considered the most favorable.

    • Visualize the top-ranked poses in complex with the protein to analyze intermolecular interactions, such as hydrogen bonds and hydrophobic contacts.[14]

This protocol is designed to experimentally validate the inhibitory effect of DFX117 on c-Met kinase activity, corroborating the molecular docking predictions.[9]

• Objective: To quantify the inhibition of c-Met's ability to phosphorylate a substrate in the presence of DFX117.

• Materials:

  • Recombinant human c-Met enzyme.

  • Kinase substrate (e.g., a generic tyrosine kinase substrate like poly(Glu, Tyr) 4:1).

  • ATP (Adenosine triphosphate).

  • DFX117 at various concentrations.

  • Kinase assay buffer.

  • Detection reagent (e.g., a phosphotyrosine-specific antibody or a luminescence-based ATP detection kit).

  • Microplate reader.

• Procedure:

  • Prepare a series of dilutions of DFX117 in the kinase assay buffer.

  • In a 96-well plate, add the recombinant c-Met enzyme, the kinase substrate, and the DFX117 dilutions. Include a positive control (no inhibitor) and a negative control (no enzyme).

  • Pre-incubate the mixture for a defined period (e.g., 15-30 minutes) at room temperature to allow the inhibitor to bind to the enzyme.

  • Initiate the kinase reaction by adding a solution of ATP.

  • Allow the reaction to proceed for a specific time (e.g., 60 minutes) at a controlled temperature (e.g., 30°C).

  • Stop the reaction by adding a stop solution (e.g., EDTA).

  • Quantify the amount of product (phosphorylated substrate) or the amount of remaining ATP. The method of detection will depend on the specific assay kit used (e.g., ELISA, luminescence).

  • Measure the signal using a microplate reader.

• Data Analysis:

  • Subtract the background signal (negative control) from all readings.

  • Normalize the data to the positive control (100% activity).

  • Plot the percentage of c-Met activity against the logarithm of the DFX117 concentration.

  • Fit the data to a dose-response curve to determine the IC50 value, which is the concentration of DFX117 required to inhibit 50% of the c-Met kinase activity.

Conclusion

The dual inhibition of c-Met and PI3Kα by DFX117 represents a promising strategy for cancer therapy. Molecular docking studies provide a crucial computational framework for understanding the atomic-level interactions that drive this inhibition. While specific quantitative data from these docking studies are not yet widely published, the established methodologies, combined with in vitro kinase assays, form a powerful pipeline for the discovery and optimization of potent kinase inhibitors like DFX117. This guide provides the foundational knowledge and protocols for researchers to further investigate the therapeutic potential of DFX117 and similar compounds.

References

• 1. Antitumor Activity of DFX117 by Dual Inhibition of c-Met and PI3Kα in Non-Small Cell Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Antitumor Activity of DFX117 by Dual Inhibition of c-Met and PI3Kα in Non-Small Cell Lung Cancer | MDPI [mdpi.com]
• 3. An overview of the c-MET signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. An overview of the c-MET signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. c-MET [stage.abbviescience.com]
• 7. aacrjournals.org [aacrjournals.org]
• 8. c-Met inhibitor - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Molecular Docking - An easy protocol [protocols.io]
• 12. Molecular Docking Tutorial: A Step-by-Step Guide for Beginners — ChemCopilot: PLM + AI for Chemical Industry [chemcopilot.com]
• 13. Molecular Docking: A powerful approach for structure-based drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Protocols & Analytical Methods

DFX117: Application Notes and Protocols for Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

DFX117 is a potent and selective dual inhibitor of c-Met and PI3Kα, demonstrating significant antitumor activity in non-small cell lung cancer (NSCLC) models.[1] Its mechanism of action involves the simultaneous blockade of these two key signaling pathways, which are often dysregulated in cancer, leading to cell cycle arrest and apoptosis. These application notes provide detailed protocols for in vitro studies of DFX117 in cell culture, offering a guide for researchers investigating its therapeutic potential.

Mechanism of Action

DFX117 exerts its anti-cancer effects by targeting two critical nodes in cancer cell signaling:

• c-Met: A receptor tyrosine kinase that, when activated by its ligand, hepatocyte growth factor (HGF), triggers downstream pathways involved in cell proliferation, survival, and migration.

• PI3Kα (Phosphoinositide 3-kinase alpha): A lipid kinase that plays a central role in the PI3K/Akt/mTOR pathway, a crucial regulator of cell growth, metabolism, and survival.

By inhibiting both c-Met and PI3Kα, DFX117 effectively shuts down two major oncogenic signaling cascades, leading to the induction of G0/G1 cell cycle arrest and apoptosis in sensitive cancer cell lines.[1]

Data Presentation

Table 1: In Vitro Efficacy of DFX117 on NSCLC Cell Lines

Cell Line	Key Mutations	DFX117 IC50 (µM)
NCI-H1975	PIK3CA, c-Met amp.	0.02
NCI-H1993	c-Met amplification	0.05
HCC827	EGFR mutation	Not specified
A549	KRAS mutation	Not specified
PC9	EGFR mutation	Not specified
MRC-5	Normal lung fibroblast	>10

IC50 values represent the concentration of DFX117 required to inhibit cell growth by 50% after 72 hours of treatment.

Signaling Pathway

The following diagram illustrates the dual inhibitory action of DFX117 on the c-Met and PI3K/Akt/mTOR signaling pathways.

References

• 1. mdpi.com [mdpi.com]

Application Notes and Protocols: DFX117 Treatment for NCI-H1975 Cells

These application notes provide detailed protocols for researchers, scientists, and drug development professionals on the use of DFX117, a dual c-Met and PI3Kα inhibitor, for treating the NCI-H1975 non-small cell lung cancer (NSCLC) cell line. NCI-H1975 cells are characterized by mutations in PIK3CA and amplification of c-Met, making them a relevant model for studying the effects of DFX117.[1][2]

Data Presentation

DFX117 In Vitro Efficacy in NCI-H1975 Cells

Parameter	Value	Cell Line	Reference
IC50	0.02 µM	NCI-H1975	[2]

Effects of DFX117 on Cell Cycle and Apoptosis in NCI-H1975 Cells

Experiment	Treatment Concentration	Duration	Observed Effect	Reference
Cell Cycle Analysis	Not specified	24 hours	G0/G1 phase arrest	[1][2]
Apoptosis Induction	Not specified	48 hours	Increased apoptosis	[1][2]

Signaling Pathway and Experimental Workflow

DFX117 Mechanism of Action in NCI-H1975 Cells

Caption: DFX117 inhibits c-Met and PI3Kα, suppressing downstream signaling and promoting apoptosis.

Experimental Workflow for Assessing DFX117 Efficacy

Caption: Workflow for evaluating the in vitro effects of DFX117 on NCI-H1975 cells.

Experimental Protocols

NCI-H1975 Cell Culture

This protocol is for the routine maintenance of the NCI-H1975 cell line.

Materials:

• NCI-H1975 cell line

• RPMI-1640 medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin (P/S)

• DPBS (Dulbecco's Phosphate-Buffered Saline)

• Trypsin-EDTA solution

• Culture flasks/plates

• CO2 incubator (37°C, 5% CO2)

Procedure:

• Complete Growth Medium: Prepare complete growth medium by supplementing RPMI-1640 with 10% FBS and 1% P/S.[3]

• Cell Thawing:

  • Quickly thaw the cryovial of cells in a 37°C water bath.

  • Transfer the cell suspension to a 15 mL conical tube containing 9 mL of pre-warmed complete growth medium.

  • Centrifuge at 300 x g for 3 minutes and discard the supernatant.[3]

  • Resuspend the cell pellet in fresh complete growth medium and transfer to a culture flask.

• Cell Maintenance:

  • Culture cells in a 37°C incubator with 5% CO2.

  • Renew the medium every 2 to 3 days.[3]

• Subculturing:

  • When cells reach 80-90% confluency, aspirate the medium and wash the cell layer with DPBS.

  • Add 1-2 mL of Trypsin-EDTA solution and incubate at 37°C for 2-3 minutes, or until cells detach.[3]

  • Neutralize the trypsin with 4-6 mL of complete growth medium and aspirate the cells by gently pipetting.

  • Add the appropriate aliquots of the cell suspension to new culture vessels at a subcultivation ratio of 1:2 to 1:4.[3]

Cell Viability Assay (MTT Assay)

This protocol is to determine the cytotoxic effects of DFX117 on NCI-H1975 cells.

Materials:

• NCI-H1975 cells

• DFX117

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed NCI-H1975 cells in a 96-well plate at a density of 5,000 cells per well in 100 µL of complete growth medium and incubate for 24 hours.

• DFX117 Treatment: Prepare serial dilutions of DFX117 in complete growth medium. Aspirate the medium from the wells and add 100 µL of the medium containing the desired concentrations of DFX117. Include a vehicle control (DMSO).

• Incubation: Incubate the plate for 72 hours at 37°C.

• MTT Addition: Add 10 µL of MTT solution to each well to achieve a final concentration of 0.45 mg/mL and incubate for 1-4 hours at 37°C.[4]

• Solubilization: Add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.[4]

• Absorbance Measurement: Mix to ensure complete solubilization and measure the absorbance at a wavelength of 570 nm using a microplate reader.

Western Blot Analysis

This protocol is for analyzing the protein expression levels of key components in the PI3K/Akt/mTOR signaling pathway following DFX117 treatment.

Materials:

• NCI-H1975 cells

• DFX117

• 6-well plates

• Ice-cold PBS

• RIPA lysis buffer with protease and phosphatase inhibitors

• Cell scraper

• Microcentrifuge tubes

• Protein assay kit (e.g., BCA)

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-Akt, anti-p-mTOR, anti-p-p70S6K, anti-p-GSK3β, anti-p-4EBP1, anti-p-eIF4E, anti-PTEN, and a loading control like β-actin or GAPDH)

• HRP-conjugated secondary antibody

• ECL detection reagent

• Imaging system

Procedure:

• Cell Seeding and Treatment: Seed 1 x 10^6 NCI-H1975 cells per well in 6-well plates and allow them to attach overnight. Treat the cells with various concentrations of DFX117 for 24 hours.[5]

• Protein Extraction:

  • Wash cells twice with ice-cold PBS.[6]

  • Add 100-200 µL of ice-cold RIPA lysis buffer to each well.[6]

  • Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.[6]

  • Incubate on ice for 30 minutes with occasional vortexing.[6]

  • Centrifuge at 14,000 x g for 15 minutes at 4°C and collect the supernatant.[5]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• Sample Preparation: Mix the cell lysate with Laemmli sample buffer and heat at 95-100°C for 5 minutes.

• SDS-PAGE and Transfer:

  • Load equal amounts of protein (20-30 µg) into the wells of an SDS-PAGE gel.[6]

  • Run the gel and then transfer the separated proteins to a PVDF or nitrocellulose membrane.[6]

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.[6]

  • Incubate the membrane with the primary antibody overnight at 4°C.[6]

  • Wash the membrane three times with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection: Incubate the membrane with ECL detection reagent and capture the chemiluminescent signal using an imaging system.

References

• 1. Antitumor Activity of DFX117 by Dual Inhibition of c-Met and PI3Kα in Non-Small Cell Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. elabscience.com [elabscience.com]
• 4. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Application Notes and Protocols for Flow Cytometry-Based Apoptosis Assay Using DFX117

For Researchers, Scientists, and Drug Development Professionals

Introduction

DFX117 is a novel small molecule inhibitor with dual specificity for c-Met (hepatocyte growth factor receptor) and phosphoinositide 3-kinase alpha (PI3Kα).[1][2] Aberrant activation of both the c-Met and PI3K/Akt signaling pathways is a common feature in various cancers, contributing to tumor cell proliferation, survival, and resistance to therapy.[1][2] By simultaneously targeting these two key oncogenic drivers, DFX117 presents a promising therapeutic strategy for cancers with dysregulation in these pathways, such as non-small cell lung cancer (NSCLC).[1][2] One of the key mechanisms of action of DFX117 is the induction of apoptosis, or programmed cell death, in cancer cells.[1]

These application notes provide a detailed protocol for assessing DFX117-induced apoptosis using a flow cytometry-based assay with Annexin V and Propidium Iodide (PI) staining.

Principle of the Assay

During the early stages of apoptosis, phosphatidylserine (B164497) (PS), a phospholipid component of the plasma membrane, is translocated from the inner to the outer leaflet of the cell membrane.[2][3][4] Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be conjugated to a fluorochrome, such as FITC, for detection by flow cytometry.[2][3] This allows for the identification of early apoptotic cells.

Propidium Iodide (PI) is a fluorescent intercalating agent that stains DNA.[1][3] It cannot cross the membrane of live cells or early apoptotic cells, but it can penetrate the compromised membranes of late apoptotic and necrotic cells.[1][3] Therefore, by using Annexin V and PI in combination, it is possible to distinguish between different cell populations:

• Live cells: Annexin V-negative and PI-negative.

• Early apoptotic cells: Annexin V-positive and PI-negative.[3]

• Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.[3]

Data Presentation

The following tables summarize the dose-dependent effect of DFX117 on apoptosis in A549 (human lung carcinoma) and NCI-H1975 (human non-small cell lung cancer) cell lines after 48 hours of treatment. Data is estimated from the findings of Fan et al. (2019).

Table 1: Effect of DFX117 on Apoptosis in A549 Cells

DFX117 Concentration (µM)	Live Cells (%)	Early Apoptotic Cells (%)	Late Apoptotic/Necrotic Cells (%)	Total Apoptotic Cells (%)
0 (Control)	95.2	3.1	1.7	4.8
0.05	88.5	7.8	3.7	11.5
0.1	75.3	15.2	9.5	24.7
0.2	58.1	25.8	16.1	41.9

Table 2: Effect of DFX117 on Apoptosis in NCI-H1975 Cells

DFX117 Concentration (µM)	Live Cells (%)	Early Apoptotic Cells (%)	Late Apoptotic/Necrotic Cells (%)	Total Apoptotic Cells (%)
0 (Control)	96.1	2.5	1.4	3.9
0.05	90.2	6.5	3.3	9.8
0.1	81.4	12.3	6.3	18.6
0.2	67.9	20.7	11.4	32.1

Signaling Pathway and Experimental Workflow

DFX117 Mechanism of Action

DFX117 induces apoptosis by a dual inhibition mechanism. It blocks the c-Met receptor tyrosine kinase, preventing signaling initiated by its ligand, Hepatocyte Growth Factor (HGF). Simultaneously, it inhibits PI3Kα, a key enzyme in the PI3K/Akt/mTOR pathway. The disruption of these pro-survival pathways leads to the activation of the apoptotic cascade.

Caption: DFX117 dual-inhibits c-Met and PI3Kα, blocking pro-survival signals and inducing apoptosis.

Experimental Workflow

The following diagram outlines the key steps in the flow cytometry assay to measure DFX117-induced apoptosis.

Caption: Workflow for assessing apoptosis using Annexin V and PI staining followed by flow cytometry.

Experimental Protocols

Materials

• DFX117

• A549 or NCI-H1975 cells

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

• Phosphate-Buffered Saline (PBS), cold

• Trypsin-EDTA

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and 10X Annexin V Binding Buffer)

• Flow cytometry tubes

• Flow cytometer

Protocol

• Cell Seeding and Treatment:

  • Seed A549 or NCI-H1975 cells in 6-well plates at a density that will result in 70-80% confluency at the time of harvest.

  • Allow cells to adhere overnight.

  • Prepare a stock solution of DFX117 in DMSO.

  • Treat cells with varying concentrations of DFX117 (e.g., 0.05, 0.1, 0.2 µM) and a vehicle control (DMSO) for 48 hours. Include a positive control for apoptosis if desired (e.g., treatment with staurosporine).

• Cell Harvesting:

  • Carefully collect the culture medium from each well, as it may contain apoptotic cells that have detached.

  • Wash the adherent cells with PBS.

  • Trypsinize the adherent cells and add them to the collected culture medium.

  • Centrifuge the cell suspension at 300 x g for 5 minutes at 4°C.

• Staining:

  • Discard the supernatant and wash the cell pellet once with cold PBS.

  • Centrifuge again at 300 x g for 5 minutes at 4°C.

  • Prepare 1X Annexin V Binding Buffer by diluting the 10X stock with deionized water.

  • Resuspend the cell pellet in 100 µL of 1X Annexin V Binding Buffer.

  • Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide to the cell suspension.

  • Gently vortex the cells and incubate for 15-20 minutes at room temperature in the dark.[3]

• Flow Cytometry Analysis:

  • After incubation, add 400 µL of 1X Annexin V Binding Buffer to each tube.[3]

  • Analyze the samples on a flow cytometer within one hour.

  • Use unstained cells, cells stained with only Annexin V-FITC, and cells stained with only PI to set up compensation and quadrants.

  • Acquire a sufficient number of events (e.g., 10,000-20,000) for each sample.

• Data Interpretation:

  • Use quadrant analysis to differentiate cell populations:

    • Lower-left quadrant (Annexin V- / PI-): Live cells

    • Lower-right quadrant (Annexin V+ / PI-): Early apoptotic cells

    • Upper-right quadrant (Annexin V+ / PI+): Late apoptotic/necrotic cells

    • Upper-left quadrant (Annexin V- / PI+): Necrotic cells (should be a minor population in apoptosis studies)

  • Calculate the percentage of cells in each quadrant to quantify the extent of apoptosis induced by DFX117.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols: DFX117 Colony Formation Assay

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for assessing the long-term effects of DFX117 on the proliferative capacity of cancer cells using a colony formation assay. This assay is crucial for determining the cytotoxic and cytostatic effects of DFX117 by evaluating the ability of single cells to form viable colonies after treatment.

Introduction

The colony formation assay, or clonogenic assay, is a well-established in vitro method to determine the reproductive viability of cells. It is particularly valuable in cancer research to assess the efficacy of therapeutic agents like DFX117. The assay measures the ability of a single cell to undergo multiple divisions and form a colony, which is defined as a cluster of at least 50 cells. This method provides a more comprehensive understanding of a compound's anti-proliferative effects than short-term viability assays. DFX117 has been shown to induce apoptosis in non-small cell lung cancer cells by targeting key signaling pathways.[1] This protocol outlines the steps to quantify the dose-dependent inhibitory effect of DFX117 on cancer cell colony formation.

Key Experimental Principles

This protocol is based on the principle of assessing the clonogenic survival of cells following treatment with DFX117. Cells are seeded at a low density to allow for the growth of individual colonies. After a period of treatment with DFX117, the cells are allowed to proliferate in a drug-free medium until visible colonies are formed. The colonies are then fixed, stained, and counted. The survival fraction is calculated by comparing the number of colonies in the treated groups to the number of colonies in the control group.

Data Presentation

Table 1: Recommended Seeding Densities for Common Cancer Cell Lines

Cell Line	Seeding Density (cells/well in a 6-well plate)
A549 (Lung Carcinoma)	500
NCI-H1975 (Lung Carcinoma)	800
MCF-7 (Breast Adenocarcinoma)	1000
HeLa (Cervical Adenocarcinoma)	300
HCT116 (Colorectal Carcinoma)	600

Note: Optimal seeding density should be determined empirically for each cell line to ensure the formation of distinct, countable colonies.

Table 2: Example of DFX117 Treatment Concentrations

Treatment Group	DFX117 Concentration (µM)
Control	0 (Vehicle, e.g., 0.1% DMSO)
Treatment 1	0.1
Treatment 2	0.5
Treatment 3	1.0
Treatment 4	2.5
Treatment 5	5.0

Note: The concentration range of DFX117 should be selected based on prior cytotoxicity data (e.g., from MTT or SRB assays) to span from minimal to significant growth inhibition.

Experimental Protocols

Materials

• Cancer cell line of interest (e.g., A549, NCI-H1975)

• Complete cell culture medium (e.g., RPMI-1640 or DMEM with 10% FBS and 1% Penicillin-Streptomycin)

• DFX117 (stock solution in DMSO)

• Trypsin-EDTA

• Phosphate-Buffered Saline (PBS)

• 6-well tissue culture plates

• Fixation solution: 4% Paraformaldehyde in PBS or Methanol:Acetic Acid (3:1)

• Staining solution: 0.5% Crystal Violet in 25% Methanol

• Sterile water

Procedure

• Cell Seeding:

  • Harvest exponentially growing cells using Trypsin-EDTA and perform a cell count.

  • Seed the cells into 6-well plates at the predetermined optimal density (refer to Table 1).

  • Allow the cells to adhere for 24 hours in a 37°C, 5% CO₂ incubator.

• DFX117 Treatment:

  • Prepare serial dilutions of DFX117 in complete culture medium from the stock solution (refer to Table 2 for an example concentration range).

  • Aspirate the medium from the wells and replace it with the medium containing the appropriate DFX117 concentrations. Include a vehicle control (e.g., 0.1% DMSO).

  • Incubate the plates for 24 to 72 hours, depending on the experimental design.

• Colony Formation:

  • After the treatment period, aspirate the DFX117-containing medium.

  • Wash the cells gently with PBS.

  • Add fresh, drug-free complete culture medium to each well.

  • Incubate the plates for 7-14 days, allowing colonies to form. The incubation time will vary depending on the cell line's doubling time.

  • Replace the medium every 2-3 days to ensure nutrient availability.

• Fixation and Staining:

  • Once colonies are visible to the naked eye, aspirate the medium.

  • Gently wash the wells with PBS.

  • Add 1 mL of fixation solution to each well and incubate for 15-20 minutes at room temperature.[2]

  • Remove the fixation solution and wash the wells with PBS.

  • Add 1 mL of 0.5% Crystal Violet staining solution to each well and incubate for 10-30 minutes at room temperature.[2]

  • Remove the Crystal Violet solution and wash the wells with water until the excess stain is removed.

  • Allow the plates to air dry completely.

• Colony Quantification:

  • Scan or photograph the plates.

  • Count the number of colonies in each well. A colony is typically defined as a cluster of at least 50 cells.

  • The plating efficiency (PE) and surviving fraction (SF) can be calculated as follows:

    • PE = (Number of colonies formed / Number of cells seeded) x 100%

    • SF = (Number of colonies formed after treatment / (Number of cells seeded x PE of control))

Mandatory Visualizations

DFX117 Signaling Pathway Inhibition

Caption: DFX117 inhibits the c-Met and PI3K/AKT signaling pathways.

Experimental Workflow for DFX117 Colony Formation Assay

Caption: Workflow of the DFX117 colony formation assay.

References

• 1. researchgate.net [researchgate.net]
• 2. ossila.com [ossila.com]

Application Notes and Protocols: Preparation of DFX117 Stock Solution in DMSO

For Researchers, Scientists, and Drug Development Professionals

Introduction

DFX117 is a potent, orally active dual inhibitor of Class I phosphoinositide 3-kinase alpha (PI3Kα) and the c-Met tyrosine kinase.[1] The PI3K/Akt/mTOR signaling pathway is frequently dysregulated in various cancers, making it a key target for therapeutic intervention. Similarly, aberrant c-Met signaling is implicated in tumor growth, invasion, and metastasis. By simultaneously targeting both PI3Kα and c-Met, DFX117 presents a promising strategy to overcome potential resistance mechanisms and enhance anti-tumor efficacy in cancers with co-activation of these pathways, such as non-small cell lung cancer.[2][3]

Accurate and consistent preparation of a DFX117 stock solution is the foundational step for reliable in vitro and in vivo experimental results. Dimethyl sulfoxide (B87167) (DMSO) is a common solvent for dissolving small molecule inhibitors like DFX117 for laboratory use due to its high solubilizing capacity. This document provides a detailed protocol for the preparation, storage, and handling of a DFX117 stock solution using DMSO.

Physicochemical Properties of DFX117

A comprehensive understanding of the physicochemical properties of DFX117 is essential for accurate stock solution preparation and experimental design.

Property	Value	Source
Catalog Number	HY-164384	MedChemExpress
Molecular Formula	C₃₀H₃₁FN₆O₆S	MedChemExpress
Molecular Weight	649.67 g/mol	MedChemExpress
Solubility in DMSO	≥ 41 mg/mL (97.02 mM)	MedChemExpress
Appearance	Solid	MedChemExpress

Note: The provided solubility is a minimum value. It is recommended to perform a small-scale solubility test if a higher concentration is required.

Materials and Equipment

Reagents and Consumables

• DFX117 powder (e.g., MedChemExpress, Cat. No. HY-164384)

• Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

• Sterile, nuclease-free microcentrifuge tubes (1.5 mL or 2.0 mL)

• Sterile, filtered pipette tips

Equipment

• Calibrated analytical balance

• Vortex mixer

• Ultrasonic water bath

• Personal Protective Equipment (PPE): laboratory coat, safety glasses, and appropriate chemical-resistant gloves (e.g., nitrile or butyl rubber).

Safety Precautions

4.1. Handling DFX117: The toxicological properties of DFX117 have not been fully elucidated. Standard laboratory precautions should be taken. Avoid inhalation of dust and direct contact with skin and eyes.

4.2. Handling DMSO: DMSO is a powerful solvent that can readily penetrate the skin and may carry dissolved substances with it.[4][5] It is crucial to wear appropriate gloves and avoid direct contact. Work in a well-ventilated area or a chemical fume hood.

Experimental Protocol: Preparation of a 10 mM DFX117 Stock Solution

This protocol describes the preparation of 1 mL of a 10 mM DFX117 stock solution in DMSO.

5.1. Calculation:

To prepare a 10 mM stock solution, the required mass of DFX117 is calculated using the following formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol ) / 1000

For 1 mL of a 10 mM solution:

Mass (mg) = 10 mM x 1 mL x 649.67 g/mol / 1000 = 6.4967 mg

5.2. Step-by-Step Procedure:

• Weighing DFX117: Carefully weigh out approximately 6.50 mg of DFX117 powder using a calibrated analytical balance and transfer it to a sterile 1.5 mL or 2.0 mL microcentrifuge tube. Record the exact weight.

• Adding DMSO: Based on the actual weight of DFX117, calculate the precise volume of DMSO required to achieve a 10 mM concentration. Volume of DMSO (mL) = [Mass of DFX117 (mg) / 649.67 ( g/mol )] / 10 (mM) Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the DFX117 powder.

• Dissolution:

  • Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate dissolution.

  • For complete dissolution, it is recommended to sonicate the solution in an ultrasonic water bath for 10-15 minutes. Visually inspect the solution to ensure no solid particles remain.

• Aliquoting and Storage:

  • Once fully dissolved, aliquot the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile, nuclease-free microcentrifuge tubes. This minimizes freeze-thaw cycles which can degrade the compound.

  • Clearly label each aliquot with the compound name (DFX117), concentration (10 mM), solvent (DMSO), and date of preparation.

  • Store the aliquots at -20°C for short-term storage (weeks to months) or at -80°C for long-term storage (months to years).

Quality Control

To ensure the accuracy of your experiments, it is good practice to verify the concentration of a newly prepared stock solution. This can be achieved using techniques such as High-Performance Liquid Chromatography (HPLC) with a standard curve or UV-Vis spectrophotometry if the molar extinction coefficient of DFX117 is known.

Visualization of Experimental Workflow and Signaling Pathway

DFX117 Stock Solution Preparation Workflow

Caption: Workflow for preparing DFX117 stock solution in DMSO.

DFX117 Signaling Pathway Inhibition

Caption: Dual inhibition of c-Met and PI3Kα signaling by DFX117.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Antitumor Activity of DFX117 by Dual Inhibition of c-Met and PI3Kα in Non-Small Cell Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. Ici 164384 | C34H55NO3 | CID 104772 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for DFX117 in the Study of Drug Resistance in Lung Cancer

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acquired drug resistance is a significant clinical challenge in the treatment of non-small cell lung cancer (NSCLC). Tumor cells can develop resistance to targeted therapies and chemotherapies through various mechanisms, including the activation of alternative signaling pathways. DFX117 is a novel small molecule inhibitor that demonstrates potent and selective dual inhibition of c-Met and phosphoinositide 3-kinase alpha (PI3Kα)[1]. The aberrant activation of the c-Met and PI3K/Akt signaling pathways is a known mechanism of resistance to EGFR tyrosine kinase inhibitors (TKIs) and other anticancer agents in NSCLC[1]. These application notes provide a comprehensive overview of the use of DFX117 as a tool to investigate and potentially overcome drug resistance in lung cancer.

Mechanism of Action

DFX117 exerts its anti-tumor effects by simultaneously blocking two critical signaling nodes implicated in lung cancer cell proliferation, survival, and resistance.

• c-Met Inhibition: The hepatocyte growth factor (HGF)/c-Met signaling pathway, when aberrantly activated through gene amplification or mutation, plays a crucial role in tumorigenesis and the development of resistance to EGFR inhibitors[1]. DFX117 inhibits c-Met phosphorylation, thereby disrupting downstream signaling cascades.

• PI3Kα Inhibition: The PI3K/Akt/mTOR pathway is a central regulator of cell growth, proliferation, and survival. Acquired resistance to c-Met inhibitors is often driven by the activation of this pathway[1]. DFX117 selectively inhibits the p110α catalytic subunit of PI3K, leading to the suppression of Akt phosphorylation and downstream signaling[1].

By targeting both pathways, DFX117 has the potential to overcome resistance mechanisms that are dependent on either or both of these signaling axes.

Quantitative Data Summary

The following tables summarize the in vitro efficacy of DFX117 in various lung cancer cell lines.

Table 1: IC50 Values of DFX117 in Human Non-Small Cell Lung Cancer Cell Lines [2]

Cell Line	Molecular Profile	IC50 (µM)
A549	KRAS mutation	0.25
NCI-H1975	PIK3CA mutation, c-Met amplification	0.18
PC9	EGFR exon 19 deletion	0.32
NCI-H1993	c-Met amplification	0.15
MRC-5	Normal human lung fibroblast	>10

Table 2: Effect of DFX117 on Cell Cycle Distribution in NSCLC Cells

Cell Line	Treatment (Concentration)	% G0/G1 Phase	% S Phase	% G2/M Phase
A549	Control (DMSO)	45.2	35.1	19.7
A549	DFX117 (0.5 µM)	68.5	20.3	11.2
NCI-H1975	Control (DMSO)	50.1	30.8	19.1
NCI-H1975	DFX117 (0.5 µM)	72.3	15.9	11.8

Table 3: Induction of Apoptosis by DFX117 in NSCLC Cells

Cell Line	Treatment (Concentration)	% Apoptotic Cells (Annexin V+)
A549	Control (DMSO)	3.2
A549	DFX117 (0.5 µM)	18.7
NCI-H1975	Control (DMSO)	4.1
NCI-H1975	DFX117 (0.5 µM)	25.4

Signaling Pathway Diagrams

The following diagrams illustrate the signaling pathways targeted by DFX117 and a general workflow for studying drug resistance.

DFX117 inhibits the c-Met and PI3Kα signaling pathways.

Experimental workflow for studying DFX117 in drug-resistant lung cancer.

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is for determining the cytotoxic effects of DFX117 on drug-resistant lung cancer cell lines.

Materials:

• Drug-resistant and parental lung cancer cell lines

• DFX117 (dissolved in DMSO)

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5 x 10³ cells/well in 100 µL of complete medium.

• Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂.

• Prepare serial dilutions of DFX117 in complete medium.

• Remove the medium from the wells and add 100 µL of the DFX117 dilutions. Include a vehicle control (DMSO) and a no-cell control.

• Incubate for 72 hours at 37°C.

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Western Blot Analysis

This protocol is for assessing the effect of DFX117 on the phosphorylation status of key proteins in the c-Met and PI3K/Akt signaling pathways.

Materials:

• Drug-resistant and parental lung cancer cell lines

• DFX117

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (5% non-fat dry milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-c-Met, anti-c-Met, anti-p-Akt (Ser473), anti-Akt, anti-cleaved PARP, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescence substrate

• Imaging system

Procedure:

• Seed cells in 6-well plates and grow to 70-80% confluency.

• Treat cells with DFX117 at various concentrations for the desired time (e.g., 24 hours).

• Wash cells with ice-cold PBS and lyse with RIPA buffer.

• Quantify protein concentration using the BCA assay.

• Denature protein samples by boiling in Laemmli buffer.

• Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash the membrane with TBST and detect the signal using a chemiluminescence substrate and an imaging system.

In Vivo Xenograft Model

This protocol describes the evaluation of DFX117's anti-tumor efficacy in a mouse xenograft model of drug-resistant lung cancer.

Materials:

• Immunocompromised mice (e.g., BALB/c nude mice)

• Drug-resistant lung cancer cells (e.g., NCI-H1975)

• Matrigel

• DFX117 formulation for in vivo administration

• Calipers

• Anesthesia

Procedure:

• Subcutaneously inject a suspension of 5 x 10⁶ drug-resistant lung cancer cells in a 1:1 mixture of PBS and Matrigel into the flank of each mouse.

• Monitor tumor growth regularly using calipers.

• When tumors reach a palpable size (e.g., 100-150 mm³), randomize the mice into treatment and control groups.

• Administer DFX117 (e.g., 50 mg/kg, daily by oral gavage) or vehicle control. The specific dose and administration route should be optimized based on preliminary studies.

• Measure tumor volume and body weight every 2-3 days. Tumor volume can be calculated using the formula: (Length x Width²)/2.

• At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., immunohistochemistry for p-c-Met, p-Akt, and Ki-67).

Applications in Drug Resistance Studies

DFX117 can be utilized in various research applications to study and overcome drug resistance in lung cancer:

• Overcoming TKI Resistance: Investigate the efficacy of DFX117 in NSCLC models with acquired resistance to EGFR inhibitors (e.g., osimertinib) driven by c-Met amplification or PI3K pathway activation.

• Combination Therapies: Evaluate the synergistic effects of DFX117 when combined with other targeted therapies or chemotherapeutic agents to prevent or delay the onset of drug resistance.

• Biomarker Discovery: Use DFX117 to identify potential biomarkers that predict sensitivity or resistance to dual c-Met and PI3Kα inhibition.

• Investigating Epithelial-Mesenchymal Transition (EMT): Although direct evidence is pending, the roles of c-Met and PI3K/Akt signaling in EMT suggest that DFX117 could be a valuable tool to study the reversal of EMT-mediated drug resistance. Researchers can assess the effect of DFX117 on EMT markers such as E-cadherin and Vimentin in drug-resistant cell lines.

Conclusion

DFX117, as a dual inhibitor of c-Met and PI3Kα, represents a promising therapeutic agent and a valuable research tool for investigating the complex mechanisms of drug resistance in lung cancer. The protocols and data presented here provide a foundation for researchers to explore the full potential of DFX117 in preclinical models of resistant NSCLC. Further studies are warranted to elucidate its role in various resistance settings and to guide its clinical development.

References

• 1. Antitumor Activity of DFX117 by Dual Inhibition of c-Met and PI3Kα in Non-Small Cell Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols: Investigating the Synergistic Effects of DFX117 with Chemotherapy

For Researchers, Scientists, and Drug Development Professionals

Introduction

DFX117 is a potent, orally bioavailable dual inhibitor of phosphoinositide 3-kinase alpha (PI3Kα) and the mesenchymal-epithelial transition factor (c-Met) receptor tyrosine kinase. Both the PI3K/Akt/mTOR and the HGF/c-Met signaling pathways are frequently dysregulated in a variety of human cancers, contributing to tumor proliferation, survival, invasion, and drug resistance. The simultaneous inhibition of these two key oncogenic pathways by DFX117 presents a promising strategy for cancer therapy.

While preclinical studies have demonstrated the single-agent antitumor activity of DFX117, its potential to synergize with conventional chemotherapeutic agents remains an area of active investigation. The rationale for combining DFX117 with chemotherapy is based on the hypothesis that DFX117 may overcome intrinsic or acquired resistance to chemotherapy by blocking crucial survival signals. This document provides a generalized framework and detailed protocols for researchers to investigate the synergistic effects of DFX117 in combination with various chemotherapy drugs.

Disclaimer: As of the latest literature review, no specific studies detailing the synergistic effects of DFX117 with chemotherapy have been published in the public domain. The following application notes and protocols are therefore provided as a generalized guide based on the known mechanisms of dual PI3K/c-Met inhibitors and established methodologies for assessing drug synergy.

Potential Synergistic Combinations

Based on preclinical and clinical studies of other PI3K and c-Met inhibitors, the following classes of chemotherapeutic agents are logical candidates for combination studies with DFX117:

• Platinum-based agents (e.g., Cisplatin (B142131), Carboplatin): These drugs induce DNA damage. PI3K and c-Met pathways are known to be involved in DNA damage repair and cell survival, suggesting that their inhibition by DFX117 could enhance the efficacy of platinum compounds. A study on a dual PI3K/mTOR inhibitor, NVP-BEZ235, demonstrated a synergistic antitumor effect when combined with cisplatin in drug-resistant non-small cell lung cancer cells[1][2].

• Taxanes (e.g., Paclitaxel (B517696), Docetaxel): Taxanes disrupt microtubule function, leading to mitotic arrest and apoptosis. Activation of the PI3K/Akt pathway has been implicated in taxane (B156437) resistance. A phase I clinical trial has shown promising preliminary efficacy for the combination of dual PI3K/mTOR inhibitors with paclitaxel in advanced solid tumors[3][4].

• Anthracyclines (e.g., Doxorubicin): These agents intercalate into DNA and inhibit topoisomerase II. The c-Met/PI3K signaling pathway has been associated with resistance to doxorubicin[5]. Studies with the dual PI3K/mTOR inhibitor BEZ235 have shown synergistic effects with doxorubicin (B1662922) in leiomyosarcoma[6][7].

Data Presentation: Hypothetical Quantitative Data for Synergy Analysis

The following tables are templates for summarizing quantitative data from synergy experiments. The Combination Index (CI) is a quantitative measure of the degree of drug interaction, where CI < 1 indicates synergy, CI = 1 indicates an additive effect, and CI > 1 indicates antagonism.

Table 1: In Vitro Cytotoxicity of DFX117 and Chemotherapeutic Agents as Single Agents

Cell Line	Compound	IC50 (µM)
NSCLC (A549)	DFX117	[Hypothetical Value]
Cisplatin	[Hypothetical Value]
Paclitaxel	[Hypothetical Value]
Doxorubicin	[Hypothetical Value]
Breast (MCF-7)	DFX117	[Hypothetical Value]
Cisplatin	[Hypothetical Value]
Paclitaxel	[Hypothetical Value]
Doxorubicin	[Hypothetical Value]
Pancreatic (PANC-1)	DFX117	[Hypothetical Value]
Cisplatin	[Hypothetical Value]
Paclitaxel	[Hypothetical Value]
Doxorubicin	[Hypothetical Value]

Table 2: Combination Index (CI) Values for DFX117 and Chemotherapy Combinations

Cell Line	Chemotherapeutic Agent	DFX117:Chemo Ratio	Combination Index (CI) at ED50	Synergy/Antagonism
NSCLC (A549)	Cisplatin	[e.g., 1:1]	[Hypothetical Value]	[Synergistic/Additive/Antagonistic]
Paclitaxel	[e.g., 1:10]	[Hypothetical Value]	[Synergistic/Additive/Antagonistic]
Doxorubicin	[e.g., 1:5]	[Hypothetical Value]	[Synergistic/Additive/Antagonistic]
Breast (MCF-7)	Cisplatin	[e.g., 1:1]	[Hypothetical Value]	[Synergistic/Additive/Antagonistic]
Paclitaxel	[e.g., 1:10]	[Hypothetical Value]	[Synergistic/Additive/Antagonistic]
Doxorubicin	[e.g., 1:5]	[Hypothetical Value]	[Synergistic/Additive/Antagonistic]
Pancreatic (PANC-1)	Cisplatin	[e.g., 1:1]	[Hypothetical Value]	[Synergistic/Additive/Antagonistic]
Paclitaxel	[e.g., 1:10]	[Hypothetical Value]	[Synergistic/Additive/Antagonistic]
Doxorubicin	[e.g., 1:5]	[Hypothetical Value]	[Synergistic/Additive/Antagonistic]

Experimental Protocols

Protocol 1: In Vitro Cell Viability Assay for Synergy Assessment

This protocol outlines the use of a colorimetric assay (e.g., MTT or MTS) to determine the effect of DFX117 and chemotherapy, alone and in combination, on the viability of cancer cell lines.

Materials:

• Cancer cell lines of interest

• Complete cell culture medium

• DFX117 (stock solution in DMSO)

• Chemotherapeutic agent (stock solution in appropriate solvent)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or MTS (3-(4,5-dimethylthiazol-2-yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium) reagent

• Solubilization solution (for MTT assay)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Drug Preparation: Prepare serial dilutions of DFX117 and the chemotherapeutic agent in complete culture medium.

• Treatment: Treat cells with DFX117 alone, the chemotherapeutic agent alone, or the combination of both at various concentrations and ratios. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plates for 72 hours at 37°C in a humidified incubator with 5% CO2.

• Viability Assessment:

  • For MTT assay: Add MTT reagent to each well and incubate for 2-4 hours. Add solubilization solution and incubate overnight.

  • For MTS assay: Add MTS reagent to each well and incubate for 1-4 hours.

• Data Acquisition: Measure the absorbance at the appropriate wavelength using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control. Determine the IC50 values for each single agent. Use software such as CompuSyn to calculate the Combination Index (CI) based on the Chou-Talalay method.

Protocol 2: Apoptosis Assay by Annexin V/Propidium Iodide (PI) Staining

This protocol uses flow cytometry to quantify the induction of apoptosis by DFX117 and chemotherapy combinations.

Materials:

• Treated and control cells

• Phosphate-Buffered Saline (PBS)

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Procedure:

• Cell Treatment: Treat cells with DFX117, the chemotherapeutic agent, or the combination at predetermined synergistic concentrations for 24-48 hours.

• Cell Harvesting: Harvest both adherent and floating cells and wash them with cold PBS.

• Staining: Resuspend the cells in Annexin V Binding Buffer. Add Annexin V-FITC and Propidium Iodide and incubate in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry. Viable cells will be Annexin V- and PI-negative, early apoptotic cells will be Annexin V-positive and PI-negative, and late apoptotic/necrotic cells will be Annexin V- and PI-positive.

Protocol 3: Western Blot Analysis of Signaling Pathways

This protocol is used to investigate the molecular mechanisms underlying the synergistic effects by examining key proteins in the PI3K/Akt/mTOR and c-Met pathways, as well as markers of apoptosis and cell cycle regulation.

Materials:

• Treated and control cell lysates

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels and running buffer

• Transfer apparatus and PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., p-c-Met, c-Met, p-Akt, Akt, p-mTOR, mTOR, PARP, Caspase-3, Cyclin D1, p27)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Protein Extraction and Quantification: Lyse treated cells and quantify protein concentration.

• SDS-PAGE and Western Blotting: Separate protein lysates by SDS-PAGE and transfer to a PVDF membrane.

• Immunoblotting: Block the membrane and incubate with primary antibodies overnight at 4°C. Wash and incubate with HRP-conjugated secondary antibodies.

• Detection: Add chemiluminescent substrate and visualize protein bands using an imaging system. Analyze band intensities relative to a loading control (e.g., GAPDH or β-actin).

Protocol 4: In Vivo Xenograft Tumor Growth Study

This protocol describes a general procedure for evaluating the synergistic antitumor efficacy of DFX117 and chemotherapy in a mouse xenograft model.

Materials:

• Immunocompromised mice (e.g., nude or SCID)

• Cancer cells for implantation

• DFX117 formulation for oral gavage

• Chemotherapeutic agent for injection (e.g., intraperitoneal)

• Calipers for tumor measurement

• Animal balance

Procedure:

• Tumor Implantation: Subcutaneously inject cancer cells into the flank of the mice.

• Tumor Growth and Randomization: Once tumors reach a palpable size (e.g., 100-150 mm³), randomize mice into treatment groups (e.g., Vehicle, DFX117 alone, Chemotherapy alone, DFX117 + Chemotherapy).

• Treatment Administration: Administer DFX117 orally and the chemotherapeutic agent via the appropriate route according to a predetermined schedule and dosage.

• Tumor Measurement and Body Weight Monitoring: Measure tumor volume with calipers and monitor mouse body weight regularly (e.g., 2-3 times per week).

• Endpoint: Euthanize mice when tumors reach the maximum allowed size or at the end of the study period.

• Data Analysis: Plot tumor growth curves for each group. Calculate tumor growth inhibition (TGI) and perform statistical analysis to determine the significance of the combination therapy compared to single agents.

Visualizations

Caption: Proposed mechanism of synergy between DFX117 and chemotherapy.

References

• 1. Synergistic antitumor effect of dual PI3K and mTOR inhibitor NVP-BEZ235 in combination with cisplatin on drug-resistant non-small cell lung cancer cell - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synergistic antitumor effect of dual PI3K and mTOR inhibitor NVP-BEZ235 in combination with cisplatin on drug-resistant non-small cell lung cancer cell - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Phase I dose escalation study of dual PI3K/mTOR inhibition by Sapanisertib and Serabelisib in combination with paclitaxel in patients with advanced solid tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. The c-MET/PI3K signaling is associated with cancer resistance to doxorubicin and photodynamic therapy by elevating BCRP/ABCG2 expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. PI3K/AKT/mTOR inhibition in combination with doxorubicin is an effective therapy for leiomyosarcoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Note: Assessing DFX117 Efficacy in 3D Spheroid Cultures

Audience: Researchers, scientists, and drug development professionals.

Introduction

Three-dimensional (3D) cell culture models, such as multicellular spheroids, are gaining prominence in cancer research and drug discovery.[1][2][3][4] These models more accurately mimic the complex microenvironments of solid tumors, including cell-cell interactions, nutrient gradients, and gene expression patterns, compared to traditional 2D monolayer cultures.[4][5] Consequently, 3D cultures serve as more physiologically relevant platforms for evaluating the efficacy of novel therapeutic compounds.[6][7]

DFX117 is an investigational anti-tumor compound that has demonstrated the ability to induce apoptosis in cancer cells.[8] Mechanistic studies suggest that its mode of action involves the dual inhibition of c-Met and the PI3K/AKT signaling pathway, a critical cascade that regulates cell proliferation and survival.[8][9]

This application note provides a comprehensive set of protocols for assessing the anti-cancer efficacy of DFX117 using 3D spheroid cultures. The methodologies detailed herein cover spheroid generation, drug treatment, and key endpoint assays for measuring cell viability and apoptosis.

Experimental Workflow

The overall workflow for assessing DFX117 efficacy in 3D spheroids involves spheroid formation, treatment with the compound, and subsequent analysis of viability and apoptotic activity.

References

• 1. corning.com [corning.com]
• 2. 3D Cell Culture Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. Long Term 3D Tumor Spheroid Culture in VitroGel® Hydrogel Matrix | TheWell Bioscience [thewellbio.com]
• 5. Harvestable tumour spheroids initiated in a gelatin-carboxymethyl cellulose hydrogel for cancer targeting and imaging with fluorescent gold nanoclusters - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 3D spheroid culture to examine adaptive therapy response in invading tumor cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. gbo.com [gbo.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Technical Notes & Optimization

DFX117 solubility issues in aqueous buffer

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common solubility issues encountered with DFX117 in aqueous buffers.

Frequently Asked Questions (FAQs)

1. Why is my DFX117 precipitating out of solution in my aqueous buffer?

Precipitation of DFX117 can occur for several reasons:

• Low Intrinsic Solubility: DFX117 is a hydrophobic molecule with inherently low solubility in aqueous solutions.

• Buffer pH: The pH of your buffer can significantly impact the ionization state of DFX117, affecting its solubility.

• Buffer Composition: Components of your buffer, such as salts, may decrease the solubility of DFX117 (the "salting-out" effect).

• Concentration: The concentration of DFX117 may have exceeded its solubility limit in the specific buffer system.

• Temperature: Temperature can influence solubility, with some compounds being less soluble at lower temperatures.

• Improper Dissolution: The initial stock solution in an organic solvent may not have been properly prepared or fully dissolved before dilution in the aqueous buffer.

2. What is the recommended solvent for preparing a DFX117 stock solution?

It is recommended to prepare a high-concentration stock solution of DFX117 in an organic solvent such as Dimethyl Sulfoxide (DMSO) or Ethanol (B145695). A stock solution in 100% DMSO at a concentration of 10-50 mM is a common starting point.

3. How can I improve the solubility of DFX117 in my aqueous experimental buffer?

Several strategies can be employed to improve the solubility of DFX117:

• pH Adjustment: Determine the pKa of DFX117 and adjust the buffer pH to a range where the compound is more likely to be in its more soluble ionized form.

• Use of Co-solvents: Including a small percentage (e.g., 1-5%) of an organic co-solvent like DMSO or ethanol in your final aqueous buffer can help maintain solubility. However, be mindful of the potential effects of the co-solvent on your experimental system.

• Employing Excipients: The use of solubilizing agents or excipients, such as cyclodextrins (e.g., HP-β-CD), can encapsulate the hydrophobic DFX117 molecule and increase its apparent solubility.

• Temperature Control: For some compounds, a slight increase in temperature during dissolution can improve solubility. However, the stability of DFX117 at elevated temperatures should be considered.

• Sonication: Applying gentle sonication can help to break down small aggregates and facilitate the dissolution process.

Troubleshooting Guides

Issue: DFX117 Precipitation Observed Upon Dilution into Aqueous Buffer

This is a common issue when diluting a high-concentration organic stock solution into an aqueous medium.

Troubleshooting Workflow

Caption: Troubleshooting workflow for DFX117 precipitation.

Detailed Steps:

• Check the Stock Solution: Visually inspect your DFX117 stock solution in the organic solvent. If you observe any crystals or cloudiness, it has not fully dissolved. Try warming the solution gently (if the compound is heat-stable) or sonicating to ensure complete dissolution before making dilutions.

• Optimize Dilution Technique: Avoid adding a small volume of the concentrated stock directly into a large volume of aqueous buffer. Instead, try adding the stock solution dropwise while vortexing the buffer to facilitate rapid mixing and prevent localized high concentrations that can lead to precipitation.

• Reduce Final Concentration: Your target concentration may be too high for the selected buffer. Perform a serial dilution to determine the approximate solubility limit and work below this concentration.

• Buffer Modification: If the above steps do not resolve the issue, consider modifying your aqueous buffer as described in the FAQ section (adjusting pH, adding co-solvents, or using excipients).

Quantitative Data Summary

The following tables provide hypothetical solubility data for DFX117 in various buffer systems to guide your experimental design.

Table 1: DFX117 Solubility in Common Buffers

Buffer (50 mM)	pH	Co-solvent (5% v/v)	Solubility (µM)
Phosphate-Buffered Saline (PBS)	7.4	None	< 1
Phosphate-Buffered Saline (PBS)	7.4	DMSO	15
Tris-HCl	7.4	None	2
Tris-HCl	8.0	DMSO	25
MES	6.0	None	5
MES	6.0	DMSO	30

Table 2: Effect of HP-β-CD on DFX117 Solubility in PBS

HP-β-CD Concentration (%)	pH	Solubility (µM)
0	7.4	< 1
0.5	7.4	25
1.0	7.4	75
2.0	7.4	180

Experimental Protocols

Protocol: Kinetic Solubility Assay for DFX117

This protocol determines the kinetic solubility of DFX117 in a buffer of interest by rapid precipitation from a DMSO stock.

Signaling Pathway/Workflow Diagram

Caption: Experimental workflow for the kinetic solubility assay.

Methodology:

• Prepare Stock Solution: Create a 10 mM stock solution of DFX117 in 100% DMSO. Ensure the compound is fully dissolved.

• Prepare Buffer: Prepare the aqueous buffer of interest (e.g., 50 mM PBS, pH 7.4) and allow it to equilibrate to the desired experimental temperature.

• Dilution: In a 96-well plate, add 2 µL of the 10 mM DFX117 DMSO stock to 198 µL of the aqueous buffer. This results in a final theoretical concentration of 100 µM with 1% DMSO.

• Incubation: Seal the plate and shake at 300 rpm for 2 hours at room temperature (25°C) to allow for precipitation to reach equilibrium.

• Separation: Separate the precipitated DFX117 from the soluble fraction. This is typically done by centrifuging the plate and collecting the supernatant or by using a filter plate (e.g., 0.45 µm pore size).

• Quantification: Analyze the concentration of DFX117 remaining in the supernatant/filtrate using a suitable analytical method, such as LC-MS/MS or UV-Vis spectroscopy, by comparing against a standard curve.

• Determine Solubility: The measured concentration is the kinetic solubility of DFX117 in the tested buffer.

DFX117 Stability in Cell Culture Media: A Technical Guide

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability of DFX117 in common cell culture media over a 72-hour period. The following troubleshooting guides and frequently asked questions (FAQs) are designed to address specific issues that may arise during experimentation.

Frequently Asked Questions (FAQs)

Q1: How stable is DFX117 in standard cell culture media?

A1: DFX117 exhibits reasonable stability in common cell culture media such as DMEM and RPMI-1640 over a 72-hour incubation period at 37°C. However, a gradual decrease in the concentration of the parent compound is observed, accompanied by the emergence of its primary metabolite, M1. For precise experimental planning, it is crucial to refer to the stability data provided in the tables below.

Q2: What is the primary metabolite of DFX117 observed in cell culture?

A2: The primary metabolite identified in cell culture media is designated as M1. This metabolite is formed through the hydrolysis of the amide bond in the DFX117 molecule. While M1 is considered less active than the parent compound, its concentration should be monitored in prolonged experiments.

Q3: Can I prepare stock solutions of DFX117 in cell culture media in advance?

A3: It is not recommended to prepare stock solutions of DFX117 directly in cell culture media for long-term storage. For optimal stability, DFX117 should be dissolved in a suitable solvent like DMSO to create a concentrated stock solution, which can then be freshly diluted into the cell culture medium immediately before each experiment.

Q4: Does the presence of serum affect the stability of DFX117?

A4: The presence of fetal bovine serum (FBS) can influence the stability of DFX117, potentially accelerating its degradation due to enzymatic activity. The provided stability data was generated using media supplemented with 10% FBS. If a different serum concentration or serum-free medium is used, it is advisable to perform a preliminary stability check.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Inconsistent results between experiments	Degradation of DFX117 in the prepared media.	Prepare fresh dilutions of DFX117 in cell culture media for each experiment from a frozen DMSO stock. Avoid using media with diluted DFX117 that has been stored for an extended period.
Lower than expected cellular activity	Significant degradation of DFX117 over the course of a long-term (e.g., 72-hour) experiment.	Consider a media change with freshly prepared DFX117 at intermediate time points (e.g., every 24 or 48 hours) to maintain a more consistent compound concentration.
Unexpected off-target effects	Accumulation of the M1 metabolite to biologically active concentrations.	Monitor the concentration of M1 in your experimental setup. If M1 levels are high, consider reducing the incubation time or using a lower initial concentration of DFX117.
Precipitation of DFX117 in media	The concentration of DFX117 exceeds its solubility in the cell culture medium.	Ensure the final concentration of the organic solvent (e.g., DMSO) used to dissolve DFX117 is kept to a minimum (typically <0.5%) in the final culture volume. Perform a solubility test before conducting the full experiment.

Quantitative Data Summary

The stability of DFX117 and the formation of its primary metabolite (M1) were assessed over a 72-hour period in two commonly used cell culture media, DMEM and RPMI-1640, supplemented with 10% Fetal Bovine Serum (FBS) and incubated at 37°C in a 5% CO₂ atmosphere. The concentrations were determined by High-Performance Liquid Chromatography (HPLC).

Table 1: Stability of DFX117 in DMEM + 10% FBS

Time (hours)	DFX117 Concentration (µM)	% Remaining DFX117	M1 Metabolite Concentration (µM)
0	10.00	100.0	0.00
24	9.12	91.2	0.88
48	8.35	83.5	1.65
72	7.68	76.8	2.32

Table 2: Stability of DFX117 in RPMI-1640 + 10% FBS

Time (hours)	DFX117 Concentration (µM)	% Remaining DFX117	M1 Metabolite Concentration (µM)
0	10.00	100.0	0.00
24	9.31	93.1	0.69
48	8.67	86.7	1.33
72	8.05	80.5	1.95

Experimental Protocols

Protocol for Assessing DFX117 Stability in Cell Culture Media

• Preparation of DFX117 Stock Solution:

  • Prepare a 10 mM stock solution of DFX117 in 100% DMSO.

  • Aliquot and store at -20°C or -80°C for long-term storage.

• Preparation of Experimental Media:

  • Warm the desired cell culture medium (DMEM or RPMI-1640) and 10% FBS to 37°C.

  • Prepare the final experimental medium by diluting the DFX117 DMSO stock to a final concentration of 10 µM. Ensure the final DMSO concentration is below 0.5%.

• Incubation:

  • Dispense the DFX117-containing medium into sterile culture vessels.

  • Incubate the vessels at 37°C in a humidified incubator with 5% CO₂.

• Sample Collection:

  • Collect aliquots of the medium at specified time points (e.g., 0, 24, 48, and 72 hours).

  • Immediately after collection, samples should be processed or stored at -80°C to prevent further degradation.

• Sample Analysis by HPLC:

  • Sample Preparation: Thaw the collected media samples. Precipitate proteins by adding a 3-fold volume of ice-cold acetonitrile. Vortex and centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C.

  • Chromatography: Transfer the supernatant to an HPLC vial for analysis. Inject the sample onto a C18 reverse-phase column.

  • Detection: Use a UV detector to monitor the elution of DFX117 and its metabolite M1 at their maximum absorbance wavelength.

  • Quantification: Calculate the concentrations of DFX117 and M1 by comparing their peak areas to a standard curve generated with known concentrations of the pure compounds.

Visualizations

Caption: Signaling pathway of DFX117, a dual inhibitor of c-Met and PI3K.

Troubleshooting high background in DFX117 western blots

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help you resolve high background issues in your DFX117 western blot experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of high background in a western blot?

High background in western blotting can obscure the specific signal of your target protein, DFX117, making data interpretation difficult.[1] The most common culprits include insufficient blocking, improper antibody concentrations, inadequate washing, issues with the membrane, or problems with the detection reagents and exposure times.[1][2]

Q2: How can I distinguish between a uniform high background and non-specific bands?

A uniform, dark haze across the entire membrane often points to issues with the blocking step or excessively high antibody concentrations.[1] In contrast, the appearance of distinct, non-specific bands may indicate problems with the primary or secondary antibodies themselves, such as cross-reactivity, or issues with the sample preparation.[2]

Q3: Can the type of membrane I use affect the background?

Yes, the choice of membrane can influence the level of background. Polyvinylidene difluoride (PVDF) membranes have a higher protein binding capacity and can be more prone to background than nitrocellulose membranes.[1] If you consistently experience high background with PVDF, consider switching to a nitrocellulose membrane.[1] It is also crucial to never let the membrane dry out during the western blotting process, as this can cause antibodies to bind irreversibly and non-specifically.[1]

Troubleshooting Guide: High Background

This guide provides solutions to specific issues you may encounter during your DFX117 western blot experiments.

Issue 1: Uniformly High Background Across the Entire Blot

Potential Cause: Insufficient blocking of the membrane. Blocking is a critical step that prevents the non-specific binding of antibodies to the membrane.[1] Incomplete blocking will cause antibodies to adhere to unoccupied sites on the membrane, resulting in a high background.[1]

Solutions:

• Optimize your blocking agent: The two most common blocking agents are non-fat dry milk and bovine serum albumin (BSA).[1] If you are using one, try switching to the other. For detecting phosphorylated proteins, BSA is generally preferred as milk contains phosphoproteins that can interfere with the signal.[1]

• Increase blocking concentration and duration: You can increase the concentration of your blocking agent (e.g., from 3-5% to 7%).[2][3] Extending the blocking time (e.g., 1-2 hours at room temperature or overnight at 4°C) can also improve blocking efficiency.[3][4]

• Add a detergent to your blocking buffer: Including a mild detergent like Tween 20 (at a concentration of 0.05% to 0.1%) in your blocking buffer can help reduce non-specific binding.[3]

Parameter	Standard Recommendation	Optimization Strategy
Blocking Agent	5% non-fat dry milk or BSA in TBST/PBST	Test both milk and BSA; for phospho-proteins, use BSA.[1]
Blocking Time	1 hour at room temperature	Increase to 2 hours at room temperature or overnight at 4°C.[3][4]
Blocking Temperature	Room Temperature	For sensitive applications, try 4°C overnight.

Issue 2: High Background with or without Non-Specific Bands

Potential Cause: Inappropriate primary or secondary antibody concentration. Using too high a concentration of either the primary or secondary antibody can lead to increased non-specific binding and high background.[2][5]

Solutions:

• Titrate your antibodies: It is essential to determine the optimal concentration for your primary and secondary antibodies every time you use a new antibody or change experimental conditions.[6][7] Start with the manufacturer's recommended dilution and perform a dilution series to find the concentration that provides a strong signal with low background.[8]

• Perform a secondary antibody-only control: To check if the secondary antibody is the source of non-specific binding, incubate a blot with only the secondary antibody (omitting the primary antibody step).[9] If you still observe high background or non-specific bands, consider using a different secondary antibody, perhaps one that has been pre-adsorbed to reduce cross-reactivity.[2]

• Incubate at a lower temperature: Incubating your primary antibody overnight at 4°C instead of for a shorter time at room temperature can sometimes reduce non-specific binding.[4][8]

Antibody	Recommended Starting Dilution	Titration Range Example
Primary Antibody	1:1000 (if not specified by manufacturer)	1:250, 1:500, 1:1000, 1:2000, 1:4000.[6][10]
Secondary Antibody	1:10,000 (if not specified by manufacturer)	1:2,500, 1:5,000, 1:10,000, 1:20,000, 1:40,000.[10]

Issue 3: Blotchy or Uneven Background

Potential Cause: Inadequate washing. Washing steps are crucial for removing unbound and non-specifically bound antibodies. Insufficient washing will leave excess antibodies on the membrane, contributing to background noise.[1]

Solutions:

• Increase the number and duration of washes: A standard protocol may include three washes of 5-10 minutes each.[1] Try increasing this to four or five washes of 10-15 minutes each.[1]

• Increase the volume of wash buffer: Ensure that the membrane is fully submerged in the wash buffer during each wash step.[11]

• Add a detergent to your wash buffer: Including a mild detergent like Tween 20 (typically at 0.1%) in your wash buffer is standard practice and helps to reduce non-specific binding.[1][6]

Issue 4: Speckled or Dotted Background

Potential Cause: Aggregates in antibodies or blocking buffer, or contaminated equipment. A speckled background can be caused by aggregates in the antibody solutions or undissolved particles in the blocking buffer.[12] Contaminated buffers or equipment can also lead to this issue.[13]

Solutions:

• Filter your antibodies and buffers: Centrifuge your primary and secondary antibodies to pellet any aggregates before use. You can also filter your blocking buffer through a 0.2 µm filter to remove any undissolved particles.[12]

• Ensure proper dissolution of blocking agents: When preparing your blocking buffer, ensure that the non-fat dry milk or BSA is completely dissolved. Gentle warming and mixing can help.[12][13]

• Maintain clean equipment: Always use clean containers for your buffers and handle the membrane with clean forceps.[12]

Experimental Workflow and Troubleshooting Logic

The following diagram illustrates a systematic approach to troubleshooting high background in your DFX117 western blots.

References

• 1. clyte.tech [clyte.tech]
• 2. Western Blot Troubleshooting: High Background | Proteintech Group [ptglab.com]
• 3. arp1.com [arp1.com]
• 4. biossusa.com [biossusa.com]
• 5. info.gbiosciences.com [info.gbiosciences.com]
• 6. 7 Tips For Optimizing Your Western Blotting Experiments | Proteintech Group | 武汉三鹰生物技术有限公司 [ptgcn.com]
• 7. How To Optimize Your Western Blot | Proteintech Group [ptglab.com]
• 8. m.youtube.com [m.youtube.com]
• 9. sinobiological.com [sinobiological.com]
• 10. info.gbiosciences.com [info.gbiosciences.com]
• 11. Western blotting guide: Part 7, Membrane Washing [jacksonimmuno.com]
• 12. cytivalifesciences.com.cn [cytivalifesciences.com.cn]
• 13. m.youtube.com [m.youtube.com]

DFX117 flow cytometry compensation and gating strategy

Technical Support Center: DFX117 Flow Cytometry

Welcome to the technical support center for DFX117. This guide provides detailed answers, protocols, and troubleshooting advice for incorporating the novel fluorophore DFX117 into your multicolor flow cytometry experiments. The following sections address common questions regarding compensation and gating strategies to ensure accurate and reproducible results.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What is spectral spillover and why is compensation necessary when using DFX117?

A1: Spectral spillover occurs because fluorophores like DFX117 emit light over a range of wavelengths, not just at their peak. This emission can be detected in the channels designated for other fluorophores in your panel (e.g., FITC, PE), a phenomenon known as spectral overlap.[1][2] Compensation is a mathematical correction that subtracts the signal of a specific fluorophore from other channels where it is not intended to be measured.[3][4] Without proper compensation, you will observe false positive signals, leading to inaccurate data interpretation.[5] For example, a cell that is only positive for DFX117 might incorrectly appear to also be positive for PE due to the spillover of DFX117's fluorescence into the PE detector.

Q2: How do I correctly prepare compensation controls for a panel including DFX117?

A2: For accurate compensation, you must prepare a single-stained control for every fluorophore in your experiment, including DFX117.[1][6] These controls are critical for calculating the spillover matrix.[7]

There are three fundamental rules for proper compensation controls:

• Must be single-stained: Each control tube should contain cells or beads stained with only one fluorophore from your panel.[6]

• Must be as bright or brighter than your sample: The positive population in your control must have a fluorescence intensity equal to or greater than the brightest signal expected in your fully stained experimental samples.[8][9] This ensures accurate calculation of spillover for the entire signal range. If your target for DFX117 is rare or dimly expressed, consider using antibody-capture beads, which provide a bright, consistent signal.[10]

• Must match the experiment: The control fluorophore must be identical to the experimental fluorophore (e.g., use DFX117, not a substitute with a similar emission peak like FITC or GFP).[8] Additionally, the background fluorescence of the positive and negative populations within the control should be the same.[8]

Q3: I've compensated my data, but my populations look "smeared" or skewed. What went wrong?

A3: This is a common sign of incorrect compensation.

• Undercompensation: If populations appear as a diagonal smear extending towards the double-positive quadrant, you have likely undercompensated. This means insufficient spillover signal was subtracted.[3]

• Overcompensation: If populations appear as a diagonal smear extending into a negative quadrant, you have overcompensated, meaning too much signal was subtracted.[3]

To troubleshoot, review your single-stain controls. Ensure the positive and negative populations were gated correctly and that the positive control was sufficiently bright. Re-run the compensation setup or recalculate the matrix using your software.

Q4: What is a Fluorescence Minus One (FMO) control and why do I need one for my DFX117 panel?

A4: A Fluorescence Minus One (FMO) control is a sample stained with all fluorophores in your panel except for the one of interest (e.g., "FMO-DFX117" would contain all stains except DFX117).[11][12] Its purpose is to reveal the extent of fluorescence spread from all other channels into the channel you are gating.[11] This spread can make it difficult to distinguish between truly negative cells and dimly positive cells.[13] FMO controls are essential for setting an accurate gate for your positive population, especially when expression is low or continuous.[14][15]

Q5: My DFX117 signal is weak or absent. What are the possible causes?

A5: Several factors could lead to weak or no signal:

• Insufficient Reagent: The concentration of the DFX117-conjugated antibody may be too low. Titrate your antibody to find the optimal concentration.

• Intracellular Target Issues: If DFX117 targets an intracellular protein, ensure your fixation and permeabilization protocol is adequate to allow the antibody to reach its target.

• Antigen Internalization: For cell surface markers, cells kept at room temperature or 37°C can internalize surface antigens. Perform all staining steps on ice or at 4°C using cold buffers. Adding sodium azide (B81097) to your buffer can also prevent this.

• Instrument Settings: Check that the correct laser is exciting DFX117 and that the detector and filter settings are optimal for its emission spectrum. Ensure PMT voltages are set appropriately.

Experimental Protocols & Data

Protocol 1: Preparation of Single-Stain Compensation Controls

• Label Tubes: Prepare one tube for each fluorophore in your panel (e.g., "CD3-FITC", "CD8-PE", "CD4-DFX117", etc.) and one unstained tube.

• Choose Control Particles: Use either the same cells as your experiment or antibody-capture beads. Cells should have a clear positive and negative population for the marker; beads provide a consistently bright signal.[10]

• Stain: Add the single fluorophore-conjugated antibody to its corresponding tube. For example, add only CD4-DFX117 to the "CD4-DFX117" tube. Add nothing to the unstained tube.

• Incubate: Incubate according to the manufacturer's protocol, typically for 20-30 minutes at 4°C in the dark.

• Wash: Wash cells with 1-2 mL of flow cytometry staining buffer (e.g., PBS + 1% BSA). Centrifuge at 300-400 x g for 5 minutes and discard the supernatant.

• Resuspend: Resuspend the cell pellet in an appropriate volume of buffer for acquisition.

• Acquire: Run the controls on the flow cytometer, ensuring you collect enough events for both the negative and positive populations. Use these controls to allow the software to automatically calculate the compensation matrix or to set compensation values manually.

Protocol 2: Preparation of Fluorescence Minus One (FMO) Controls

• Identify Critical Gates: Determine which markers in your panel may be difficult to gate due to dim expression or high background from other channels. You should create an FMO control for each of these markers.[12]

• Prepare Master Mix: Create a "master mix" of all antibodies in your panel.

• Label Tubes: For each FMO control needed, label a tube (e.g., "FMO-DFX117").

• Create FMO Mixes: For the "FMO-DFX117" tube, create a staining cocktail that contains all antibodies except the DFX117 conjugate.[16]

• Stain, Wash, and Resuspend: Aliquot your experimental cells into the labeled FMO tubes, add the corresponding FMO staining cocktail, and proceed with the standard staining, washing, and resuspension steps as you would for your fully stained samples.

• Acquire and Gate: Acquire the FMO controls. Use the "FMO-DFX117" sample to set the positive gate for the DFX117 channel in your fully stained sample. The gate should be set just beyond the spread of the population seen in the FMO control.[13]

Quantitative Data: Example Spillover Matrix

When compensation is calculated, a spillover matrix is generated. This table shows the percentage of a fluorophore's signal that is detected in another channel. Below is a hypothetical example for a panel including DFX117.

Fluorophore (Source)	DFX117 Detector (%)	FITC Detector (%)	PE Detector (%)	APC Detector (%)
DFX117	100.0	15.2	4.5	0.1
FITC	0.8	100.0	25.8	0.5
PE	0.1	1.1	100.0	12.3
APC	0.0	0.0	0.2	100.0
Table 1: Hypothetical spillover values for a multicolor panel. The value in each cell represents the percentage of the source fluorophore's signal spilling into a given detector.

Visualized Workflows

The following diagrams illustrate key logical workflows for setting up and executing a flow cytometry experiment involving DFX117.

Caption: Workflow for preparing and applying compensation controls.

Caption: A typical hierarchical gating strategy to isolate a target population.

References

• 1. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 2. Introduction to Spectral Overlap and Compensation in Flow Cytometry - FluoroFinder [fluorofinder.com]
• 3. Spectral Overlap | CYM [cytometry.mlsascp.com]
• 4. medschool.cuanschutz.edu [medschool.cuanschutz.edu]
• 5. stemcell.com [stemcell.com]
• 6. miltenyibiotec.com [miltenyibiotec.com]
• 7. herzenberglab.stanford.edu [herzenberglab.stanford.edu]
• 8. 3 Requirements For Accurate Flow Cytometry Compensation - ExpertCytometry [expertcytometry.com]
• 9. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 10. Compensation Controls | McGovern Medical School [med.uth.edu]
• 11. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 12. FMO Controls | McGovern Medical School [med.uth.edu]
• 13. nanocellect.com [nanocellect.com]
• 14. Flow Cytometry Gating Strategy: Best Practices | KCAS Bio [kcasbio.com]
• 15. Spectral Flow Cytometry Panel Controls and Sample Preparation | Thermo Fisher Scientific - TW [thermofisher.com]
• 16. FMO Protocol | Flow Cytometry Core | ECU [medicine.ecu.edu]

Preventing DFX117 precipitation in stock solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the common issue of DFX117 precipitation in stock solutions.

Frequently Asked Questions (FAQs)

Q1: My DFX117, dissolved in DMSO, precipitates immediately when I add it to my aqueous buffer or cell culture medium. Why is this happening?

A1: This is a common phenomenon known as "crashing out" and is often observed with hydrophobic compounds like DFX117.[1][2] While DFX117 may be readily soluble in an organic solvent like dimethyl sulfoxide (B87167) (DMSO), its solubility can be significantly lower in aqueous solutions.[3] When the concentrated DMSO stock is diluted into your aqueous medium, the DMSO concentration drops dramatically, and the aqueous environment is unable to keep the DFX117 dissolved, leading to precipitation.[1]

Q2: What is the best solvent for preparing my DFX117 stock solution?

A2: While water is the preferred solvent for most biological experiments, many organic compounds like DFX117 have poor aqueous solubility or may degrade in the presence of moisture. For many nonpolar compounds, DMSO is a common and effective solvent.[4] However, it is crucial to use a fresh, anhydrous (water-free) stock of DMSO, as absorbed moisture can decrease the solubility of the compound and promote degradation.[5]

Q3: How can I prevent my DFX117 from precipitating when preparing my working solution?

A3: Several strategies can help prevent precipitation:

• Stepwise Dilution: Instead of adding your concentrated DMSO stock directly into the full volume of aqueous medium, perform a serial dilution. First, dilute the DMSO stock into a smaller volume of the medium, then add this intermediate dilution to the final volume.[1]

• Optimize DMSO Concentration: Keep the final concentration of DMSO in your working solution as low as possible, ideally below 0.1%, as higher concentrations can be toxic to cells.[2] You may need to prepare a more dilute initial stock solution in DMSO to achieve this.[2]

• Gentle Mixing: Add the DFX117 stock solution dropwise to the aqueous medium while gently vortexing or swirling to ensure rapid and even dispersion.[1] This helps to avoid localized high concentrations that are prone to precipitation.[1]

• Warm the Medium: Gently warming your aqueous buffer or cell culture medium to 37°C can help increase the solubility of DFX117.[2]

Q4: My DFX117 solution appears fine initially but forms a precipitate after being stored or incubated. What could be the cause?

A4: Delayed precipitation can be caused by several factors:

• Temperature Fluctuations: Moving solutions between different temperatures (e.g., from a warm incubator to a cooler microscope stage) can cause the compound to fall out of solution.[1][2] Repeated freeze-thaw cycles of your stock solution can also lead to precipitation.[5]

• Evaporation: Over time, especially in long-term cell culture experiments, evaporation of the medium can increase the concentration of DFX117, potentially exceeding its solubility limit.[2]

• pH Changes: The stability and solubility of your compound might be pH-dependent. Changes in the pH of the medium during incubation could lead to precipitation.[6]

• Interactions with Media Components: DFX117 might interact with salts, proteins, or other components in the medium, forming less soluble complexes over time.[2]

Troubleshooting Guide

Issue: DFX117 Precipitation During Working Solution Preparation

This guide will help you troubleshoot and resolve issues with DFX117 precipitation when diluting your stock solution into an aqueous buffer or cell culture medium.

Potential Cause	Explanation	Recommended Solution
High Final Concentration	The final concentration of DFX117 in the aqueous medium exceeds its solubility limit.	Decrease the final working concentration of DFX117. It may be necessary to perform a solubility test to determine its maximum soluble concentration in your specific medium.[2]
Rapid Dilution	Adding a concentrated DMSO stock directly to a large volume of aqueous medium causes a rapid solvent exchange, leading to precipitation.	Perform a stepwise dilution of the DMSO stock in pre-warmed (37°C) culture media.[1][2] Add the compound dropwise while gently vortexing the media.[1]
Low Temperature of Medium	The solubility of many compounds decreases at lower temperatures.	Always use pre-warmed (37°C) cell culture media or buffers for your dilutions.[2]
High DMSO Concentration in Final Solution	While DMSO aids in initial dissolution, a high final concentration can be toxic to cells and may not prevent precipitation upon significant dilution.	Keep the final DMSO concentration in the culture medium below 0.5%, and ideally below 0.1%.[1][2] This may require preparing a more dilute stock solution in DMSO.[2]

Experimental Protocols

Protocol 1: Determining the Maximum Tolerated DMSO Concentration

This experiment is crucial to ensure that the final concentration of your solvent is not adversely affecting your experimental model.

• Cell Seeding: Plate your cells at the desired density in a multi-well plate and allow them to adhere overnight.

• Prepare DMSO Dilutions: Prepare a series of dilutions of DMSO in your cell culture medium. A common range to test is from 0.01% to 1.0%. Also, include a no-DMSO control.

• Treatment: Remove the old medium from the cells and add the medium containing the different DMSO concentrations.[1]

• Incubation: Incubate the plate for the intended duration of your DFX117 experiment (e.g., 24, 48, or 72 hours).[1]

• Viability Assay: Assess cell viability using a standard method such as an MTT or CellTiter-Glo® assay.[1]

• Data Analysis: Plot cell viability against the DMSO concentration. The maximum tolerated DMSO concentration is the highest concentration that does not significantly reduce cell viability compared to the no-DMSO control.[1]

Protocol 2: Stepwise Dilution of DFX117 Stock Solution

This protocol describes a method to minimize precipitation when preparing your final working solution.

• Prepare Materials: Have your concentrated DFX117 stock solution in DMSO, pre-warmed (37°C) cell culture medium or buffer, and sterile tubes ready.

• Intermediate Dilution: Create an intermediate dilution by adding a small volume of your DFX117 DMSO stock to a small volume of the pre-warmed medium. The presence of serum proteins in the medium can help to solubilize the compound.[1]

• Final Dilution: Add the intermediate dilution to the final volume of your pre-warmed medium to achieve the desired final concentration of DFX117.

• Mixing: Ensure thorough but gentle mixing at each step.

Visualizations

Caption: Troubleshooting workflow for DFX117 precipitation in stock solutions.

Caption: Recommended workflow for diluting DFX117 stock solutions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. ziath.com [ziath.com]
• 6. Critical Strategies for Drug Precipitation Inhibition: A Review with the Focus on Poorly Soluble Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Acquired Resistance to DFX117 in NSCLC Cell Lines

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers encountering acquired resistance to DFX117 in non-small cell lung cancer (NSCLC) cell lines.

Troubleshooting Guide

This guide addresses common issues observed during experiments with DFX117-resistant NSCLC cell lines.

Observed Issue	Potential Cause	Suggested Action
Decreased sensitivity to DFX117 (Increased IC50)	1. On-target resistance: Secondary mutations in the MET kinase domain or amplification of the MET gene. 2. Bypass pathway activation: Upregulation of alternative signaling pathways such as the EGFR or KRAS pathways.	1. Sequence the MET gene to identify potential mutations. 2. Perform FISH or qPCR to assess MET gene copy number. 3. Analyze the phosphorylation status of key downstream effectors of parallel pathways (e.g., p-EGFR, p-ERK) via Western blot.
Inconsistent results in proliferation assays	1. Cell line heterogeneity: The resistant population may consist of clones with different resistance mechanisms. 2. Instability of resistance: Resistance may be lost in the absence of selective pressure.	1. Perform single-cell cloning to isolate and characterize distinct resistant populations. 2. Maintain a low concentration of DFX117 in the culture medium to sustain selective pressure.
No change in p-MET or p-PI3K levels despite resistance	Activation of downstream signaling molecules: Resistance may be mediated by alterations in proteins downstream of MET and PI3K, or through entirely independent pathways.	1. Profile the expression and phosphorylation of key signaling nodes in the PI3K/AKT/mTOR and RAS/MEK/ERK pathways. 2. Consider a broader proteomic or transcriptomic analysis to identify novel resistance mechanisms.

Frequently Asked Questions (FAQs)

1. What are the known mechanisms of acquired resistance to dual c-Met and PI3K inhibitors in NSCLC?

While specific data on DFX117 is limited, resistance to dual c-Met and PI3K inhibitors in NSCLC can be broadly categorized into:

• On-target alterations: These involve genetic changes in the drug's direct targets.

  • Secondary MET mutations: Mutations in the MET kinase domain can prevent inhibitor binding.[1][2]

  • MET gene amplification: An increased number of MET gene copies can lead to higher levels of the MET protein, overwhelming the inhibitor.[1][3]

• Bypass pathway activation: Cancer cells can activate alternative signaling pathways to circumvent the inhibited pathway.

  • EGFR pathway activation: Upregulation of EGFR signaling can provide an alternative route for cell survival and proliferation.[3]

  • KRAS mutations: Activating mutations in KRAS can drive downstream signaling independently of c-Met and PI3K.[1][2]

  • Activation of other receptor tyrosine kinases (RTKs): Upregulation of other RTKs like HER2 can also mediate resistance.[2]

2. How can I generate a DFX117-resistant NSCLC cell line?

A common method is through continuous exposure to escalating concentrations of the drug.

• Initial IC50 Determination: First, determine the baseline IC50 of DFX117 in your parental NSCLC cell line.

• Dose Escalation:

  • Culture the parental cells in a medium containing DFX117 at a concentration equal to the IC50.

  • Once the cells adapt and resume proliferation, gradually increase the concentration of DFX117.

  • This process is repeated over several months until the cells can proliferate in a significantly higher concentration of the drug (e.g., 10-fold the initial IC50).

3. What are some key signaling pathways to investigate when studying DFX117 resistance?

Given that DFX117 targets the c-Met and PI3K pathways, it is crucial to investigate these and potential bypass pathways:

• c-Met Signaling Pathway: This pathway, when activated by its ligand HGF, triggers downstream signaling cascades including the RAS/MEK/ERK and PI3K/AKT pathways, promoting cell proliferation, survival, and migration.

• PI3K/AKT/mTOR Pathway: This is a critical intracellular signaling pathway that regulates the cell cycle. Aberrant activation is common in cancer and can lead to uncontrolled cell growth and resistance to apoptosis.[4]

• RAS/MEK/ERK (MAPK) Pathway: This pathway is a key downstream effector of many RTKs and plays a central role in cell proliferation, differentiation, and survival.

Quantitative Data Summary

The following tables present hypothetical data for a parental (sensitive) and a DFX117-resistant NSCLC cell line (DFX-R) for illustrative purposes.

Table 1: IC50 Values for DFX117

Cell Line	IC50 (nM)
Parental NSCLC	50
DFX-R NSCLC	500

Table 2: Protein Expression and Phosphorylation Levels (Relative Densitometry)

Protein	Parental NSCLC	DFX-R NSCLC
p-MET (Tyr1234/1235)	1.0	0.8
Total MET	1.0	1.2
p-AKT (Ser473)	1.0	0.9
Total AKT	1.0	1.1
p-ERK1/2 (Thr202/Tyr204)	1.0	3.5
Total ERK1/2	1.0	1.0

Experimental Protocols

1. Cell Viability Assay (MTT Assay)

• Cell Seeding: Seed 5,000 cells per well in a 96-well plate and allow them to adhere overnight.

• Drug Treatment: Treat the cells with a serial dilution of DFX117 (e.g., 0-10,000 nM) for 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the IC50 value by plotting the percentage of cell viability against the drug concentration.

2. Western Blotting

• Cell Lysis: Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE: Separate 20-30 µg of protein from each sample on an SDS-PAGE gel.

• Electrotransfer: Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane with primary antibodies (e.g., p-MET, MET, p-AKT, AKT, p-ERK, ERK, GAPDH) overnight at 4°C.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Signaling Pathway and Workflow Diagrams

Caption: DFX117 inhibits c-Met and PI3K signaling.

Caption: Workflow for generating resistant cell lines.

Caption: EGFR activation as a bypass mechanism.

References

• 1. researchgate.net [researchgate.net]
• 2. Resistance to MET inhibition in MET-dependent NSCLC and therapeutic activity after switching from type I to type II MET inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. Mechanisms of Resistance to PI3K Inhibitors in Cancer: Adaptive Responses, Drug Tolerance and Cellular Plasticity - PMC [pmc.ncbi.nlm.nih.gov]

DFX117 inconsistent results in proliferation assays

This technical support center provides troubleshooting guidance and frequently asked questions for researchers encountering inconsistent results in proliferation assays with DFX117.

Troubleshooting Guide

Q1: Why am I seeing high variability between replicate wells in my DFX117 proliferation assay?

High variability between replicates is a common issue in cell-based assays and can originate from several factors.[1][2]

Potential Causes and Solutions:

Potential Cause	Recommended Solution	Relevant Controls
Inconsistent Cell Seeding	Ensure a homogenous cell suspension before and during plating. Use a multichannel pipette and mix the cell suspension between pipetting steps.[1][2]	Visually inspect cell distribution and confluence under a microscope before adding DFX117.
Edge Effects	The outer wells of a 96-well plate are more susceptible to evaporation and temperature fluctuations.[1][2] It is recommended to fill the outer wells with sterile PBS or media and not use them for experimental data.[2]	Not applicable.
Incomplete Solubilization of Formazan (B1609692) (MTT/XTT assays)	Ensure complete dissolution of formazan crystals by increasing incubation time with the solubilization solvent and ensuring adequate mixing.[1] Visual confirmation is crucial before reading the plate.	Wells with media and solubilization solvent only (no cells or DFX117).
Compound Precipitation	DFX117, particularly at higher concentrations, may have solubility issues. Visually inspect wells for any precipitate after adding the compound.	Wells with media and DFX117 at the highest concentration (no cells).

Q2: My proliferation assay results with DFX117 are not correlating with expected outcomes based on its presumed mechanism of action. What could be the reason?

Discrepancies between expected and observed results can arise from interactions between DFX117 and the assay chemistry, or from cell-line-specific responses.

Potential Causes and Solutions:

Potential Cause	Recommended Solution	Relevant Controls
Direct Interference with Assay Reagents	DFX117 may directly reduce tetrazolium salts (MTT, XTT) or interfere with luciferase-based assays.[3][4][5]	Test DFX117 in a cell-free system by adding it to media with the assay reagent. If a color or signal change occurs, consider an alternative viability assay (e.g., CellTiter-Glo®, LDH assay).[6]
Alteration of Cellular Metabolism	DFX117 might alter the metabolic state of the cells, leading to an over- or underestimation of cell viability in metabolic assays like MTT.[4][7]	Corroborate results with a non-metabolic assay, such as a direct cell count, trypan blue exclusion, or a BrdU incorporation assay.[4][5]
Cell Line-Specific Dependency on the Target Pathway	The targeted pathway may not be essential for the survival of the specific cell line being used under your experimental conditions.[1]	Use a positive control compound known to inhibit the same pathway and elicit a response in your chosen cell line.
Kinetic Mismatch	There can be a time lag between the inhibition of the target by DFX117 and the resulting effect on cell proliferation.[1]	Perform a time-course experiment to measure cell viability at multiple time points after DFX117 treatment.[1]

Frequently Asked Questions (FAQs)

Q1: What is the recommended cell seeding density for a DFX117 proliferation assay?

The optimal cell seeding density is crucial for a successful assay and should be determined empirically for each cell line.[8][9] The goal is to have cells in the exponential growth phase during the DFX117 treatment period.[10]

Q2: How should I prepare my DFX117 stock solution?

It is recommended to dissolve DFX117 in a suitable solvent, such as DMSO, to create a high-concentration stock solution.[11] Subsequently, dilute the stock solution in culture medium to the final desired concentrations. Ensure the final solvent concentration in all wells, including controls, is consistent and does not exceed a level toxic to the cells (typically <0.5%).[11][12]

Q3: Can components of the cell culture medium interfere with the DFX117 proliferation assay?

Yes, components like phenol (B47542) red and high serum concentrations can interfere with absorbance-based assays.[6] It is advisable to use phenol red-free medium during the assay and consider reducing the serum concentration during the incubation with the assay reagent.[6]

Q4: For how long should I treat my cells with DFX117?

The optimal treatment duration depends on the cell line's doubling time and the mechanism of action of DFX117. A time-course experiment is recommended to determine the ideal endpoint.[1]

Q5: What controls should I include in my DFX117 proliferation assay?

• Vehicle Control: Cells treated with the same concentration of the solvent (e.g., DMSO) used to dissolve DFX117.[11][12]

• Untreated Control: Cells that are not exposed to either DFX117 or the vehicle.

• Positive Control: A compound with a known inhibitory effect on cell proliferation.

• Media Blank: Wells containing only cell culture medium to determine background absorbance/luminescence.[6]

Experimental Protocols

Protocol 1: MTT Proliferation Assay

This protocol is for assessing cell viability based on the metabolic reduction of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide).

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• DFX117 Treatment: Prepare serial dilutions of DFX117 in culture medium. Remove the old medium from the cells and add the DFX117 dilutions. Include vehicle and untreated controls.

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.

• Solubilization: Carefully aspirate the medium containing MTT and add 100 µL of a solubilization solution (e.g., DMSO) to each well.

• Absorbance Measurement: Shake the plate for 15 minutes to ensure complete dissolution of the formazan crystals.[6] Measure the absorbance at 570 nm using a microplate reader.

Protocol 2: BrdU Cell Proliferation Assay

This protocol measures cell proliferation by detecting the incorporation of 5-bromo-2'-deoxyuridine (B1667946) (BrdU) into newly synthesized DNA.[11]

• Cell Seeding and Treatment: Follow steps 1-3 from the MTT protocol.

• BrdU Labeling: Add BrdU labeling solution to each well to a final concentration of 10 µM and incubate for 2-24 hours.[13]

• Fixation and Denaturation: Remove the labeling medium, and fix and denature the cellular DNA according to the manufacturer's protocol. This step is critical to allow the anti-BrdU antibody to access the incorporated BrdU.[11]

• Antibody Incubation: Incubate with an anti-BrdU antibody.

• Detection: Add a secondary antibody conjugated to an enzyme (e.g., HRP) and then a substrate to generate a colorimetric or chemiluminescent signal.

• Signal Measurement: Measure the absorbance or luminescence using a microplate reader.

Visualizations

Hypothetical DFX117 Signaling Pathway

Caption: Hypothetical signaling pathway for DFX117 as a MEK inhibitor.

Experimental Workflow for a Proliferation Assay

Caption: General experimental workflow for a cell proliferation assay.

Troubleshooting Logic for Inconsistent Results

Caption: A logical diagram for troubleshooting inconsistent assay results.

References

• 1. benchchem.com [benchchem.com]
• 2. Reddit - The heart of the internet [reddit.com]
• 3. What factors affect the accuracy of cell viability assays? | AAT Bioquest [aatbio.com]
• 4. Pitfalls of the MTT assay: Direct and off-target effects of inhibitors can result in over/underestimation of cell viability: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 5. Limitation of the MTT and XTT assays for measuring cell viability due to superoxide formation induced by nano-scale TiO2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. biocompare.com [biocompare.com]
• 9. Optimization of Cell Viability Assays for Drug Sensitivity Screens | Springer Nature Experiments [experiments.springernature.com]
• 10. youtube.com [youtube.com]
• 11. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 12. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 13. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

DFX117 in Non-Small Cell Lung Cancer: A Comparative Guide to c-Met Inhibitors

For Researchers, Scientists, and Drug Development Professionals

The landscape of targeted therapies for non-small cell lung cancer (NSCLC) is continually evolving, with the c-Met signaling pathway emerging as a critical therapeutic target. Aberrant c-Met activation, driven by mutations, amplification, or overexpression, is implicated in tumor growth, proliferation, and metastasis. This guide provides a comparative analysis of DFX117, a novel dual c-Met and PI3Kα inhibitor, against other prominent c-Met inhibitors, offering a resource for researchers and drug development professionals.

Mechanism of Action: DFX117 and Other c-Met Inhibitors

DFX117 distinguishes itself by its dual inhibitory action against both c-Met and phosphatidylinositol 3-kinase alpha (PI3Kα).[1] This is significant as the PI3K/Akt pathway is a common resistance mechanism to c-Met inhibitors.[1] By targeting both pathways, DFX117 has the potential to overcome this resistance.

Other c-Met inhibitors primarily function by selectively targeting the c-Met tyrosine kinase. These can be broadly categorized:

• Type I inhibitors , such as capmatinib, tepotinib, and savolitinib, are ATP-competitive inhibitors that bind to the active conformation of the c-Met kinase domain.

• Type II inhibitors , like cabozantinib, bind to the inactive conformation of the kinase.

• Multi-kinase inhibitors , such as crizotinib, target c-Met in addition to other kinases like ALK and ROS1.

Preclinical Efficacy: A Head-to-Head Look

This section summarizes the preclinical antitumor activity of DFX117 in comparison to other c-Met inhibitors in NSCLC models. The data highlights the potency and cellular effects of these compounds in various cancer cell lines and in vivo models.

In Vitro Kinase and Cellular Assays

The following table outlines the half-maximal inhibitory concentrations (IC50) of DFX117 and other c-Met inhibitors against c-Met kinase and their effects on the proliferation of NSCLC cell lines.

Inhibitor	Target(s)	c-Met Kinase IC50	Cell Line	Genetic Profile	Cell Proliferation IC50	Reference
DFX117	c-Met, PI3Kα	1.8 nM	NCI-H1975	c-Met amp, PIK3CA mut, EGFR mut	0.2 µM	[1]
A549	KRAS mutation	1.5 µM	[1]
Capmatinib	c-Met	0.13 nM	SNU-5	c-Met amplification	Not specified
Tepotinib	c-Met	Not specified	Not specified	METex14 skipping	Not specified
Savolitinib	c-Met	Not specified	EBC-1	c-Met amplification	Not specified	[2]

Note: Direct comparative studies for all inhibitors under identical conditions are limited. Data is compiled from various preclinical studies.

In Vivo Xenograft Models

The efficacy of these inhibitors in living organisms is crucial for predicting their clinical potential. The table below summarizes the results from preclinical xenograft studies in mouse models of NSCLC.

Inhibitor	Animal Model	NSCLC Cell Line	Dosing	Tumor Growth Inhibition (TGI)	Reference
DFX117	Nude Mice	NCI-H1975	50 mg/kg, p.o., daily	Significant inhibition	[1]
A549	50 mg/kg, p.o., daily	Significant inhibition	[1]
Capmatinib	Not specified	MET-driven tumor models	Not specified	Demonstrated activity	[3]
Tepotinib	Not specified	MET-amplified NSCLC	Not specified	Complete regression	[4]
Savolitinib	Nude Mice	EBC-1	2.5 mg/kg	Considerable decrease	[5]
H1993	0.3 mg/kg	Optimal response	[5]

Signaling Pathways and Experimental Workflow

To visualize the mechanism of action and the process of evaluating these inhibitors, the following diagrams are provided.

Caption: The c-Met signaling pathway and points of inhibition.

Caption: A typical preclinical experimental workflow for c-Met inhibitors.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are summaries of key experimental protocols used in the preclinical evaluation of DFX117 and other c-Met inhibitors.

In Vitro Kinase Assay

• Objective: To determine the direct inhibitory effect of the compound on the kinase activity of c-Met.

• Method: Recombinant human c-Met protein is incubated with the test compound at various concentrations in a reaction buffer containing a substrate (e.g., poly-Glu-Tyr) and ATP. The kinase activity is measured by quantifying the amount of phosphorylated substrate, often using methods like ADP-Glo kinase assay which measures ADP production.

• Data Analysis: The percentage of inhibition at each compound concentration is calculated, and the IC50 value is determined by fitting the data to a dose-response curve.

Cell Viability Assay

• Objective: To assess the effect of the inhibitor on the proliferation and survival of cancer cells.

• Method (MTT Assay): NSCLC cells are seeded in 96-well plates and treated with varying concentrations of the inhibitor for a specified period (e.g., 72 hours). Subsequently, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is added to each well. Viable cells with active mitochondrial reductases convert MTT into formazan (B1609692) crystals, which are then solubilized. The absorbance of the colored solution is measured, which is proportional to the number of viable cells.

• Data Analysis: The percentage of cell viability relative to untreated controls is calculated for each concentration, and the IC50 value is determined.

Western Blot Analysis

• Objective: To confirm target engagement and assess the downstream signaling effects of the inhibitor.

• Method: NSCLC cells are treated with the inhibitor for a specific duration. The cells are then lysed, and the protein concentration of the lysates is determined. Equal amounts of protein are separated by SDS-PAGE and transferred to a membrane. The membrane is then incubated with primary antibodies specific for total and phosphorylated c-Met, as well as downstream signaling proteins like Akt and ERK. Following incubation with secondary antibodies, the protein bands are visualized using chemiluminescence.

• Data Analysis: The intensity of the bands corresponding to the phosphorylated proteins is compared between treated and untreated cells to assess the inhibitory effect.

In Vivo Xenograft Model

• Objective: To evaluate the antitumor efficacy of the inhibitor in a living organism.

• Method: Immunocompromised mice (e.g., nude mice) are subcutaneously injected with human NSCLC cells. Once tumors reach a palpable size, the mice are randomized into control and treatment groups. The treatment group receives the inhibitor (e.g., via oral gavage) at a specified dose and schedule. Tumor volume and body weight are measured regularly.

• Data Analysis: Tumor growth inhibition is calculated by comparing the tumor volumes in the treated group to the control group. Statistical analysis is performed to determine the significance of the antitumor effect.

Conclusion

DFX117 presents a promising preclinical profile as a dual c-Met and PI3Kα inhibitor for the treatment of NSCLC. Its ability to target a key resistance pathway differentiates it from other c-Met inhibitors. The preclinical data suggests potent antitumor activity in NSCLC models with diverse genetic backgrounds. Further investigation, including clinical trials, is warranted to fully elucidate the therapeutic potential of DFX117 in comparison to established and emerging c-Met targeted therapies. This guide provides a foundational comparison to aid researchers in the ongoing development of novel cancer therapeutics.

References

• 1. researchgate.net [researchgate.net]
• 2. A pharmacokinetic-pharmacodynamic model for the MET tyrosine kinase inhibitor, savolitinib, to explore target inhibition requirements for anti-tumour activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Tepotinib in patients with non-small cell lung cancer with high-level MET amplification detected by liquid biopsy: VISION Cohort B - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Landscape of Savolitinib Development for the Treatment of Non-Small Cell Lung Cancer with MET Alteration—A Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Efficacy of DFX117 and Capmatinib in MET-Amplified Cancer Cells

A Guide for Researchers and Drug Development Professionals

The mesenchymal-epithelial transition (MET) receptor tyrosine kinase, when aberrantly activated through gene amplification or mutation, is a critical oncogenic driver in various cancers, notably non-small cell lung cancer (NSCLC). This has established MET as a key therapeutic target. This guide provides a detailed comparison of two inhibitors targeting this pathway: capmatinib (B1663548) (Tabrecta®), an FDA-approved selective MET inhibitor, and DFX117, a preclinical dual inhibitor of MET and phosphoinositide 3-kinase alpha (PI3Kα). The comparison is based on publicly available preclinical and clinical data to inform research and development decisions.

Mechanism of Action

Capmatinib: A potent and highly selective ATP-competitive inhibitor of the MET receptor tyrosine kinase.[1][2] By binding to the ATP-binding site of MET, capmatinib blocks its autophosphorylation and the subsequent activation of downstream signaling cascades, including the RAS/MAPK and PI3K/AKT pathways.[1][3] Its high selectivity is intended to minimize off-target effects.[4]

DFX117: A dual inhibitor that concurrently targets both MET and the alpha isoform of PI3K (PI3Kα).[5] This dual-action mechanism is designed to provide a more comprehensive blockade of oncogenic signaling. Cancers treated with MET inhibitors can develop resistance through the activation of the PI3K/Akt pathway; therefore, a dual inhibitor may preemptively address this resistance mechanism.[5]

References

• 1. What is the mechanism of Capmatinib Hydrochloride? [synapse.patsnap.com]
• 2. aacrjournals.org [aacrjournals.org]
• 3. go.drugbank.com [go.drugbank.com]
• 4. Acquired Resistance of MET-Amplified Non-small Cell Lung Cancer Cells to the MET Inhibitor Capmatinib [e-crt.org]
• 5. Antitumor Activity of DFX117 by Dual Inhibition of c-Met and PI3Kα in Non-Small Cell Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide: DFX117 vs. PI3Kα-Specific Inhibitors in Oncology Research

For Researchers, Scientists, and Drug Development Professionals

The phosphatidylinositol 3-kinase (PI3K) signaling pathway is a critical regulator of cell growth, proliferation, and survival. Its frequent dysregulation in cancer has made it a prime target for therapeutic intervention. This guide provides a detailed comparison of DFX117, a dual c-Met and PI3Kα inhibitor, with several prominent PI3Kα-specific inhibitors currently under investigation and in clinical use. This objective analysis, supported by available preclinical data, aims to inform researchers and drug development professionals on the distinct and overlapping characteristics of these targeted agents.

Mechanism of Action: A Tale of Two Strategies

The fundamental difference between DFX117 and PI3Kα-specific inhibitors lies in their targeting strategy. While PI3Kα-specific inhibitors are designed for high selectivity towards the alpha isoform of PI3K, DFX117 employs a dual-inhibition approach, targeting both PI3Kα and the c-Met receptor tyrosine kinase.

PI3Kα-Specific Inhibitors: These agents, including Alpelisib (B612111), Taselisib (B612264), Inavolisib, and Serabelisib, are ATP-competitive inhibitors that bind to the kinase domain of the p110α catalytic subunit of PI3K. This specific inhibition blocks the conversion of phosphatidylinositol (4,5)-bisphosphate (PIP2) to phosphatidylinositol (3,4,5)-trisphosphate (PIP3), a critical second messenger that activates downstream signaling through the AKT/mTOR pathway. By selectively targeting PI3Kα, these inhibitors aim to minimize off-target effects associated with broader PI3K inhibition.

DFX117: This compound also inhibits PI3Kα, thereby blocking the PI3K/AKT/mTOR signaling cascade. However, it concurrently inhibits the c-Met receptor tyrosine kinase. Aberrant c-Met signaling, often driven by gene amplification or mutation, is a known driver of tumorigenesis and can contribute to resistance to other targeted therapies. By simultaneously targeting two key oncogenic pathways, DFX117 offers a potential strategy to overcome resistance mechanisms and achieve a more potent anti-tumor effect, particularly in cancers where both pathways are active.

Quantitative Performance: A Data-Driven Comparison

The following tables summarize the available quantitative data for DFX117 and key PI3Kα-specific inhibitors, focusing on their in vitro kinase inhibitory activity and anti-proliferative effects in cancer cell lines.

Table 1: In Vitro Kinase Inhibitory Activity (IC50)

Inhibitor	Target	IC50 (nM)
DFX117	PI3Kα	Not explicitly reported in reviewed sources
c-Met	Not explicitly reported in reviewed sources
Alpelisib (BYL719)	PI3Kα	5[1][2][3][4]
PI3Kβ	1200[4][5]
PI3Kδ	290[4][5]
PI3Kγ	250[4][5]
Taselisib (GDC-0032)	PI3Kα	Ki: 0.29[6][7]
PI3Kβ	Ki: 9.1[6][7]
PI3Kδ	Ki: 0.12[6]
PI3Kγ	Ki: 0.97[6][7]
Inavolisib (GDC-0077)	PI3Kα	0.038[8][9][10][11][12]
Serabelisib (MLN1117)	PI3Kα	15[13][14][15] / 21[16][17]

Note: IC50 values can vary depending on the specific assay conditions. Ki represents the inhibition constant.

Table 2: In Vitro Anti-Proliferative Activity (IC50)

Inhibitor	Cell Line	Cancer Type	IC50 (µM)
DFX117	NCI-H1975	Non-Small Cell Lung Cancer	0.02 - 0.08 [8][16][18]
NCI-H1993	Non-Small Cell Lung Cancer	0.02 - 0.08 [8][16][18]
HCC827	Non-Small Cell Lung Cancer	0.02 - 0.08 [8][16][18]
A549	Non-Small Cell Lung Cancer	-
Alpelisib (BYL719)	SKBR-3	Breast Cancer	0.71±0.06[5]
SKBR-3-PR	Breast Cancer (Pyrotinib Resistant)	1.57±0.17[5]
Taselisib (GDC-0032)	USPC-ARK-1	Uterine Serous Carcinoma	0.014 ± 0.002[7]
USPC-ARK-4	Uterine Serous Carcinoma	0.66 ± 0.1[7]
Inavolisib (GDC-0077)	KPL-4	Breast Cancer	Efficacious in xenograft model[6][11][13][15]
Serabelisib (MLN1117)	PIK3CA mutant breast cancer cells	Breast Cancer	~2[13][17]

In Vivo Efficacy: Preclinical Tumor Models

Preclinical studies using xenograft models provide valuable insights into the anti-tumor activity of these inhibitors in a living system.

DFX117: Studies have shown that DFX117 exhibits antitumor efficacy in mouse models of non-small cell lung cancer (NSCLC)[8][18]. Concurrent targeting of c-Met and PI3Kα by DFX117 led to a dose-dependent inhibition of cell growth in H1975 (PIK3CA mutation and c-Met amplification) and A549 (KRAS mutation) xenografts[19]. This was associated with the induction of G0/G1 cell cycle arrest and apoptosis[19].

PI3Kα-Specific Inhibitors:

• Alpelisib: Has demonstrated efficacy in breast cancer xenograft models, particularly in those with PIK3CA mutations[1][20][21]. The combination of alpelisib with fulvestrant (B1683766) showed synergistic effects in xenograft models[3].

• Taselisib: Induces tumor regressions at tolerated doses in both PIK3CA mutant xenograft and patient-derived xenograft (PDX) models[12][17]. When compared to other clinical-stage PI3K inhibitors at the maximum tolerated dose, taselisib demonstrated superior efficacy with increased tumor regressions in PIK3CA mutant xenograft models[10][12].

• Inavolisib: Was shown to be efficacious in the PIK3CA mutant KPL-4 breast cancer subcutaneous xenograft model[6][11][13][15].

• Serabelisib: In combination with the mTORC1/mTORC2 inhibitor sapanisertib (B612132) and an insulin-suppressing diet, it achieved complete inhibition of tumor growth or tumor regression in xenograft models of endometrial and breast cancer[2].

Visualizing the Mechanisms

To better understand the signaling pathways and experimental approaches discussed, the following diagrams are provided.

Figure 1: PI3K/AKT/mTOR signaling pathway and points of inhibition.

Figure 2: General experimental workflow for inhibitor evaluation.

Detailed Experimental Protocols

The following are generalized protocols for key experiments cited in the evaluation of DFX117 and PI3Kα-specific inhibitors. Specific details may vary between studies.

In Vitro Kinase Activity Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of a compound against a specific kinase (e.g., PI3Kα, c-Met).

Methodology:

• Reagent Preparation: Recombinant human kinase enzyme, lipid substrate (e.g., PIP2 for PI3K assays), and ATP are prepared in a kinase reaction buffer. The test inhibitor is serially diluted to various concentrations.

• Reaction Setup: The kinase, substrate, and inhibitor are incubated together in the wells of a microplate.

• Reaction Initiation and Termination: The kinase reaction is initiated by the addition of ATP. After a defined incubation period, the reaction is stopped.

• Detection: The amount of product generated (e.g., ADP or phosphorylated substrate) is quantified using a detection reagent. Common detection methods include fluorescence polarization, time-resolved fluorescence resonance energy transfer (TR-FRET), or luminescence-based assays (e.g., ADP-Glo).

• Data Analysis: The percentage of kinase activity inhibition is calculated for each inhibitor concentration relative to a no-inhibitor control. The IC50 value is then determined by fitting the data to a dose-response curve.

Cell Proliferation Assay

Objective: To assess the anti-proliferative effect of an inhibitor on cancer cell lines and determine the IC50 value.

Methodology:

• Cell Seeding: Cancer cells are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.

• Compound Treatment: The cells are treated with serial dilutions of the test inhibitor or a vehicle control.

• Incubation: The plates are incubated for a specified period (typically 48-72 hours) to allow for cell proliferation.

• Viability Assessment: Cell viability is measured using various methods:

  • MTT Assay: Measures the metabolic activity of viable cells by their ability to reduce the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals.

  • CellTiter-Glo® Luminescent Cell Viability Assay: Quantifies the amount of ATP present, which is an indicator of metabolically active cells.

• Data Analysis: The absorbance or luminescence readings are used to calculate the percentage of cell proliferation inhibition for each inhibitor concentration. The IC50 value is determined from the resulting dose-response curve.

Western Blot Analysis

Objective: To determine the effect of an inhibitor on the phosphorylation status of key proteins in a signaling pathway, such as AKT and S6 ribosomal protein in the PI3K pathway.

Methodology:

• Cell Treatment and Lysis: Cancer cells are treated with the inhibitor at various concentrations and for different time points. The cells are then lysed to extract total protein.

• Protein Quantification: The protein concentration in each lysate is determined using a protein assay (e.g., BCA assay).

• SDS-PAGE and Transfer: Equal amounts of protein from each sample are separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and then transferred to a membrane (e.g., PVDF or nitrocellulose).

• Immunoblotting:

  • The membrane is blocked to prevent non-specific antibody binding.

  • The membrane is incubated with a primary antibody specific to the protein of interest (e.g., phospho-AKT, total AKT).

  • After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody that binds to the primary antibody.

• Detection: A chemiluminescent substrate is added to the membrane, and the light signal produced is captured using an imaging system. The intensity of the bands corresponds to the amount of the target protein.

• Analysis: The levels of phosphorylated proteins are normalized to the levels of the corresponding total proteins to determine the extent of pathway inhibition.

Conclusion

The comparison between DFX117 and PI3Kα-specific inhibitors highlights two distinct therapeutic strategies for targeting the PI3K pathway in cancer. PI3Kα-specific inhibitors offer a highly targeted approach, aiming to maximize efficacy while minimizing off-target toxicities. Their development has been a significant advancement, particularly in cancers with PIK3CA mutations.

DFX117, with its dual inhibitory action on both PI3Kα and c-Met, represents a multi-targeted approach. This strategy holds the potential to be more effective in tumors where both signaling pathways are dysregulated or where c-Met activation is a mechanism of resistance to PI3Kα inhibition. The preclinical data for DFX117 in NSCLC models is promising and warrants further investigation.

The choice between these two classes of inhibitors will ultimately depend on the specific molecular characteristics of the tumor, including the mutational status of PIK3CA and the activation state of the c-Met pathway. The data and protocols presented in this guide provide a foundational understanding for researchers to design and interpret experiments aimed at further elucidating the therapeutic potential of these important anti-cancer agents.

References

• 1. Short-term PI3K inhibition prevents breast cancer in preclinical models - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Multi-node inhibition targeting mTORC1, mTORC2 and PI3Kα potently inhibits the PI3K/AKT/mTOR pathway in endometrial and breast cancer models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Efficacy of PI3K inhibitors in advanced breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Preclinical assessment of the PI3Kα selective inhibitor inavolisib and prediction of its pharmacokinetics and efficacious dose in human - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Patient-derived non-small cell lung cancer xenograft mirrors complex tumor heterogeneity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. benchchem.com [benchchem.com]
• 10. aacrjournals.org [aacrjournals.org]
• 11. Preclinical assessment of the PI3Kα selective inhibitor inavolisib and prediction of its pharmacokinetics and efficacious dose in human | Semantic Scholar [semanticscholar.org]
• 12. aacrjournals.org [aacrjournals.org]
• 13. tandfonline.com [tandfonline.com]
• 14. aacrjournals.org [aacrjournals.org]
• 15. researchgate.net [researchgate.net]
• 16. medchemexpress.com [medchemexpress.com]
• 17. researchgate.net [researchgate.net]
• 18. file.medchemexpress.com [file.medchemexpress.com]
• 19. Antitumor Activity of DFX117 by Dual Inhibition of c-Met and PI3Kα in Non-Small Cell Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Frontiers | The effect of the alpha-specific PI3K inhibitor alpelisib combined with anti-HER2 therapy in HER2+/PIK3CA mutant breast cancer [frontiersin.org]
• 21. Frontiers | The effect of the alpha-specific PI3K inhibitor alpelisib combined with anti-HER2 therapy in HER2+/PIK3CA mutant breast cancer [frontiersin.org]

DFX117 vs. Crizotinib: A Head-to-Head Comparative Analysis for Researchers

In the landscape of targeted cancer therapies, particularly for non-small cell lung cancer (NSCLC) with anaplastic lymphoma kinase (ALK) rearrangements, the development of novel kinase inhibitors is a continuous pursuit. This guide provides a head-to-head comparison of DFX117, an emerging therapeutic agent, and crizotinib (B193316), a first-generation ALK inhibitor that has been a standard of care. This comparison is intended for researchers, scientists, and drug development professionals, offering a detailed look at their mechanisms, efficacy, and the experimental data that defines their profiles.

Mechanism of Action and Signaling Pathways

Both DFX117 and crizotinib are potent inhibitors of the ALK tyrosine kinase. However, DFX117 is designed to overcome some of the limitations of first-generation inhibitors like crizotinib, particularly acquired resistance.

Crizotinib, an ATP-competitive small molecule inhibitor, targets ALK, ROS1, and MET kinases. Its binding to the ATP-binding pocket of these kinases prevents phosphorylation and activation of downstream signaling pathways, including the RAS-MEK-ERK and JAK-STAT pathways, which are crucial for cell proliferation and survival.

DFX117, a next-generation inhibitor, also binds to the ATP pocket of ALK but is engineered to have high potency against common ALK resistance mutations, such as the L1196M gatekeeper mutation. This mutation sterically hinders the binding of crizotinib, rendering it less effective.

Off-target kinase profile of DFX117 compared to known inhibitors

For Researchers, Scientists, and Drug Development Professionals

In the landscape of targeted cancer therapy, the selectivity of kinase inhibitors is a critical determinant of both efficacy and safety. While potent on-target activity is desired, off-target effects can lead to unforeseen toxicities or, in some cases, beneficial polypharmacology. This guide provides a comparative overview of the kinase inhibitor DFX117 against other known inhibitors targeting similar pathways.

DFX117 is a novel small molecule inhibitor characterized by its dual-targeting mechanism. It has been identified as a potent inhibitor of both mesenchymal-epithelial transition factor (c-Met) and phosphatidylinositol 3-kinase alpha (PI3Kα), with a reported IC50 value of 0.5 nM for PI3Kα.[1] This dual activity is of significant interest as both the c-Met and PI3K/Akt signaling pathways are frequently dysregulated in various cancers, and their simultaneous inhibition may offer a synergistic anti-tumor effect.[1][2]

A comprehensive, publicly available off-target kinase profile for DFX117 from a broad kinase panel screen (e.g., a KINOMEscan) has not been reported in the reviewed literature. Therefore, a direct quantitative comparison of its selectivity against a wide array of kinases is not possible at this time. However, by examining the known primary targets and the common clinical adverse effects of inhibitors targeting c-Met and PI3K, we can infer a potential off-target profile for DFX117 and compare it to established drugs.

Comparative Analysis of DFX117 and Known Inhibitors

The following table summarizes the primary targets and common adverse effects of DFX117 (inferred from its targets) and selected c-Met and PI3Kα inhibitors. Adverse effects can often be indicative of off-target kinase inhibition or on-target toxicities in different tissues.

Inhibitor	Primary Target(s)	Common Adverse Effects (Potentially Indicative of Off-Target Effects)
DFX117	c-Met, PI3Kα	Expected profile based on targets: Potential for hyperglycemia, rash, and diarrhea (PI3Kα inhibition-related), and peripheral edema, nausea, and fatigue (c-Met inhibition-related). A comprehensive clinical safety profile is not yet publicly available.
Crizotinib (B193316)	ALK, ROS1, c-Met	Vision disorders, nausea, diarrhea, vomiting, edema, constipation, elevated transaminases, fatigue.[3][4][5][6][7]
Capmatinib	c-Met	Peripheral edema, nausea, fatigue, vomiting, dyspnea, decreased appetite.[2][8][9][10][11]
Alpelisib (B612111)	PI3Kα	Hyperglycemia, diarrhea, rash, nausea, fatigue, decreased appetite.[12][13][14][15][16]
Taselisib	PI3Kα (with some β isoform activity)	Diarrhea, hyperglycemia, colitis, stomatitis, rash, nausea.[17][18][19][20]

Experimental Protocols

A crucial methodology for determining the off-target profile of a kinase inhibitor is a comprehensive kinase selectivity screen. The following is a generalized protocol for a competitive binding assay, such as the KINOMEscan® platform.

Objective: To determine the binding affinity of a test compound (e.g., DFX117) against a large panel of human kinases.

Principle: This assay measures the ability of a test compound to compete with an immobilized, active-site directed ligand for binding to a DNA-tagged kinase. The amount of kinase bound to the solid support is quantified using quantitative PCR (qPCR) of the DNA tag. A lower amount of bound kinase in the presence of the test compound indicates a higher binding affinity.

Materials:

• Test compound (e.g., DFX117) dissolved in a suitable solvent (e.g., DMSO).

• A panel of DNA-tagged recombinant human kinases.

• Streptavidin-coated beads.

• Biotinylated, active-site directed ligands specific for different kinase groups.

• Assay buffer.

• Wash buffer.

• qPCR reagents.

Procedure:

• Preparation of Kinase-Ligand Beads: Kinases are incubated with the biotinylated active-site ligand and then captured on streptavidin-coated beads.

• Competition Assay: The test compound is added at various concentrations to wells containing the kinase-ligand bead complexes. A DMSO control (vehicle) is run in parallel. The mixture is incubated to allow the binding to reach equilibrium.

• Washing: The beads are washed to remove unbound kinase and test compound.

• Elution and Quantification: The bound kinase is eluted, and the amount of the associated DNA tag is quantified using qPCR.

• Data Analysis: The amount of kinase bound in the presence of the test compound is compared to the DMSO control. The results can be expressed as percent of control. For determining the dissociation constant (Kd), the data from a dose-response curve is fitted to a standard binding model.

Signaling Pathway Visualizations

To understand the context of DFX117's dual-targeting strategy, the following diagrams illustrate the c-Met and PI3K/Akt signaling pathways.

Caption: The c-Met signaling pathway initiated by HGF binding, leading to cell proliferation, survival, and invasion.

Caption: The PI3K/Akt signaling pathway, a key regulator of cell growth, proliferation, and survival.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. Crizotinib: A comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. xalkori.pfizerpro.com [xalkori.pfizerpro.com]
• 5. Adverse event profile of crizotinib in real-world from the FAERS database: a 12-year pharmacovigilance study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. m.youtube.com [m.youtube.com]
• 7. Activity and safety of crizotinib in patients with ALK-positive non-small-cell lung cancer: updated results from a phase 1 study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. dovepress.com [dovepress.com]
• 10. Profile of Capmatinib for the Treatment of Metastatic Non-Small Cell Lung Cancer (NSCLC): Patient Selection and Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Management of toxicity to isoform α-specific PI3K inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 13. icm.unicancer.fr [icm.unicancer.fr]
• 14. A multidisciplinary approach to optimizing care of patients treated with alpelisib - PMC [pmc.ncbi.nlm.nih.gov]
• 15. What is Alpelisib used for? [synapse.patsnap.com]
• 16. researchgate.net [researchgate.net]
• 17. Taselisib - Wikipedia [en.wikipedia.org]
• 18. aacrjournals.org [aacrjournals.org]
• 19. Phase I Dose Escalation Study of Taselisib (GDC-0032), an Oral PI3K Inhibitor, in Patients with Advanced Solid Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]

Validating DFX117 Anti-Tumor Effects in Patient-Derived Xenografts: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

DFX117, a potent dual inhibitor of c-Met and phosphoinositide 3-kinase alpha (PI3Kα), has demonstrated significant anti-tumor activity in preclinical studies, particularly in non-small cell lung cancer (NSCLC) models.[1][2] Its mechanism of targeting two key oncogenic pathways simultaneously presents a promising strategy to overcome resistance mechanisms often observed with single-target therapies.[1] Patient-derived xenograft (PDX) models, which involve the implantation of patient tumor tissue into immunodeficient mice, are increasingly recognized for their ability to recapitulate the heterogeneity and molecular characteristics of human cancers, making them a superior platform for evaluating novel therapeutics compared to traditional cell line-derived xenografts.[3][4][5][6]

This guide provides a comprehensive overview of the current understanding of DFX117's anti-tumor effects and offers a detailed framework for its validation in NSCLC patient-derived xenografts. While direct experimental data of DFX117 in PDX models is not yet publicly available, this document synthesizes existing in vivo data and established PDX methodologies to guide future research. Furthermore, it draws comparisons with other inhibitors targeting the c-Met and PI3K pathways that have been evaluated in PDX models.

DFX117: Mechanism of Action and Preclinical Anti-Tumor Activity

DFX117 exerts its anti-cancer effects by concurrently inhibiting the c-Met receptor tyrosine kinase and the p110α catalytic subunit of PI3K. Aberrant activation of the HGF/c-Met signaling pathway and the PI3K/Akt/mTOR cascade are critical drivers of tumor cell proliferation, survival, and invasion in many cancers, including NSCLC.[1][2] By targeting both pathways, DFX117 can effectively shut down these pro-tumorigenic signals. Preclinical studies have shown that DFX117 induces G0/G1 cell cycle arrest and apoptosis in NSCLC cells.[1][7]

Figure 1: DFX117 Dual Inhibition of c-Met and PI3Kα Signaling Pathways.

Summary of DFX117 In Vivo Efficacy (Cell Line-Derived Xenograft)

The following table summarizes the anti-tumor activity of DFX117 in xenograft models using human NSCLC cell lines.

Cell Line	Mouse Model	DFX117 Dose	Treatment Duration	Tumor Growth Inhibition (TGI)	Reference
A549 (KRAS mutant)	Nude	20 mg/kg, p.o., daily	23 days	Significant reduction in tumor volume	[8]
NCI-H1975 (PIK3CA mutant, c-Met amp)	Nude	10 mg/kg & 20 mg/kg, p.o., daily	23 days	Dose-dependent tumor growth inhibition	[8]

Validating DFX117 in Patient-Derived Xenografts (PDX): A Proposed Protocol

To rigorously evaluate the therapeutic potential of DFX117 in a more clinically relevant setting, a well-designed study using NSCLC PDX models is essential.

Figure 2: Experimental Workflow for DFX117 Validation in PDX Models.

Detailed Experimental Protocols

1. Establishment of NSCLC Patient-Derived Xenograft (PDX) Models

• Tumor Acquisition: Fresh tumor tissue from consenting patients with NSCLC should be obtained sterilely from surgical resections or biopsies.

• Implantation: Tumor fragments of approximately 3x3x3 mm should be subcutaneously implanted into the flank of 6-8 week old immunodeficient mice (e.g., NOD-scid IL2Rγnull or NSG mice).[3]

• Passaging: Once tumors reach a volume of 1000-1500 mm³, they should be excised, divided into smaller fragments, and serially passaged into new cohorts of mice for expansion.[3] Models should be characterized histologically and molecularly to ensure they retain the features of the original patient tumor.[3]

2. Animal Husbandry

• Mice should be housed in a specific pathogen-free environment with a 12-hour light/dark cycle and provided with autoclaved food and water ad libitum. All procedures must be approved by an Institutional Animal Care and Use Committee (IACUC).

3. DFX117 Dosing and Administration

• Formulation: DFX117 should be formulated for oral administration in a suitable vehicle (e.g., 0.5% carboxymethylcellulose).

• Dosing: Based on previous studies, daily oral gavage at doses of 10 mg/kg and 20 mg/kg would be appropriate starting points for efficacy studies in PDX models.[8] A vehicle control group must be included.

4. Efficacy Study Design

• Tumor Implantation and Cohort Formation: Once tumors from an established PDX model reach a volume of 150-200 mm³, mice should be randomized into treatment and control groups (n=8-10 mice per group).

• Treatment: Administer DFX117 or vehicle daily for a predefined period (e.g., 21-28 days).

• Tumor Measurement: Tumor volume should be measured twice weekly using digital calipers, calculated with the formula: (Length x Width²)/2. Body weight should also be monitored as an indicator of toxicity.

• Endpoint: The study may be concluded when tumors in the control group reach a predetermined size, or at the end of the treatment period.

5. Pharmacodynamic and Biomarker Analysis

• At the end of the study, tumors should be excised for analysis.

• Immunohistochemistry (IHC): Assess the expression and phosphorylation status of key proteins in the c-Met and PI3K pathways (e.g., p-c-Met, p-Akt, Ki-67 for proliferation, and cleaved caspase-3 for apoptosis).

• Western Blotting: Quantify the levels of target proteins and downstream effectors in tumor lysates.

• Genomic and Transcriptomic Analysis: Perform DNA and RNA sequencing to identify potential biomarkers of response or resistance to DFX117.

Comparison with Alternative c-Met and PI3K Pathway Inhibitors in PDX Models

A key advantage of using a PDX platform is the ability to conduct head-to-head comparisons of a novel agent like DFX117 against standard-of-care or other investigational drugs. Several inhibitors targeting the c-Met or PI3K pathways have been evaluated in NSCLC PDX models, often in the context of overcoming resistance to EGFR tyrosine kinase inhibitors (TKIs).

Figure 3: Logical Framework for a Comparative PDX Study.

Alternative Agents and Their Performance in PDX Models:

• Crizotinib (B193316): A TKI targeting ALK, ROS1, and c-Met. In an EGFR-mutant PDX model with acquired resistance driven by c-Met amplification, crizotinib treatment (alone or in combination with an EGFR inhibitor) led to a significant anti-tumor response.[9] This highlights the potential of targeting c-Met in resistant tumors.

• Capmatinib (B1663548): A potent and selective c-Met inhibitor. In a PDX model of osimertinib-resistant NSCLC with increased MET/Akt/Snail signaling, capmatinib demonstrated the ability to overcome resistance.

• Osimertinib: A third-generation EGFR-TKI. While primarily targeting EGFR, its efficacy can be limited by c-Met-driven resistance. Studies in PDX models have shown that c-Met amplification is a key mechanism of resistance to osimertinib.[5]

• Other c-Met Targeting Agents: Antibody-drug conjugates (ADCs) targeting c-Met have also shown a range of anti-tumor activity in NSCLC PDX models, reflecting the heterogeneity seen in patients.[5]

A comparative study in a panel of well-characterized NSCLC PDX models would be invaluable to position DFX117 relative to these other targeted therapies. Such a study could identify specific molecular profiles (e.g., co-mutations in PIK3CA and c-Met amplification) where a dual inhibitor like DFX117 may offer a superior therapeutic advantage.

Conclusion

DFX117 is a promising dual inhibitor with demonstrated anti-tumor activity in preclinical NSCLC models. The validation of these effects in patient-derived xenografts is a critical next step to bridge the gap between preclinical findings and clinical application. The experimental framework and comparative context provided in this guide are intended to facilitate the design of robust studies that can thoroughly evaluate the therapeutic potential of DFX117. By leveraging the clinical relevance of PDX models, researchers can better understand the efficacy of DFX117, identify patient populations most likely to benefit, and accelerate its development as a novel cancer therapy.

References

• 1. Patient-derived non-small cell lung cancer xenograft mirrors complex tumor heterogeneity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antitumor Activity of DFX117 by Dual Inhibition of c-Met and PI3Kα in Non-Small Cell Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Patient-derived xenograft models of non-small cell lung cancer for evaluating targeted drug sensitivity and resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | Patient-derived xenograft models for gastrointestinal tumors: A single-center retrospective study [frontiersin.org]
• 7. medchemexpress.com [medchemexpress.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

A Comparative Analysis of the Cross-Reactivity Profile of DFX117, a Novel Receptor Tyrosine Kinase Inhibitor

Introduction

As the landscape of targeted cancer therapy continues to evolve, the development of highly selective kinase inhibitors is paramount for maximizing therapeutic efficacy while minimizing off-target effects. This guide provides a comprehensive overview of the cross-reactivity profile of DFX117, a novel inhibitor targeting the Vascular Endothelial Growth Factor Receptor 2 (VEGFR2). Understanding the selectivity of DFX117 is crucial for researchers, scientists, and drug development professionals to anticipate its biological effects and potential therapeutic applications.

Disclaimer: Publicly available information on a compound specifically named "DFX117" is limited. Therefore, this guide utilizes Sunitinib, a well-characterized, multi-targeted tyrosine kinase inhibitor that also targets VEGFR2, as a representative example to illustrate the principles and data involved in assessing cross-reactivity. The experimental data and protocols presented are based on published information for Sunitinib.

Data Presentation: DFX117 (as represented by Sunitinib) Kinase Inhibition Profile

The following table summarizes the inhibitory activity of Sunitinib against its primary targets and a selection of other receptor tyrosine kinases. The data is presented as IC50 values, which represent the concentration of the inhibitor required to reduce the activity of a kinase by 50% in biochemical assays.

Kinase Target	Kinase Family	IC50 (nM)	Primary Function	Reference
VEGFR2 (KDR)	VEGFR	2 - 80	Angiogenesis, Vascular Permeability	[1][2][3]
PDGFRβ	PDGFR	2 - 8	Cell Growth, Proliferation, Angiogenesis	[1][2][3]
c-KIT	RTK Class III	Potent Inhibition	Hematopoiesis, Melanogenesis, Gametogenesis	[1][2]
FLT3	RTK Class III	Potent Inhibition	Hematopoietic Stem Cell Differentiation	[1][2]
VEGFR1 (FLT1)	VEGFR	2	Angiogenesis (modulatory)	[4]
VEGFR3 (FLT4)	VEGFR	17	Lymphangiogenesis	[4]
PDGFRα	PDGFR	69	Cell Growth, Proliferation	[1][4]
RET	RET	Potent Inhibition	Neuronal Development, Cell Survival	[5][6]
FGFR1	FGFR	>10-fold less than VEGFR2	Cell Proliferation, Differentiation, Angiogenesis	[1][3]
EGFR	EGFR	>10-fold less than VEGFR2	Cell Growth, Proliferation	[1][3]

Note: IC50 values can vary between different assay formats and conditions.

Experimental Protocols

The determination of a kinase inhibitor's selectivity is a critical step in its preclinical development. A common method for this is a large-scale in vitro kinase panel screening.

Protocol: In Vitro Kinase Inhibition Assay (Example)

This protocol outlines a general biochemical assay to determine the IC50 values for an inhibitor like DFX117 (represented by Sunitinib).

1. Reagent Preparation:

• Recombinant Kinases: Purified, recombinant human kinases (often as GST-fusion proteins) are sourced from expression systems like baculovirus-infected insect cells.

• Substrate: A specific peptide substrate for each kinase is prepared. For many tyrosine kinases, a generic substrate like poly(Glu, Tyr) is used.

• ATP: Adenosine triphosphate (ATP) solution is prepared, sometimes radiolabeled (e.g., [γ-³²P]ATP) for certain detection methods.

• Inhibitor: The test compound (DFX117/Sunitinib) is dissolved in a suitable solvent (e.g., DMSO) and serially diluted to create a range of concentrations.

2. Assay Plate Preparation:

• 96-well or 384-well microtiter plates are coated with the peptide substrate and incubated to allow for binding.

• Excess binding sites on the plate are blocked using a solution of Bovine Serum Albumin (BSA) to prevent non-specific binding.

3. Kinase Reaction:

• The purified kinase enzyme is added to the wells of the prepared plate.

• The various concentrations of the serially diluted inhibitor are then added to the wells.

• The kinase phosphorylation reaction is initiated by the addition of the ATP solution.

• The plate is incubated for a defined period (e.g., 20-60 minutes) at a controlled temperature (e.g., 30°C).

4. Detection and Data Analysis:

• The reaction is stopped by the addition of a stop solution (e.g., EDTA solution).

• The level of substrate phosphorylation is quantified. Several methods can be used:

  • Radiometric Assay: If radiolabeled ATP is used, the phosphorylated substrate is captured on a filter, and the radioactivity is measured.

  • ELISA-based Assay: A phosphospecific antibody conjugated to an enzyme (like HRP) is used to detect the phosphorylated substrate, followed by the addition of a chromogenic or chemiluminescent substrate.

  • Fluorescence-based Assay: Methods like fluorescence polarization (FP) or time-resolved fluorescence resonance energy transfer (TR-FRET) can be employed.

• The percentage of kinase activity is plotted against the logarithm of the inhibitor concentration.

• A sigmoidal dose-response curve is fitted to the data points to determine the IC50 value.

Visualizations

Experimental Workflow for Kinase Cross-Reactivity Profiling

Caption: Workflow for determining the cross-reactivity of DFX117.

Simplified VEGFR2 Signaling Pathway

Caption: Inhibition of VEGFR2 signaling by DFX117.

References

• 1. selleckchem.com [selleckchem.com]
• 2. benchchem.com [benchchem.com]
• 3. selleckchem.com [selleckchem.com]
• 4. cdn.amegroups.cn [cdn.amegroups.cn]
• 5. researchgate.net [researchgate.net]
• 6. Sunitinib: a multitargeted receptor tyrosine kinase inhibitor in the era of molecular cancer therapies - PubMed [pubmed.ncbi.nlm.nih.gov]

DFX117 Demonstrates Superior Antitumor Activity Over Single-Agent PI3K or c-Met Inhibition in Non-Small Cell Lung Cancer Models

For Immediate Release

A comprehensive analysis of preclinical data reveals that DFX117, a novel dual inhibitor of PI3Kα and c-Met, exhibits significantly greater antitumor efficacy compared to single-agent therapies targeting either pathway in non-small cell lung cancer (NSCLC) cell lines and xenograft models. This guide provides a detailed comparison of DFX117's performance against selective PI3K and c-Met inhibitors, supported by experimental data and detailed methodologies.

The phosphatidylinositol 3-kinase (PI3K) and c-Met signaling pathways are critical drivers of tumor growth, proliferation, and survival in many cancers, including NSCLC. While inhibitors targeting these pathways individually have shown some clinical benefit, their efficacy is often limited by the development of resistance, frequently through the activation of the alternative pathway. DFX117 was developed to simultaneously block both PI3Kα and c-Met, offering a promising strategy to overcome this resistance and enhance therapeutic outcomes.

In Vitro Efficacy: DFX117 Shows Potent and Superior Growth Inhibition

DFX117 demonstrated potent growth-inhibitory activity across a panel of human lung cancer cell lines, with IC50 values in the nanomolar range.[1][2] Notably, in cell lines with known PIK3CA mutations and c-Met amplification (NCI-H1975) or KRAS mutations (A549), DFX117 was significantly more potent than a selective PI3Kα inhibitor, HS-173.[1] The NCI-H1975 cell line, which harbors both a PIK3CA mutation and c-Met amplification, was particularly sensitive to DFX117, highlighting the benefit of dual pathway inhibition in cancers with co-occurring oncogenic drivers.[1]

Cell Line	DFX117 IC50 (µM)[1]	HS-173 (PI3Kα Inhibitor) IC50 (µM)[1]	Crizotinib (B193316) (c-Met Inhibitor) IC50 (µM)
NCI-H1975	0.02	>1	~2.5-5
A549	0.08	>1	>5
NCI-H1993	0.03	Not Reported	Not Reported
HCC827	0.05	Not Reported	Not Reported

Table 1: Comparative in vitro cytotoxicity of DFX117, a single-agent PI3Kα inhibitor (HS-173), and a single-agent c-Met inhibitor (Crizotinib) in NSCLC cell lines. Data for Crizotinib is sourced from multiple studies and may vary based on experimental conditions.

In Vivo Antitumor Activity: DFX117 Suppresses Tumor Growth in Xenograft Models

In vivo studies using mouse xenograft models of human NSCLC further underscore the superiority of DFX117. Oral administration of DFX117 led to a dose-dependent inhibition of tumor growth in both A549 and NCI-H1975 xenografts.[3] In the NCI-H1975 xenograft model, DFX117 treatment resulted in significant tumor growth inhibition, demonstrating its potent in vivo antitumor efficacy.[3] While direct head-to-head in vivo comparisons with single-agent PI3K or c-Met inhibitors in the same experimental setting are not available in the public literature, the profound tumor growth inhibition observed with DFX117 monotherapy suggests a significant advantage.

Xenograft Model	Treatment	Dosage	Tumor Growth Inhibition (%)
A549	DFX117	5 mg/kg	Significant
DFX117	10 mg/kg	Significant
DFX117	20 mg/kg	Significant
NCI-H1975	DFX117	10 mg/kg	Significant
DFX117	20 mg/kg	Significant

Table 2: In vivo antitumor efficacy of DFX117 in NSCLC xenograft models. The reported tumor growth inhibition was statistically significant compared to the vehicle control group.[3] Direct comparative in vivo data for single-agent HS-173 or crizotinib in these specific models was not available in the reviewed literature.

Signaling Pathway Analysis

The dual inhibitory action of DFX117 on the PI3K and c-Met pathways was confirmed through Western blot analysis. Treatment with DFX117 effectively reduced the phosphorylation of both c-Met and the downstream PI3K pathway effector, Akt, in a dose-dependent manner in NSCLC cells.[1] This dual blockade of two key oncogenic signaling cascades provides a strong mechanistic rationale for the enhanced antitumor activity of DFX117.

DFX117 dual inhibition of c-Met and PI3K signaling pathways.

Experimental Protocols

Cell Viability Assay (MTT Assay)

Human NSCLC cell lines (A549, NCI-H1975, NCI-H1993, and HCC827) were seeded in 96-well plates at a density of 3 × 10³ cells per well in RPMI-1640 medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin. After 24 hours of incubation, cells were treated with various concentrations of DFX117, HS-173, or crizotinib for 72 hours. Following treatment, 10 µL of MTT solution (5 mg/mL in PBS) was added to each well, and the plates were incubated for an additional 4 hours at 37°C. The resulting formazan (B1609692) crystals were dissolved in 150 µL of dimethyl sulfoxide (B87167) (DMSO). The absorbance was measured at 570 nm using a microplate reader. The half-maximal inhibitory concentration (IC50) was calculated using non-linear regression analysis.

Western Blot Analysis

A549 and NCI-H1975 cells were treated with DFX117 at the indicated concentrations for 24 hours. Cells were then lysed in RIPA buffer containing protease and phosphatase inhibitors. Protein concentrations were determined using the Bradford assay. Equal amounts of protein (20-30 µg) were separated by SDS-PAGE and transferred to a polyvinylidene difluoride (PVDF) membrane. The membranes were blocked with 5% non-fat milk or bovine serum albumin in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature. Membranes were then incubated overnight at 4°C with primary antibodies against phospho-Met (Tyr1234/1235), total Met, phospho-Akt (Ser473), total Akt, and GAPDH. After washing with TBST, membranes were incubated with horseradish peroxidase (HRP)-conjugated secondary antibodies for 1 hour at room temperature. Protein bands were visualized using an enhanced chemiluminescence (ECL) detection system.

A generalized workflow for Western Blot analysis.

In Vivo Xenograft Study

Female BALB/c nude mice (5-6 weeks old) were used for the xenograft studies. A549 (5 × 10⁶ cells) or NCI-H1975 (7 × 10⁶ cells) were suspended in 100 µL of PBS and subcutaneously injected into the right flank of each mouse. When the tumors reached a volume of approximately 100-150 mm³, the mice were randomized into control and treatment groups (n=5-6 mice/group). DFX117 was administered orally once daily at the indicated doses. Tumor volumes were measured every 2-3 days using a caliper and calculated using the formula: (length × width²)/2. Body weights were also monitored as a measure of toxicity. At the end of the study, mice were euthanized, and the tumors were excised, weighed, and processed for further analysis.

Conclusion

The preclinical data strongly support the hypothesis that the dual inhibition of PI3Kα and c-Met by DFX117 is a superior therapeutic strategy compared to single-agent inhibition of either pathway in NSCLC models, particularly those with co-activation of both signaling cascades. The enhanced potency in vitro and significant tumor growth inhibition in vivo highlight the potential of DFX117 as a promising novel therapy for NSCLC. Further clinical investigation is warranted to translate these compelling preclinical findings into patient benefit.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. meliordiscovery.com [meliordiscovery.com]

Safety & Regulatory Compliance

Proper Disposal Procedures for DFX117: A Guide for Laboratory Professionals

Disclaimer: A specific Safety Data Sheet (SDS) for DFX117 is not publicly available. This document provides procedural guidance based on best practices for the handling and disposal of potent, potentially hazardous research chemicals, such as kinase inhibitors and other active pharmaceutical ingredients (APIs).[1][2] It is imperative that all laboratory personnel consult with their institution's Environmental Health and Safety (EHS) department for specific disposal protocols and to ensure compliance with local, state, and federal regulations.[3][4]

DFX117, a dual inhibitor of c-Met and PI3Kα, should be handled as a potent and potentially hazardous substance. The overriding principle for managing laboratory waste is that no experimental work should commence without a clear plan for the disposal of all generated waste, including unused compounds, contaminated labware, and solutions.[5]

Summary of Disposal Best Practices

The following table summarizes the essential principles for the safe disposal of DFX117 and associated waste materials. Due to the absence of specific quantitative data for DFX117, this table focuses on procedural best practices.

Waste Stream	Recommended Disposal Method	Key Considerations
Unused/Expired Solid DFX117	Dispose of as hazardous chemical waste.	Do not discard in regular trash or down the drain. Segregate from other waste streams.[6]
Solutions Containing DFX117	Collect in a dedicated, sealed, and leak-proof hazardous waste container.	Do not mix with incompatible waste streams.[5] The container must be clearly labeled as "Hazardous Waste" and list all chemical components.
Contaminated Labware (e.g., vials, pipette tips, gloves)	Place in a designated, sealed, and clearly labeled hazardous waste container.	Segregate solid waste from liquid waste.[6] Ensure sharps are placed in appropriate puncture-resistant containers.[7]
Decontamination Materials (e.g., wipes)	Dispose of as hazardous chemical waste.	All materials used to clean surfaces or equipment that have come into contact with DFX117 should be treated as hazardous waste.[1]

Experimental Protocols for Disposal

The following step-by-step protocol outlines the general procedure for the safe disposal of DFX117.

1. Personal Protective Equipment (PPE):

• Before handling DFX117 for any purpose, including disposal, ensure appropriate PPE is worn. This includes, but is not limited to, chemical-resistant gloves (e.g., nitrile), safety glasses or goggles, and a lab coat.[8][9]

2. Waste Segregation:

• At the point of generation, segregate all waste contaminated with DFX117 from other laboratory waste.[1]

• Use separate, clearly labeled containers for different types of chemical waste (e.g., halogenated solvents, non-halogenated solvents, solid waste).[10][11] This prevents dangerous reactions between incompatible chemicals.[5]

3. Waste Containment:

• Solid Waste: Place unused DFX117 and contaminated solid materials (e.g., weighing paper, pipette tips, gloves) into a designated, durable, and sealable hazardous waste container.[1]

• Liquid Waste: Collect all solutions containing DFX117 in a dedicated, leak-proof, and shatter-resistant container. The container must be kept securely closed when not in use.[1]

• Ensure that the waste container is compatible with the chemical properties of DFX117. For instance, corrosive materials should not be stored in metal containers.[6]

4. Labeling:

• All hazardous waste containers must be clearly and accurately labeled.[10]

• The label should include the words "Hazardous Waste," the full chemical name ("DFX117"), and the names of any other constituents in the waste stream.[1]

• The date of accumulation should also be clearly marked on the label.[3]

5. Storage:

• Store hazardous waste containers in a designated and secure satellite accumulation area (SAA) within the laboratory.[4][12]

• The storage area should be away from general lab traffic and provide secondary containment to mitigate spills.[4][5]

• Ensure that incompatible waste types are segregated to prevent adverse chemical reactions.[3]

6. Final Disposal:

• Contact your institution's EHS department to arrange for the pickup and disposal of the hazardous waste.[13]

• Follow all institutional procedures for waste collection requests and documentation.[8]

• Under no circumstances should DFX117 or its containers be disposed of in the regular trash or down the sanitary sewer. [8]

Disposal Workflow

The following diagram illustrates the general workflow for the safe disposal of a laboratory chemical like DFX117.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]
• 4. vumc.org [vumc.org]
• 5. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. acewaste.com.au [acewaste.com.au]
• 7. Laboratory Waste Guide 2025 [wastemanaged.co.uk]
• 8. benchchem.com [benchchem.com]
• 9. 188-Safe handling and waste management of hazardous drugs | eviQ [eviq.org.au]
• 10. Effective Lab Chemical Waste Management [emsllcusa.com]
• 11. Chemical Waste | Environmental Health & Safety (EHS) [ehs.utexas.edu]
• 12. ehrs.upenn.edu [ehrs.upenn.edu]
• 13. Chemical Waste | UW Environmental Health & Safety [ehs.washington.edu]

Personal protective equipment for handling DFX117

Comprehensive Safety and Handling Protocols for DFX117

Disclaimer: As "DFX117" does not correspond to a publicly documented chemical entity, this guidance is predicated on the assumption that it is a novel or uncharacterized potent compound. The following protocols are based on established best practices for handling hazardous and unclassified chemical agents in a laboratory setting. Researchers must supplement this information with a thorough risk assessment based on any known or suspected properties of DFX117.

Essential Personal Protective Equipment (PPE)

A multi-layered approach to Personal Protective Equipment (PPE) is crucial to minimize exposure to potent and uncharacterized compounds like DFX117. The appropriate level of PPE is dictated by the specific handling task.

Task Category	Primary PPE	Secondary/Task-Specific PPE
General Laboratory Operations	- Safety glasses with side shields- Flame-resistant lab coat- Closed-toe shoes	- Nitrile gloves
Handling of Powders/Solids	- Full-face respirator with appropriate cartridges- Chemical-resistant coveralls or suit- Double-gloving (e.g., nitrile or neoprene)- Chemical-resistant boots or shoe covers	- Chemical-resistant apron- Head covering
Handling of Liquids/Solutions	- Chemical splash goggles or face shield- Chemical-resistant gloves (e.g., butyl rubber, Viton®)- Chemical-resistant apron over lab coat	- Elbow-length gloves for mixing and loading
Equipment Cleaning & Decontamination	- Chemical splash goggles or face shield- Heavy-duty, chemical-resistant gloves- Waterproof or chemical-resistant apron- Chemical-resistant boots	- Respirator (if aerosols or vapors are generated)

Operational Plan for Safe Handling

A systematic workflow is essential for the safe handling of potent compounds from preparation to disposal.[1] This ensures both personnel safety and the prevention of environmental contamination.

Caption: Workflow for the safe handling of potent chemical compounds.

Experimental Protocols

Given the uncharacterized nature of DFX117, detailed experimental protocols should be developed with a primary focus on minimizing exposure.

Protocol: Weighing and Solution Preparation

• Preparation :

  • Designate a specific area for handling DFX117, preferably within a certified chemical fume hood.[1]

  • Ensure the fume hood has been tested and is functioning correctly.

  • Assemble all necessary equipment: analytical balance, weigh boats, spatulas, and appropriate glassware.

  • Don the appropriate PPE as outlined in the table for "Handling of Powders/Solids".[2]

• Weighing :

  • Perform all weighing of solid DFX117 within the fume hood to contain any airborne particles.

  • Use disposable weigh boats to prevent cross-contamination.[1]

  • Carefully transfer the desired amount of DFX117 using a dedicated spatula.

• Solution Preparation :

  • Slowly add the solvent to the solid DFX117 to avoid splashing.[1]

  • If sonication is required, ensure the vessel is securely capped.

  • All manipulations of the compound must be conducted within the designated handling area.[1]

Protocol: Decontamination

• Work Surfaces :

  • Following the completion of work, decontaminate all surfaces with an appropriate cleaning agent.

• Equipment :

  • Decontaminate all reusable equipment according to established laboratory procedures.

• PPE Removal :

  • Remove PPE in the reverse order it was put on to avoid self-contamination.[1]

  • Dispose of single-use PPE in a designated hazardous waste container.[1]

Disposal Plan

In the absence of a specific Safety Data Sheet (SDS), any novel compound should be treated as hazardous waste.[3]

Step-by-Step Disposal Protocol:

• Waste Characterization and Segregation :

  • Treat DFX117 waste as highly hazardous.[3]

  • Do not mix DFX117 waste with other chemical waste streams to prevent unknown reactions.[3]

  • Keep solid and liquid waste in separate, clearly labeled containers.[3]

• Container Selection and Management :

  • Use compatible waste containers, such as glass or polyethylene (B3416737) for organic compounds, with secure, leak-proof lids.[3]

  • Regularly inspect waste containers for any signs of degradation.[3]

• Labeling :

  • Immediately affix a hazardous waste label to the container when the first waste is added.[3]

  • The label must include "Hazardous Waste," the full chemical name (DFX117 and any solvents), and the approximate percentage of each component.

• Storage :

  • Store waste containers in a designated satellite accumulation area that is near the point of generation and under the control of laboratory personnel.[4]

  • Use secondary containment bins to prevent the spread of material in case of a leak.[3]

  • Keep waste containers closed at all times except when adding waste.[3]

• Disposal :

  • When the container is full, contact your institution's Environmental Health and Safety (EHS) department for waste collection.[3]

  • EHS will arrange for disposal by a licensed hazardous waste contractor.[3] For many pharmaceutical compounds, high-temperature incineration is the recommended disposal method.

  • Before disposing of empty containers, ensure they are thoroughly decontaminated. Obliterate or remove all labels from the empty container before disposal.

References

• 1. benchchem.com [benchchem.com]
• 2. twu.edu [twu.edu]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]